2-Methyl-3-N,N-dimethylaminomethylindole

• CAS: 37125-92-1

Core Science & Biosynthesis

2-Methyl-3-N,N-dimethylaminomethylindole synthesis pathway

An In-Depth Technical Guide to the Synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole

Authored by Gemini, Senior Application Scientist

Introduction

2-Methyl-3-N,N-dimethylaminomethylindole, a derivative of the natural alkaloid gramine, is a pivotal molecule in synthetic organic and medicinal chemistry. Gramine and its analogues serve as versatile precursors for the synthesis of more complex compounds, including tryptophan derivatives, and other biologically active molecules.[1][2] Their utility stems from the reactive dimethylaminomethyl group at the C3 position of the indole ring, which can act as an excellent leaving group in nucleophilic substitution reactions.

This technical guide provides a comprehensive overview of the core synthesis pathway for 2-Methyl-3-N,N-dimethylaminomethylindole. We will delve into the mechanistic underpinnings of the reaction, offer a detailed and field-proven experimental protocol, and present the data in a clear, actionable format for researchers, scientists, and drug development professionals. The primary focus is on the most efficient and widely adopted method: the acid-catalyzed Mannich reaction.[1][3]

The Mannich Reaction: A Mechanistic Overview

The synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole is a classic example of the Mannich reaction, a three-component organic condensation.[4][5] This reaction involves the aminoalkylation of an acidic proton located on a carbon atom, using formaldehyde and a primary or secondary amine. In this specific synthesis, the nucleophile is 2-methylindole, which is particularly reactive at its C3 position.[6][7]

The reaction proceeds under acidic conditions, typically using acetic acid, which serves as both a catalyst and a solvent.[1][8] The mechanism can be dissected into two primary stages:

• Formation of the Electrophile: The reaction begins with the formation of a highly electrophilic N,N-dimethyliminium ion (an Eschenmoser salt precursor). This occurs through the acid-catalyzed condensation of dimethylamine and formaldehyde, followed by dehydration.[4][6] The acidic medium is crucial as it protonates the hydroxyl intermediate, facilitating the loss of water to form the stable, resonance-stabilized iminium cation.

• Electrophilic Attack and Aromatization: The electron-rich indole ring of 2-methylindole then acts as the nucleophile. Indoles preferentially undergo electrophilic substitution at the C3 position because this pathway allows the intermediate cation to be stabilized without disrupting the aromaticity of the fused benzene ring.[6][7] The π-system of the indole attacks the iminium ion, forming a new carbon-carbon bond at the C3 position. The final step is the deprotonation of this intermediate, which restores the aromaticity of the indole ring system and yields the final product, 2-Methyl-3-N,N-dimethylaminomethylindole.

Visualizing the Synthesis Pathway

The following diagram illustrates the key steps of the Mannich reaction for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole.

Caption: Mannich reaction pathway for 2-methylgramine synthesis.

Experimental Protocol: Synthesis of 2-Methylgramine

This protocol is a robust, self-validating system adapted from established procedures, designed for high yield and purity.[8] The causality behind each step is explained to ensure both reproducibility and a deep understanding of the process.

Materials and Reagents

• 2-Methylindole (98%+)

• Acetic Acid (Glacial)

• Formaldehyde (37% aqueous solution)

• Dimethylamine (25% aqueous solution)

• Dioxane

• Sodium Hydroxide (50% aqueous solution)

• Acetonitrile (for recrystallization)

• Activated Charcoal

• Deionized Water

• Ice

Equipment

• Three-necked round-bottom flask with magnetic stirrer

• Dropping funnels

• Thermometer

• Ice bath

• Büchner funnel and filtration flask

• Standard laboratory glassware

Detailed Step-by-Step Procedure

• Preparation of the Mannich Reagent:

  • In a suitable flask, cool 236 mL of glacial acetic acid in an ice bath with stirring.

  • Causality: The reaction is exothermic; initial cooling prevents temperature spikes that could lead to side reactions.

  • Slowly add 62 mL of 37% formaldehyde solution while maintaining the temperature at 10°C.

  • Next, add 154 mL of 25% aqueous dimethylamine dropwise. It is critical to maintain the temperature at 10°C during this addition.

  • Causality: Strict temperature control is paramount for the stable formation of the N,N-dimethyliminium ion. Higher temperatures can lead to its decomposition or polymerization of formaldehyde.

• Reaction with 2-Methylindole:

  • Prepare a solution of 100 g of 2-methylindole in 160 mL of dioxane.

  • Causality: Dioxane acts as a co-solvent to ensure that the organic 2-methylindole is fully miscible with the aqueous acidic reagent mixture, promoting a homogenous reaction.

  • Add the 2-methylindole solution dropwise to the Mannich reagent, again ensuring the temperature does not rise above 10°C.

  • Once the addition is complete, stir the mixture in the ice bath for 1 hour, then allow it to warm to room temperature and stir overnight.

• Work-up and Isolation:

  • Pour the reaction mixture into 2 liters of water with stirring. A small amount of insoluble material may form and should be removed by filtration.

  • The aqueous filtrate, containing the product as its acetate salt, is treated with activated charcoal to remove colored impurities. Filter again to obtain a clear solution.

  • Causality: The product is protonated and soluble in the acidic aqueous solution. This step separates it from non-basic impurities.

• Precipitation of the Free Base:

  • Cool the filtrate in an ice bath and basify by the dropwise addition of approximately 225 mL of 50% aqueous sodium hydroxide. The product will precipitate as a solid.

  • Causality: Addition of a strong base deprotonates the tertiary amine, rendering the product neutral and insoluble in water, which allows for its collection.

  • Collect the product by filtration, wash thoroughly with water, and air dry. The yield of crude product is approximately 96 g.[8]

• Purification:

  • For higher purity, dissolve the crude product in dilute aqueous HCl and treat with activated carbon again.

  • Filter the solution and dilute with water. Re-precipitate the product by basifying with 50% NaOH.

  • Collect the solid, air dry, and recrystallize from acetonitrile.

  • Causality: Recrystallization from a suitable solvent like acetonitrile provides the final product with high purity, suitable for further synthetic applications or analytical characterization. The final yield after recrystallization is approximately 72 g.[8]

Data Presentation: Stoichiometry and Yield

The following table summarizes the quantitative data for the synthesis.

Reactant/Reagent	Formula	Molar Mass ( g/mol )	Amount Used	Moles	Equivalents
2-Methylindole	C₉H₉N	131.17	100 g	0.762	1.0
Formaldehyde	CH₂O	30.03	62 mL (37% aq.)	~0.765	~1.0
Dimethylamine	(CH₃)₂NH	45.08	154 mL (25% aq.)	~0.985	~1.3
Acetic Acid	CH₃COOH	60.05	236 mL	~4.12	5.4
Product	C₁₂H₁₆N₂	188.27	~72 g (purified)	0.382	~50% Yield

Note: Moles for aqueous solutions are estimated based on concentration and density. The reported yield is based on the literature protocol.[8]

Conclusion

The Mannich reaction provides a direct and high-yielding pathway to 2-Methyl-3-N,N-dimethylaminomethylindole. By carefully controlling key parameters, particularly temperature, and understanding the role of each reagent, researchers can reliably produce this valuable synthetic intermediate. The protocol described herein is a testament to the robustness of this classic transformation, offering a solid foundation for its application in academic and industrial research settings. The resulting compound serves as a versatile building block for accessing a wide array of more complex molecular architectures.

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Introduction: The Imperative for Characterizing 2-Methylgramine

An In-depth Technical Guide to the Physicochemical Characterization of 2-Methylgramine

2-Methylgramine, an indole alkaloid derivative, belongs to a class of compounds of significant interest in medicinal chemistry and drug development. Its structural similarity to neuroactive compounds necessitates a thorough understanding of its physicochemical properties. These parameters are not mere data points; they are critical determinants of a molecule's behavior, governing everything from its absorption, distribution, metabolism, and excretion (ADME) profile to its formulation feasibility and shelf-life. For researchers, scientists, and drug development professionals, a comprehensive physicochemical profile is the foundational blueprint upon which successful therapeutic development is built.

This guide eschews a rigid, templated approach. Instead, it presents a logical, field-proven workflow for the de novo characterization of 2-Methylgramine. We will proceed from initial synthesis and structural confirmation to the systematic determination of its key physicochemical attributes. The causality behind each experimental choice is explained, providing a self-validating framework for generating a robust and reliable data package.

Section 1: Synthesis and Purification: Obtaining High-Quality Material

Synthesis via Mannich Reaction

The synthesis of 2-Methylgramine is achieved by reacting 2-methylindole with formaldehyde and dimethylamine.[1] This electrophilic substitution reaction is highly effective for indoles, which are electron-rich aromatic systems.

Step-by-Step Synthesis Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (maintaining 10°C), combine 236 mL of glacial acetic acid with 62 mL of 37% formaldehyde.

• Amine Addition: Add 154 mL of 25% aqueous dimethylamine dropwise to the cooled solution, ensuring the temperature does not exceed 10°C. The cooling is critical to control the exothermic reaction and prevent the formation of side products.

• Indole Addition: Prepare a solution of 100 g of 2-methylindole in 160 mL of dioxane. Add this solution dropwise to the reaction mixture, again maintaining a temperature of 10°C.[1]

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (2-methylindole) is consumed.

• Work-up and Isolation: Once the reaction is complete, the mixture is typically basified to deprotonate the tertiary amine, allowing for extraction into an organic solvent. The crude product is then isolated following solvent evaporation.

Purification Protocol

Purification is critical to remove unreacted starting materials, reagents, and any side products. For a basic compound like 2-Methylgramine, a combination of extraction and chromatography is effective.

Step-by-Step Purification Protocol:

• Acid-Base Extraction: Dissolve the crude product in a water-immiscible organic solvent (e.g., ethyl acetate). Wash with a dilute aqueous acid solution (e.g., 1M HCl) to protonate the 2-Methylgramine, pulling it into the aqueous layer and leaving non-basic impurities behind.

• Basification and Re-extraction: Collect the aqueous layer and basify it with a suitable base (e.g., NaOH or NaHCO₃) to a pH > 10. This deprotonates the amine.

• Final Extraction: Extract the free-base 2-Methylgramine back into an organic solvent. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate in vacuo to yield the purified product.

• Chromatography (If Necessary): If impurities persist, column chromatography on silica gel is a standard method.[2] Given the basicity of the amine, which can lead to poor peak shape and irreversible binding on silica, it is often beneficial to pre-treat the silica with a small amount of a tertiary amine like triethylamine in the mobile phase.

Caption: Workflow for Synthesis and Purification of 2-Methylgramine.

Section 2: Structural Elucidation and Purity Assessment

Before proceeding to bulk property measurements, the chemical identity and purity of the synthesized compound must be unequivocally confirmed. This is achieved through a combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the carbon-hydrogen framework. For 2-Methylgramine, one would expect to see characteristic signals for the indole ring protons, the C2-methyl group, the methylene bridge, and the N,N-dimethyl group. 2D NMR techniques like HSQC can be used to correlate proton and carbon signals, providing definitive structural confirmation.[3][4] Although specific spectra for 2-Methylgramine are not publicly available, the expected chemical shifts can be predicted based on analogous structures. In some cases, proton exchange with the solvent (especially if protic) can broaden the N-H signal of the indole ring.[5]

Mass Spectrometry (MS): MS provides the molecular weight of the compound, serving as a primary confirmation of its identity. High-resolution mass spectrometry (HRMS) can provide the exact mass, allowing for the determination of the molecular formula. The fragmentation pattern in the mass spectrum, typically generated by electron ionization (EI), offers further structural clues. For tertiary amines like 2-Methylgramine, a characteristic fragmentation is the α-cleavage, leading to the loss of an alkyl radical and the formation of a stable iminium cation, which would likely be the base peak.[6][7]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule. Key expected absorptions for 2-Methylgramine include:

• N-H Stretch (Indole): A sharp peak around 3300-3500 cm⁻¹.

• C-H Stretches (Aliphatic & Aromatic): Peaks in the 2800-3100 cm⁻¹ region.

• C=C Stretches (Aromatic): Absorptions in the 1450-1600 cm⁻¹ region.

• C-N Stretch: A band in the 1250–1335 cm⁻¹ range, characteristic of aromatic amines.[8][9]

Technique	Purpose	Expected Key Features for 2-Methylgramine
¹H NMR	Confirms proton environment and connectivity.	Signals for indole protons, C2-CH₃, CH₂ bridge, and N(CH₃)₂.
¹³C NMR	Confirms carbon skeleton.	Resonances for all unique carbon atoms in the structure.
Mass Spec (HRMS)	Determines molecular weight and formula.	A molecular ion peak corresponding to the exact mass of C₁₂H₁₆N₂.
IR Spectroscopy	Identifies functional groups.	N-H stretch (indole), aromatic C=C stretches, aliphatic C-H, and C-N stretches.

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of a drug substance.

Step-by-Step HPLC Protocol:

• Column Selection: A reverse-phase C18 column is a common starting point.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically used. The acidic modifier ensures the tertiary amine is protonated, which generally results in better peak shapes.

• Detection: UV detection is suitable due to the indole chromophore. A photodiode array (PDA) detector can be used to assess peak purity by comparing spectra across the peak.

• Quantification: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. For drug development, a purity of >98% is often required.

Caption: Logical workflow for structural elucidation and purity analysis.

Section 3: Determination of Key Physicochemical Properties

With a confirmed, pure sample, the core physicochemical properties can be determined.

Acidity Constant (pKa)

The pKa value is critical as it dictates the ionization state of a molecule at a given pH, which in turn influences its solubility, permeability, and receptor binding. 2-Methylgramine has a basic tertiary amine, and its pKa will be that of its conjugate acid.

Potentiometric Titration Protocol: Potentiometric titration is a widely used and reliable method for pKa determination within the pH range of 2-12.[10][11]

• Sample Preparation: Accurately weigh a sample of 2-Methylgramine (e.g., 20-40 µmoles) and dissolve it in a suitable solvent, typically a water/methanol or water/acetonitrile mixture to ensure solubility.[11]

• Titration: Acidify the solution with a standardized HCl solution to protonate the amine fully.

• Titrant Addition: Slowly titrate the solution with a standardized NaOH solution, recording the pH value after each addition of titrant using a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point, which can be determined from the inflection point of the first derivative of the titration curve.

Aqueous Solubility

Solubility is a cornerstone property for drug development, directly impacting bioavailability. The solubility of ionizable compounds like 2-Methylgramine is highly pH-dependent.

Equilibrium Shake-Flask Method (pH-Dependency):

• Buffer Preparation: Prepare a series of buffers at different pH values (e.g., from pH 2 to pH 10).

• Incubation: Add an excess amount of solid 2-Methylgramine to vials containing each buffer.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Processing: After equilibration, filter or centrifuge the samples to remove undissolved solids.

• Quantification: Accurately dilute the supernatant and determine the concentration of dissolved 2-Methylgramine using a validated analytical method, such as HPLC-UV.

• Data Presentation: The results should be presented in a table and graphically as solubility (e.g., in mg/mL or µM) versus pH.

Solvent/Buffer (pH)	Temperature (°C)	Solubility (mg/mL)
pH 2.0 Buffer	25	(Experimental Value)
pH 5.0 Buffer	25	(Experimental Value)
pH 7.4 Buffer	25	(Experimental Value)
pH 9.0 Buffer	25	(Experimental Value)
Water	25	(Experimental Value)

Stability Assessment

Understanding a compound's stability is crucial for determining appropriate storage conditions and predicting its shelf-life. Forced degradation studies are used to identify potential degradation pathways and develop stability-indicating analytical methods.[12]

Forced Degradation Protocol:

• Stress Conditions: Expose solutions of 2-Methylgramine to a variety of stress conditions, including:

  • Acidic Hydrolysis: 0.1 M HCl at an elevated temperature (e.g., 80°C).

  • Basic Hydrolysis: 0.1 M NaOH at an elevated temperature.

  • Oxidation: 3% H₂O₂ at room temperature.

  • Thermal Stress: Heat the solid compound and a solution (e.g., at 80°C).

  • Photolytic Stress: Expose the solid and solution to light according to ICH Q1B guidelines.

• Time Points: Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a stability-indicating HPLC method capable of separating the parent compound from all degradation products.[12]

• Characterization: If significant degradation occurs, use LC-MS and NMR to identify the structure of the major degradation products. Amines can be susceptible to oxidation, forming N-oxides, or reaction with atmospheric CO₂.[12]

Caption: Experimental workflow for a forced degradation study.

Conclusion

The physicochemical properties of 2-Methylgramine are not static values but are interconnected parameters that define its potential as a drug candidate. The systematic workflow detailed in this guide—from controlled synthesis and rigorous purification to multi-faceted analytical characterization—provides a robust framework for any researcher tasked with evaluating this, or similar, novel chemical entities. By understanding the causality behind each experimental step and adhering to principles of scientific integrity, drug development professionals can build the comprehensive data package necessary to make informed decisions and advance promising compounds toward the clinic.

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2-Methyl-3-N,N-dimethylaminomethylindole CAS number 37125-92-1

An In-depth Technical Guide to 2-Methyl-3-N,N-dimethylaminomethylindole (CAS: 37125-92-1)

Introduction: A Versatile Intermediate in Indole Chemistry

2-Methyl-3-N,N-dimethylaminomethylindole, also known by its synonym N,N-Dimethyl-1-(2-methyl-1H-indol-3-yl)methanamine, is a key synthetic intermediate belonging to the family of gramine analogs.[1] Gramine (3-N,N-dimethylaminomethylindole) itself is a naturally occurring indole alkaloid found in various plant species and serves as a cornerstone in the synthesis of a vast array of substituted indoles, including the essential amino acid L-tryptophan.[2][3]

This guide focuses on the 2-methyl derivative, a compound of significant interest in medicinal chemistry and drug discovery. The strategic placement of a methyl group at the C2 position of the indole scaffold profoundly influences the molecule's electronic and steric properties. This modification can enhance metabolic stability or modulate binding affinity to biological targets, making it an important structural motif in rational drug design.[4] This document provides a comprehensive overview of its synthesis, characterization, and critical applications as a versatile building block for creating complex, pharmacologically active agents.

Physicochemical and Structural Properties

A clear understanding of a compound's fundamental properties is the starting point for any synthetic application or experimental design. The key characteristics of 2-Methyl-3-N,N-dimethylaminomethylindole are summarized below.

Property	Value	Source(s)
CAS Number	37125-92-1	[1]
Molecular Formula	C₁₂H₁₆N₂	[1]
Molecular Weight	188.27 g/mol	[1]
Synonyms	N,N-Dimethyl-1-(2-methyl-1h-indol-3-yl)methanamine, 2-Methylgramine	[1]
Appearance	Typically an off-white or pale yellow solid/oil	General knowledge
Solubility	Soluble in chloroform, methanol, and other common organic solvents	[5] (by analogy)

Core Synthesis: The Mannich Reaction

The most direct and widely employed method for synthesizing 2-Methyl-3-N,N-dimethylaminomethylindole is the Mannich reaction. This powerful three-component condensation is a cornerstone of organic synthesis, involving the aminoalkylation of an acidic proton located on a carbon atom.[6][7] In this context, the electron-rich C3 position of 2-methylindole acts as the carbon nucleophile.

Causality of the Mechanism

The reaction proceeds via the initial formation of an electrophilic Eschenmoser's salt precursor, the dimethylaminium ion, from the condensation of dimethylamine and formaldehyde.[6] 2-Methylindole, the substrate, possesses a high degree of nucleophilicity at its C3 position, driven by the electron-donating nature of the nitrogen atom.[8] This inherent reactivity facilitates an electrophilic aromatic substitution, where the indole attacks the iminium ion to form the final product. The presence of an acid catalyst, such as acetic acid, is often used to accelerate the formation of the highly reactive iminium electrophile.[9]

While the reaction is generally efficient, the steric hindrance imposed by the C2-methyl group can sometimes lead to slightly lower yields compared to the synthesis of unsubstituted gramine.[10]

Caption: The Mannich reaction pathway for the synthesis of 2-Methylgramine.

Detailed Experimental Protocol: Synthesis

This protocol is a representative procedure synthesized from established methodologies for Mannich reactions on indoles.[9][11]

• Reagent Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and reflux condenser, combine 2-methylindole (1.0 eq), dimethylamine (as a 40% aqueous solution, 1.2 eq), and glacial acetic acid (2.0 eq). Cool the mixture to 0-5 °C in an ice bath.

• Reaction Initiation: While maintaining the temperature below 10 °C, add formaldehyde (as a 37% aqueous solution, 1.2 eq) dropwise to the stirred mixture over 30 minutes.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting 2-methylindole spot has been consumed.

• Work-up and Isolation: Make the reaction mixture alkaline (pH 9-10) by the slow addition of a cold 20% sodium hydroxide solution. The product will typically precipitate as a solid or separate as an oil.

• Purification: Extract the aqueous mixture three times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Spectroscopic and Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The following table outlines the expected spectroscopic data for 2-Methyl-3-N,N-dimethylaminomethylindole.

Technique	Expected Observations
¹H NMR	δ (ppm): ~8.0 (br s, 1H, indole N-H), 7.5-7.6 (d, 1H, Ar-H), 7.0-7.2 (m, 3H, Ar-H), ~3.5 (s, 2H, -CH₂-N), ~2.4 (s, 3H, Ar-CH₃), ~2.2 (s, 6H, -N(CH₃)₂)
¹³C NMR	δ (ppm): ~135 (Ar-C), ~132 (Ar-C), ~128 (Ar-C), ~121 (Ar-C), ~120 (Ar-C), ~118 (Ar-C), ~110 (Ar-C), ~108 (Ar-C), ~55 (-CH₂-N), ~45 (-N(CH₃)₂), ~12 (Ar-CH₃)
MS (ESI+)	m/z: 189.14 [M+H]⁺, corresponding to the protonated molecular ion of C₁₂H₁₆N₂.
IR (KBr)	ν (cm⁻¹): ~3400 (N-H stretch), ~3050 (Ar C-H stretch), ~2950-2800 (Aliphatic C-H stretch), ~1450 (C=C stretch)

Note: Predicted chemical shifts (δ) are based on the analysis of the parent compound gramine and related 2-methylindole derivatives and may vary slightly based on solvent and experimental conditions.[12][13]

Applications in Drug Development and Organic Synthesis

The primary value of 2-Methyl-3-N,N-dimethylaminomethylindole lies in its function as a stable, versatile synthetic precursor. The dimethylaminomethyl moiety is an excellent leaving group, particularly after quaternization with an alkyl halide (e.g., methyl iodide), which converts it into a highly reactive trimethylammonium salt.[14] This reactivity allows for facile nucleophilic substitution at the C3 position, opening a gateway to a diverse range of 2-methylindole derivatives.

This synthetic utility is paramount in drug discovery, where the indole scaffold is a privileged structure found in numerous FDA-approved drugs and bioactive natural products.[12][15] The dimethylamine functional group itself is a common pharmacophore in many pharmaceuticals, valued for its ability to increase solubility and interact with biological targets.[15][16]

Key Synthetic Transformations:

• Synthesis of Tryptophan Analogs: Reaction with stabilized carbanions, such as those derived from diethyl acetamidomalonate, provides a direct route to protected 2-methyltryptophan derivatives, which are valuable building blocks for peptide synthesis and drug design.

• Cyanation: Displacement with cyanide ions (e.g., from NaCN or KCN) yields 2-methyl-3-indoleacetonitrile, a precursor to 2-methyl-indole-3-acetic acid (a heteroauxin analog) and 2-methyltryptamine.

• Thiolation and Alkylation: Reactions with various thiolates or Grignard reagents allow for the introduction of sulfur-containing moieties or new carbon-carbon bonds at the C3 position.

Caption: Synthetic pathways from 2-Methylgramine to diverse derivatives.

Safety and Handling

2-Methyl-3-N,N-dimethylaminomethylindole should be handled in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is required. As with many amine and indole compounds, it should be considered potentially harmful if inhaled, ingested, or absorbed through the skin. Refer to the specific Safety Data Sheet (SDS) from the supplier for detailed toxicological and handling information.

Conclusion

2-Methyl-3-N,N-dimethylaminomethylindole (CAS 37125-92-1) is more than just another indole derivative; it is a strategically designed synthetic tool. Its preparation via the robust Mannich reaction is straightforward, and its true power is realized in its subsequent transformations. By providing a stable yet reactive handle at the C3 position of the valuable 2-methylindole core, it empowers chemists to efficiently construct libraries of complex molecules for applications ranging from materials science to the development of next-generation therapeutics. Its role as a pivotal intermediate ensures its continued relevance in the fields of organic synthesis and medicinal chemistry.

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An In-Depth Technical Guide to the Biological Activity of Gramine (2-Methyl-3-N,N-dimethylaminomethylindole)

Abstract

Gramine (2-Methyl-3-N,N-dimethylaminomethylindole), a naturally occurring indole alkaloid, has garnered significant scientific interest due to its extensive and varied biological activities.[1][2][3] First isolated from plants like barley (Hordeum vulgare) and giant reed (Arundo donax L.), it serves as a natural defense mechanism against herbivores and pathogens.[1][2] Beyond its ecological role, gramine presents a versatile scaffold for drug discovery, demonstrating a remarkable spectrum of pharmacological effects, including antimicrobial, antitumor, anti-inflammatory, and neuroactive properties.[1][4] This technical guide provides a comprehensive overview of the synthesis, biological activities, and mechanisms of action of gramine, supported by detailed experimental protocols and mechanistic diagrams to empower researchers in harnessing its therapeutic potential.

Introduction: The Chemical and Biological Landscape of Gramine

Gramine (CAS No. 87-52-5) is an indole alkaloid chemically known as N,N-dimethyl-1H-indole-3-methanamine.[2] Its structure, featuring a rigid indole nucleus and a flexible dimethylaminomethyl side chain at the C3 position, is a key determinant of its biological versatility. This structural motif is shared by clinically significant drugs like the triptans (e.g., sumatriptan), which are used to treat migraines, highlighting the pharmacological relevance of the gramine scaffold.[1][3] In nature, gramine is biosynthesized from the amino acid tryptophan and plays a vital role in plant defense.[1][2] Its broad-spectrum bioactivity has made it a focal point in medicinal chemistry and agricultural science, serving both as a promising therapeutic lead and a precursor for the synthesis of more complex bioactive molecules.[2][5]

Synthesis of the Gramine Scaffold

The accessibility of gramine for research and development is largely due to a robust and efficient chemical synthesis, most commonly the Mannich reaction.[3][6] This one-pot synthesis provides a high-yield pathway to gramine and its derivatives, making it an attractive starting point for chemical library development.

The Mannich Reaction: A Reliable Synthetic Route

The Mannich reaction for gramine synthesis involves the aminoalkylation of an acidic proton located on the indole ring. The typical reactants are indole, formaldehyde, and dimethylamine.[3][6] An acid catalyst, such as acetic acid, is often employed to facilitate the reaction, with optimized protocols reporting yields as high as 95.6%.[6]

The causality behind this choice of reaction is its efficiency and atom economy. It allows for the direct formation of the C-C bond at the desired C3 position of the indole, a site that is nucleophilic and reactive. The reaction proceeds through the formation of an electrophilic dimethylaminium ion (Eschenmoser's salt precursor) from formaldehyde and dimethylamine, which is then attacked by the electron-rich indole ring.

Caption: Workflow for Gramine Synthesis via the Mannich Reaction.

A Spectrum of Biological Activities

Gramine's diverse pharmacological profile is a testament to its ability to interact with multiple biological targets. This section details its most significant activities, the underlying mechanisms, and the quantitative data supporting these findings.

Antimicrobial and Antifungal Activity

Gramine exhibits potent activity against a range of bacterial and fungal pathogens, making it a candidate for the development of new anti-infective agents.[1][4]

• Antibacterial Effects: Studies have demonstrated gramine's efficacy against both Gram-positive and Gram-negative bacteria. For instance, it effectively inhibits the growth of Escherichia coli and Staphylococcus aureus, with reported Minimum Inhibitory Concentrations (MICs) of 16.92 µg/mL and 6.26 µg/mL, respectively.[1] It has also shown activity against methicillin-resistant S. aureus (MRSA).[1] The mechanism is thought to involve disruption of bacterial cell membranes and interference with essential metabolic processes. The indole nucleus is a known pharmacophore in many antimicrobial agents, and its presence in gramine likely contributes to this activity.

• Antifungal Effects: The gramine scaffold has been explored for its antifungal properties. Derivatives of gramine have shown inhibitory activity against pathogenic fungi such as Candida albicans, Trichophyton rubrum, and Aspergillus fumigatus.[7][8] While the exact mechanism is still under investigation, it is hypothesized to involve the inhibition of key fungal enzymes or disruption of cell wall integrity.

Table 1: Summary of Antimicrobial Activity of Gramine

Microorganism	Activity Type	Measurement	Result	Reference
Escherichia coli	Antibacterial	MIC	16.92 µg/mL	[1]
Staphylococcus aureus	Antibacterial	MIC	6.26 µg/mL	[1]
MRSA	Antibacterial	Inhibition Rate	82% at 400 µg/mL	[1]
Candida albicans	Antifungal	MIC₅₀ (Derivatives)	0.5 µM - 26.7 µM	[7]

Antitumor Activity

A significant area of research focuses on the anticancer potential of gramine and its derivatives. These compounds have demonstrated cytotoxicity against various human cancer cell lines.

• Mechanisms of Action: The antitumor effects of gramine derivatives are often multi-faceted. For example, a gramine-based hybrid molecule, compound 79c, exhibited potent activity against MGC803 human gastric cancer cells with an IC₅₀ value of 3.74 µM.[1][6] Mechanistic studies revealed that this compound induces cell cycle arrest, triggers mitochondria-mediated apoptosis, and inhibits cancer cell metastasis.[1][6] This multi-target approach is highly desirable in cancer therapy as it can overcome resistance mechanisms.

• Cytotoxicity: The cytotoxic effects are concentration-dependent. Studies in rat primary hepatocytes showed that gramine itself can induce cell death, an effect that was linked to its metabolic activation by cytochrome P450 enzymes.[9] This highlights a critical aspect of drug development: understanding the metabolic fate of a compound, as metabolites can be more active or more toxic than the parent drug.

Table 2: Cytotoxic Activity of Gramine and Its Derivatives

Cell Line	Compound	Measurement	Result	Reference
BGC-823 (Human Gastric)	Derivative 61b	IC₅₀	5.7 µg/mL	[1]
MGC803 (Human Gastric)	Derivative 79c	IC₅₀	3.74 µM	[1][6]
Rat Primary Hepatocytes	Gramine	Cell Death	24% at 200 µM	[9]

Anti-inflammatory Properties

Gramine has demonstrated significant anti-inflammatory effects, primarily through the modulation of key inflammatory pathways.

• NF-κB Pathway Inhibition: A crucial mechanism underlying gramine's anti-inflammatory activity is its ability to suppress the activation of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[10] In microglia, the primary immune cells of the central nervous system, gramine was found to inhibit the release of pro-inflammatory mediators like nitric oxide (NO) and reduce the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[10] By inhibiting the NF-κB pathway, gramine effectively alleviates microglia activation and neuroinflammation.[10] This makes it a promising candidate for treating neuroinflammatory conditions.

Caption: Gramine's Inhibition of the NF-κB Signaling Pathway.

Neuroactivity and Serotonergic Effects

The structural similarity of gramine to serotonin and DMT suggests potential interactions with the central nervous system.[11] It has been shown to act as a serotonin receptor antagonist, capable of blocking the activity of serotonin in the body.[6][12] This activity is relevant for its potential application in conditions involving serotonin dysregulation. Furthermore, gramine has been investigated for its potential in Alzheimer's disease therapy, partly due to its interaction with serotonin receptors and its anti-inflammatory effects which can combat neuroinflammation, a hallmark of the disease.[1][2][10]

Insecticidal and Allelochemical Activity

In its natural context, gramine functions as a potent defense chemical.[2] It exhibits broad-spectrum insecticidal activity against various herbivores, including aphids.[6][13] Studies have shown that gramine incorporated into artificial diets decreases the survival, ingestion, and reproduction of aphids, confirming its role as a feeding deterrent and toxin.[13][14] This property makes gramine a valuable lead compound in the search for natural, eco-friendly pesticides.[5] Additionally, gramine can shape the microbial communities in the soil around plant roots, indicating it has allelochemical functions that influence the rhizosphere microbiome.[15][16]

Key Experimental Protocols

To ensure scientific integrity and reproducibility, this section provides detailed methodologies for two fundamental assays used to evaluate the biological activity of gramine.

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method, a standard procedure for determining the MIC of an antimicrobial agent against a bacterial strain.

Objective: To find the lowest concentration of gramine that visibly inhibits the growth of a specific bacterium.

Materials:

• Gramine stock solution (e.g., 10 mg/mL in DMSO)

• Sterile 96-well microtiter plates

• Bacterial culture in logarithmic growth phase (e.g., S. aureus)

• Sterile Mueller-Hinton Broth (MHB)

• Positive control (e.g., Gentamicin)

• Negative control (MHB + DMSO without bacteria)

• Growth control (MHB + bacteria + DMSO)

Procedure:

• Preparation: Add 100 µL of sterile MHB to all wells of a 96-well plate.

• Serial Dilution: Add 100 µL of the gramine stock solution to the first well of a row. Mix well and transfer 100 µL to the second well. Repeat this two-fold serial dilution across the row to achieve a range of concentrations. Discard the final 100 µL from the last well.

• Inoculation: Prepare a bacterial inoculum standardized to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells. Add 10 µL of this standardized inoculum to each well (except the negative control).

• Controls: Prepare the growth control well containing MHB and the bacterial inoculum. The negative control contains only MHB. A positive control antibiotic should be run in parallel.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Analysis: The MIC is determined as the lowest concentration of gramine in a well with no visible turbidity (bacterial growth).

Protocol: MTT Cytotoxicity Assay

This protocol describes the use of the MTT assay to measure the cytotoxic effects of gramine on a cancer cell line.

Objective: To determine the concentration of gramine that reduces the viability of a cell population by 50% (IC₅₀).

Materials:

• Human cancer cell line (e.g., MGC803)

• Complete culture medium (e.g., DMEM + 10% FBS)

• Gramine stock solution (in DMSO)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• DMSO

• Sterile 96-well cell culture plates

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of gramine in culture medium. Remove the old medium from the plate and add 100 µL of the gramine dilutions to the respective wells. Include a vehicle control (medium + DMSO) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the control. Plot the viability against the log of the gramine concentration and use non-linear regression to determine the IC₅₀ value.

Caption: Experimental Workflow for the MTT Cytotoxicity Assay.

Conclusion and Future Directions

Gramine (2-Methyl-3-N,N-dimethylaminomethylindole) is a privileged scaffold in medicinal and agricultural chemistry, possessing a rich and diverse biological profile.[1][3] Its activities span antimicrobial, antitumor, anti-inflammatory, and insecticidal effects, driven by interactions with multiple cellular targets and pathways. The straightforward synthesis of the gramine core further enhances its appeal as a foundational molecule for drug discovery programs.

Future research should focus on several key areas:

• Mechanism Deconvolution: While several mechanisms have been elucidated, the precise molecular targets for many of gramine's effects remain to be discovered. Advanced techniques like chemoproteomics could identify direct binding partners.

• Pharmacokinetic Optimization: The parent gramine molecule may have limitations in terms of metabolic stability and bioavailability.[9][17] Future synthetic efforts should focus on creating derivatives with improved drug-like properties.

• Selective Toxicity: Enhancing the therapeutic index by designing gramine analogs that are selectively toxic to cancer cells or pathogens while sparing host cells is a critical next step for clinical translation.

By leveraging the foundational knowledge outlined in this guide, researchers are well-equipped to explore the vast potential of gramine and its derivatives, paving the way for the development of novel therapeutics and sustainable agricultural solutions.

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Spectroscopic Data of 2-Methyl-3-N,N-dimethylaminomethylindole: A Predictive and Comparative Technical Guide

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 2-Methyl-3-N,N-dimethylaminomethylindole (also known as 2-Methylgramine), a compound of significant interest in medicinal chemistry. Due to the limited availability of public experimental spectroscopic data for this specific molecule, this guide employs a robust predictive and comparative methodology. By leveraging detailed experimental data from the closely related analogs, Gramine and 2-Methylindole, we present a thorough interpretation and prediction of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for the title compound. This guide is intended to serve as a valuable resource for researchers in the synthesis, identification, and characterization of this and similar indole derivatives.

Introduction: The Significance of 2-Methyl-3-N,N-dimethylaminomethylindole

Indole alkaloids are a vast and important class of naturally occurring and synthetic compounds with a wide range of biological activities. 2-Methyl-3-N,N-dimethylaminomethylindole, a derivative of the naturally occurring alkaloid Gramine, holds potential as a scaffold in drug discovery due to its structural features. Accurate and reliable spectroscopic data is paramount for the unambiguous identification and characterization of such molecules, ensuring the integrity of research and development efforts.

This guide addresses a critical gap in the available scientific literature by providing a detailed predictive analysis of the spectroscopic data of 2-Methyl-3-N,N-dimethylaminomethylindole. Our approach is grounded in the fundamental principles of spectroscopy and a comparative analysis with well-characterized, structurally similar compounds.

Methodology: A Predictive and Comparative Approach

The core of this guide is a meticulous analysis of the experimental spectroscopic data of two key structural analogs:

• Gramine (3-(Dimethylaminomethyl)indole): The parent compound lacking the 2-methyl group.

• 2-Methylindole: The parent indole ring with the C2-methyl substituent but without the C3-aminomethyl group.

By understanding the spectroscopic signatures of these fragments, we can confidently predict the spectral features of the target molecule, 2-Methyl-3-N,N-dimethylaminomethylindole. This methodology is a standard and trusted practice in chemical analysis when reference standards are unavailable.

Caption: Workflow for Predictive Spectroscopic Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. The predicted ¹H and ¹³C NMR spectra of 2-Methyl-3-N,N-dimethylaminomethylindole are based on the experimental data of Gramine and 2-Methylindole.

Experimental NMR Data of Analog Compounds

The experimental NMR data for Gramine and 2-Methylindole, acquired in CDCl₃, are summarized below. This data serves as the foundation for our predictions.

Compound	¹H NMR (ppm)	¹³C NMR (ppm)
Gramine	8.10 (br s, 1H, NH), 7.65 (d, 1H), 7.35 (d, 1H), 7.18 (t, 1H), 7.11 (t, 1H), 7.03 (s, 1H), 3.53 (s, 2H, CH₂), 2.28 (s, 6H, N(CH₃)₂)	136.5, 127.5, 124.2, 122.1, 119.4, 118.9, 112.4, 111.2, 54.3, 45.2
2-Methylindole	7.95 (br s, 1H, NH), 7.51 (d, 1H), 7.27 (d, 1H), 7.08 (m, 2H), 6.22 (s, 1H, C3-H), 2.44 (s, 3H, C2-CH₃)	135.3, 130.8, 129.6, 121.0, 119.1, 118.1, 110.2, 107.2, 11.6

Predicted ¹H NMR Spectrum of 2-Methyl-3-N,N-dimethylaminomethylindole

The presence of the C2-methyl group is expected to introduce a singlet at approximately 2.4 ppm and cause a slight upfield shift of the C4-proton. The absence of the C3-proton will result in the disappearance of the singlet around 6.2 ppm seen in 2-Methylindole.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Rationale
Indole NH	~8.0	Broad Singlet	1H	Similar to analogs.
Aromatic H (C4-C7)	7.0 - 7.6	Multiplets	4H	Similar to analogs, with potential slight shifts due to C2-Me.
CH₂ (C3-CH₂)	~3.6	Singlet	2H	Similar to Gramine, possibly slightly deshielded by C2-Me.
N(CH₃)₂	~2.3	Singlet	6H	Similar to Gramine.
C2-CH₃	~2.4	Singlet	3H	From 2-Methylindole.

Predicted ¹³C NMR Spectrum of 2-Methyl-3-N,N-dimethylaminomethylindole

The carbon spectrum will be a composite of the features from both analogs. The C2 will be significantly downfield due to the methyl substituent, and a new signal for the C2-methyl carbon will appear.

Carbon Assignment	Predicted Chemical Shift (ppm)	Rationale
C2	~135	Similar to 2-Methylindole.
C3	~110	Influenced by the aminomethyl group, similar to Gramine's C3.
C3a	~128	Aromatic quaternary carbon.
C4	~119	Aromatic CH.
C5	~121	Aromatic CH.
C6	~120	Aromatic CH.
C7	~111	Aromatic CH.
C7a	~136	Aromatic quaternary carbon.
CH₂	~54	Similar to Gramine.
N(CH₃)₂	~45	Similar to Gramine.
C2-CH₃	~12	Similar to 2-Methylindole.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The predicted IR spectrum of 2-Methyl-3-N,N-dimethylaminomethylindole is expected to show characteristic absorptions for the N-H, C-H, C=C, and C-N bonds.

Experimental IR Data of Analog Compounds

Compound	Key IR Absorptions (cm⁻¹)
Gramine	3400-3300 (N-H stretch), 3100-3000 (Aromatic C-H stretch), 2950-2800 (Aliphatic C-H stretch), 1600-1450 (Aromatic C=C stretch), 1350-1250 (C-N stretch)
2-Methylindole	3400 (N-H stretch), 3050 (Aromatic C-H stretch), 2920 (Aliphatic C-H stretch), 1615, 1460 (Aromatic C=C stretch)

Predicted IR Spectrum of 2-Methyl-3-N,N-dimethylaminomethylindole

The IR spectrum will be a superposition of the spectra of the two analogs.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Indole)	3400 - 3300	Medium-Strong
Aromatic C-H Stretch	3100 - 3000	Medium
Aliphatic C-H Stretch	2950 - 2800	Medium-Strong
Aromatic C=C Stretch	1600 - 1450	Medium-Strong
C-N Stretch	1350 - 1250	Medium

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for its identification.

Experimental MS Data of Analog Compounds

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Gramine	174	130 (M - N(CH₃)₂)
2-Methylindole	131	130 (M - H), 115 (M - CH₃ - H)

Predicted Mass Spectrum of 2-Methyl-3-N,N-dimethylaminomethylindole

The molecular weight of 2-Methyl-3-N,N-dimethylaminomethylindole is 188.27 g/mol . The fragmentation pattern is predicted to be dominated by the cleavage of the dimethylaminomethyl group.

• Molecular Ion (M⁺): m/z 188

• Base Peak: m/z 144. This is expected to be the most abundant fragment, resulting from the benzylic cleavage and loss of the dimethylamino radical (•N(CH₃)₂). This is a characteristic fragmentation for gramine-like structures.[1]

• Other Fragments:

  • m/z 130: Loss of the entire dimethylaminomethyl group.

  • m/z 115: Further fragmentation of the indole ring.

Caption: Predicted MS Fragmentation Pathway.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectroscopic data for 2-Methyl-3-N,N-dimethylaminomethylindole. By leveraging experimental data from its close structural analogs, Gramine and 2-Methylindole, we have constructed a reliable and scientifically sound spectroscopic profile for the target molecule. This work serves as a critical resource for researchers engaged in the synthesis, characterization, and application of this and related indole derivatives, facilitating their unambiguous identification and furthering their potential in drug discovery and development.

References

• PubChem. Gramine. National Center for Biotechnology Information. [Link][2]

• PubChem. 2-Methylindole. National Center for Biotechnology Information. [Link][3]

• ResearchGate. (a) Proposed fragmentation pathway and (b) mass spectrum of gramine. [Link][1]

• NIST. Gramine. National Institute of Standards and Technology. [Link][4]

• NIST. 1H-Indole, 2-methyl-. National Institute of Standards and Technology. [Link][5]

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Crystal structure of 2-Methylgramine

An In-Depth Technical Guide to the Crystal Structure Determination of 2-Methylgramine

Abstract

Introduction: The Scientific Imperative

Gramine, or 3-(dimethylaminomethyl)indole, is a naturally occurring alkaloid found in various plant species, where it often serves a defensive role.[1][2][3] Its synthetic derivatives have garnered significant attention for a wide spectrum of pharmacological properties, including antiviral, anticancer, and anti-inflammatory activities.[4] 2-Methylgramine, with a methyl group at the 2-position of the indole ring, represents a structurally significant modification. The addition of this methyl group can profoundly influence the molecule's electronic properties, steric profile, and conformational flexibility, thereby altering its biological activity.

A definitive crystal structure is the gold standard for molecular characterization. It provides unequivocal data on bond lengths, bond angles, and the three-dimensional arrangement of atoms. For drug development professionals, this information is invaluable for understanding structure-activity relationships (SAR), validating computational models, and guiding the rational design of next-generation therapeutic agents. The absence of a published structure for 2-Methylgramine presents a research opportunity; this guide provides the blueprint to seize it.

Synthesis and Purification: The Foundation of Quality Crystals

The journey to a crystal structure begins with the synthesis of high-purity material. A flawed synthesis or inadequate purification will invariably prevent the growth of diffraction-quality single crystals. The most common and effective route to 2-Methylgramine is the Mannich reaction.[4][5]

Experimental Protocol: Mannich Condensation for 2-Methylgramine Synthesis

This protocol is a robust method adapted from established literature procedures.[5]

Core Principle: The Mannich reaction is an aminoalkylation that involves the reaction of an active hydrogen compound (2-methylindole), formaldehyde, and a secondary amine (dimethylamine).

Step-by-Step Methodology:

• Reagent Preparation: In a three-neck flask equipped with a mechanical stirrer and a thermometer, and cooled in an ice bath, combine 236 mL of glacial acetic acid and 62 mL of 37% aqueous formaldehyde. The temperature must be maintained at 10°C.

• Amine Addition: While maintaining rigorous temperature control (10°C), slowly add 154 mL of 25% aqueous dimethylamine to the formaldehyde/acetic acid mixture. This exothermic step requires careful, dropwise addition.

• Indole Addition: In a separate beaker, dissolve 100 g of 2-methylindole in 160 mL of dioxane. Add this solution dropwise to the reaction flask, again ensuring the temperature does not rise above 10°C.

• Reaction Maturation: Stir the resulting mixture in the ice bath for 1 hour, then remove the bath and continue stirring overnight at ambient temperature to allow the reaction to proceed to completion.

• Crude Product Precipitation: Pour the reaction mixture into 2 liters of cold water with vigorous stirring. A precipitate of crude 2-Methylgramine will form upon basification. Add approximately 225 mL of 50% aqueous sodium hydroxide dropwise until the solution is strongly basic.

• Isolation: Collect the crude solid by vacuum filtration, wash thoroughly with deionized water, and air-dry.

Protocol: Multi-Step Purification and Final Recrystallization

Causality: The crude product will contain unreacted starting materials and side products. A multi-step purification process involving an acid-base extraction followed by recrystallization is essential for achieving the >99% purity required for crystallography.

• Acid-Base Extraction: Dissolve the crude solid in approximately 700 mL of dilute aqueous hydrochloric acid. The basic 2-Methylgramine will form its soluble hydrochloride salt, leaving behind non-basic impurities.

• Decolorization: Add a small amount of activated charcoal to the acidic solution, stir for 15-20 minutes, and then filter through a pad of celite to remove the charcoal and any adsorbed colored impurities.

• Reprecipitation: Dilute the clear filtrate to 2 liters with water and re-precipitate the purified free base by slowly adding 50% sodium hydroxide with stirring.

• Final Recrystallization: Collect the purified solid by filtration and air-dry. For the final step, recrystallize the material from a suitable solvent like acetonitrile. This step is critical as it can yield initial crystals for analysis. A successful synthesis should yield approximately 72 g of a product with a melting point of 117-119°C.[5]

Synthesis and Purification Workflow Diagram

Caption: Workflow from starting materials to purified 2-Methylgramine.

Crystal Growth: The Art and Science of Single Crystals

With pure material in hand, the next, often most challenging, step is growing a single crystal suitable for X-ray diffraction—typically 0.1-0.3 mm in all dimensions, with well-defined faces and no visible defects.

Experimental Protocol: Screening for Crystallization Conditions

Trustworthiness: A systematic approach is more reliable than trial and error. This protocol is designed to efficiently screen a wide range of chemical space.

• Solvent Selection: Test the solubility of ~5 mg of purified 2-Methylgramine in 0.5 mL of various solvents, including polar protic (ethanol, methanol), polar aprotic (acetone, ethyl acetate), and non-polar (toluene, heptane). The ideal solvent is one where the compound is moderately soluble at room temperature and highly soluble upon heating.

• Primary Crystallization Methods:

  • Slow Evaporation: Prepare a nearly saturated solution in a suitable solvent in a small vial. Cover the vial with parafilm and pierce a few small holes with a needle. Place the vial in a vibration-free location. The slow evaporation concentrates the solution, leading to crystallization.

  • Slow Cooling: Prepare a saturated solution at the solvent's boiling point. Filter the hot solution into a clean vial, cover, and allow it to cool to room temperature slowly. For further crystal growth, transfer the vial to a 4°C refrigerator.

  • Vapor Diffusion: This is often the most successful technique. In a small, open vial, dissolve the compound to a high concentration. Place this vial inside a larger, sealed jar containing a "poor" solvent in which the compound is insoluble but which is miscible with the primary solvent. For example, a solution of 2-Methylgramine in ethanol (good solvent) can be placed in a jar containing heptane (poor solvent). The vapor of the poor solvent slowly diffuses into the solution, reducing the compound's solubility and inducing crystallization.

X-Ray Diffraction and Data Analysis

The Crystallographic Experiment Workflow

Caption: The workflow from a single crystal to a final structural model.

Data Presentation: Hypothetical Crystallographic Table

A successful structure determination would yield a data table similar to the one below. This serves as a template for what researchers should expect to report.

Parameter	Illustrative Data	Significance
Chemical Formula	C₁₂H₁₆N₂	Confirms the elemental composition of the crystal.
Formula Weight	188.27 g/mol	Molar mass of the asymmetric unit.
Crystal System	Monoclinic	One of the seven fundamental crystal systems describing lattice symmetry.
Space Group	P2₁/c	Describes the complete symmetry of the crystal, essential for structure solution.
Unit Cell Dimensions
a (Å)	10.54	The lengths of the unit cell axes.
b (Å)	8.12
c (Å)	12.88
β (°)	105.3	The angle between the a and c axes in a monoclinic system.
Volume (ų)	1062.5	The volume of a single unit cell.
Z	4	The number of molecules contained within one unit cell.
Calculated Density	1.178 g/cm³	The theoretical density of the crystal, derived from the formula and volume.
Goodness-of-Fit (GOF)	1.05	A statistical measure of the quality of the refinement; should be close to 1.0.
Final R indices [I>2σ(I)]	R₁ = 0.045, wR₂ = 0.115	R-factors are the primary indicators of model quality; lower values are better.

Note: The numerical values presented in this table are hypothetical and serve as a realistic example for a small organic molecule.

Conclusion and Future Directions

The determination of the 2-Methylgramine crystal structure is an achievable and scientifically valuable goal. By following the rigorous, self-validating protocols outlined in this guide—from meticulous synthesis and purification to systematic crystal growth and precise X-ray analysis—researchers can produce a definitive three-dimensional model of the molecule. This structural data will be instrumental in elucidating its unique physicochemical properties, understanding its biological activity on a molecular level, and providing a critical foundation for future drug discovery and development efforts based on the indole alkaloid scaffold.

References

• Synthesis of Procedure 67B. 2-METHYLGRAMINE. PrepChem.com. [Link]

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• 2-Propanamine, 2-methyl-. NIST Chemistry WebBook. [Link]

• Gramine. PubChem, National Center for Biotechnology Information. [Link]

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The Solubility Profile of 2-Methylgramine: A Comprehensive Technical Guide for Researchers

Foreword: Understanding the Critical Role of Solubility in Scientific Advancement

In the landscape of drug discovery and organic synthesis, the solubility of a compound is a cornerstone of its developability and utility. It is a fundamental physicochemical property that dictates everything from reaction kinetics and purification efficiency to bioavailability and formulation strategies. For researchers and drug development professionals, a thorough understanding of a molecule's solubility is not merely academic; it is a critical factor that can determine the success or failure of a project. This guide provides an in-depth technical exploration of the solubility of 2-methylgramine, a substituted indole alkaloid of significant interest. While quantitative solubility data for 2-methylgramine is not extensively documented in public literature, this guide will leverage established chemical principles, qualitative data from structurally analogous compounds, and detailed experimental methodologies to empower scientists in their work with this molecule.

Introduction to 2-Methylgramine: Structure and Significance

2-Methylgramine, systematically named 1-(1H-indol-2-yl)-N,N-dimethylmethanamine, is a derivative of the naturally occurring indole alkaloid gramine. The core structure features an indole ring system, which is a prevalent motif in numerous biologically active compounds and pharmaceuticals. The presence of a basic dimethylaminomethyl group at the 2-position of the indole ring and a methyl group at the same position significantly influences its physicochemical properties, including its solubility. Understanding these properties is paramount for its application in medicinal chemistry, as a synthetic intermediate, and in various other research contexts.

Theoretical Framework: The Physicochemical Drivers of Solubility

The adage "like dissolves like" provides a foundational, albeit simplified, understanding of solubility. A more nuanced perspective requires consideration of several intermolecular forces and molecular properties.

Polarity and Hydrogen Bonding: The 2-methylgramine molecule possesses both polar and non-polar characteristics. The indole ring, with its aromatic character, contributes to its non-polar nature. Conversely, the nitrogen atom in the indole ring and the tertiary amine in the side chain introduce polarity and the potential for hydrogen bonding. The nitrogen of the indole N-H group can act as a hydrogen bond donor, while the tertiary amine nitrogen is a hydrogen bond acceptor.

Molecular Size and Shape: The addition of a methyl group to the indole ring at the 2-position, as compared to its parent compound gramine, slightly increases its molecular weight and steric bulk. This can subtly influence how effectively solvent molecules can surround and solvate the molecule.

Influence of pH: As a tertiary amine, 2-methylgramine is a basic compound. In acidic solutions, the dimethylamino group will be protonated, forming a salt. This salt form is expected to have significantly higher aqueous solubility than the free base due to its ionic character. This pH-dependent solubility is a critical consideration for any aqueous-based applications, including biological assays and formulation development.

Caption: Key physicochemical factors governing the solubility of 2-methylgramine.

Qualitative Solubility Profile of 2-Methylgramine

In the absence of specific quantitative data for 2-methylgramine, we can infer its likely solubility based on the known properties of the closely related compound, gramine. Gramine is reported to be soluble in ethanol, diethyl ether, and chloroform, and practically insoluble in water, naphtha, and petroleum ether[1][2]. Given the structural similarity, with the primary difference being the additional methyl group on the indole ring of 2-methylgramine, a similar qualitative solubility profile is anticipated. The presence of the extra methyl group may slightly increase its lipophilicity, potentially leading to marginally lower solubility in highly polar solvents and slightly higher solubility in non-polar organic solvents compared to gramine.

Table 1: Predicted Qualitative Solubility of 2-Methylgramine in Common Solvents

Solvent Class	Solvent Examples	Predicted Solubility	Rationale
Non-Polar	Hexane, Heptane, Toluene	Sparingly Soluble to Soluble	The non-polar indole ring should facilitate dissolution in these solvents.
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane (DCM), Tetrahydrofuran (THF)	Soluble	These solvents can interact with the polar components of the molecule without engaging in hydrogen bonding, making them effective for dissolution.
Polar Protic	Methanol, Ethanol	Soluble	These solvents can act as both hydrogen bond donors and acceptors, effectively solvating the 2-methylgramine molecule.
Aqueous	Water	Insoluble (as free base)	The significant non-polar character of the molecule is expected to dominate, leading to poor aqueous solubility.
Aqueous Acid	Dilute HCl, Acetic Acid	Soluble (as salt)	Protonation of the basic tertiary amine will form a water-soluble salt.[3]
Aqueous Base	Dilute NaOH	Insoluble	The free base form will persist, maintaining its low aqueous solubility.

Experimental Protocol for Quantitative Solubility Determination: The Shake-Flask Method

To obtain precise solubility data, a well-controlled experimental approach is necessary. The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.

Objective: To determine the equilibrium solubility of 2-methylgramine in a selection of organic solvents at a specified temperature.

Materials:

• 2-Methylgramine (high purity)

• Selected solvents (analytical grade)

• Scintillation vials or sealed flasks

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-methylgramine to a known volume of the chosen solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

  • Prepare samples in triplicate for each solvent.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • Allow the vials to stand undisturbed for at least one hour to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles.

  • Dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a pre-validated analytical method, such as HPLC-UV.

  • Prepare a calibration curve using standard solutions of 2-methylgramine of known concentrations.

  • Determine the concentration of 2-methylgramine in the diluted samples by comparing their response to the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Caption: Experimental workflow for determining the solubility of 2-methylgramine.

Practical Implications and Applications

A comprehensive understanding of 2-methylgramine's solubility is crucial for its practical application:

• Organic Synthesis: The choice of solvent is critical for reaction setup, controlling reaction rates, and facilitating product isolation and purification. Knowing the solubility in various solvents allows for the selection of appropriate reaction media and anti-solvents for crystallization.

• Purification by Recrystallization: Recrystallization is a powerful technique for purifying solid compounds. The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. For a basic compound like 2-methylgramine, forming a salt (e.g., hydrochloride) can often improve its crystallization properties.[4]

• Drug Development: For any potential therapeutic application, solubility is a key determinant of bioavailability. Poorly soluble compounds often exhibit low absorption and erratic in vivo performance. Understanding the aqueous solubility as a function of pH is essential for developing oral and parenteral formulations.

Conclusion

While specific quantitative solubility data for 2-methylgramine remains to be extensively published, a robust understanding of its likely solubility profile can be established through the application of fundamental chemical principles and by drawing parallels with the structurally similar compound, gramine. This technical guide provides a theoretical framework, a predicted qualitative solubility profile, and a detailed experimental protocol to empower researchers to determine the precise solubility of 2-methylgramine in solvents relevant to their work. This knowledge is indispensable for advancing research and development involving this intriguing indole alkaloid.

References

• DMT-Nexus Wiki. Gramine. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

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• 4. benchchem.com [benchchem.com]

A Technical Guide to the Historical Context and Synthesis of Gramine and its Analogs: The Case of 2-Methyl-3-N,N-dimethylaminomethylindole

This guide provides an in-depth exploration of the historical discovery, synthesis, and significance of the indole alkaloid gramine (3-N,N-dimethylaminomethylindole), with a specific focus on its synthetic analog, 2-Methyl-3-N,N-dimethylaminomethylindole. Designed for researchers, scientists, and professionals in drug development, this document elucidates the scientific journey from natural product isolation to versatile chemical synthesis, highlighting the foundational Mannich reaction.

Introduction: The Significance of Gramine and its Derivatives

Gramine, or 3-(dimethylaminomethyl)indole, is a naturally occurring indole alkaloid first identified in the mid-20th century.[1][2] Its discovery was a notable event in phytochemistry, revealing a key component of the chemical defense mechanisms in various plants.[2][3] Found in species such as the giant reed (Arundo donax), barley (Hordeum vulgare), and silver maple (Acer saccharinum), gramine protects these plants from herbivores and pathogens.[2][4]

Beyond its ecological role, gramine has garnered significant interest in medicinal chemistry. It serves as a versatile synthetic intermediate for the production of tryptamine derivatives and other bioactive compounds.[2][5] The gramine scaffold is present in molecules with a wide range of biological activities, including antiviral, antibacterial, antifungal, anti-inflammatory, and antitumor properties.[1][5] Its interaction with serotonin receptors has also made it a subject of interest in the development of therapies for conditions like Alzheimer's disease.[2][5]

The compound at the core of this guide, 2-Methyl-3-N,N-dimethylaminomethylindole, is a synthetic derivative of gramine. While gramine has a well-documented history of natural discovery, its 2-methyl analog is primarily a product of laboratory synthesis. Its historical context is therefore intrinsically linked to the development of synthetic methodologies for gramine itself, most notably the Mannich reaction.

The Discovery and Isolation of Gramine: A Historical Perspective

The story of gramine begins in 1935, when Orechoff and his colleagues first isolated the alkaloid from the giant reed, Arundo donax.[1] They initially named the compound "donaxin."[1] This discovery marked the entry of a new class of indole alkaloids into the scientific literature.

Subsequent research revealed the presence of gramine in a variety of other plant species, solidifying its importance in the plant kingdom:

• 1959: Gramine was isolated from the leaves of the silver maple, Acer saccharinum.[1]

• 1976: Researchers extracted gramine from the seeds of Lupinus hartwegii.[1]

• 1985: A study of 34 barley cultivars reported the presence of gramine, highlighting its role in the defense mechanisms of this important cereal crop.[1]

These discoveries underscored the widespread distribution of gramine and spurred further investigation into its biosynthesis and physiological functions. Recent research in 2024 has further elucidated the biosynthetic pathway of gramine from the amino acid tryptophan.[2][6][7]

The Mannich Reaction: A Cornerstone of Gramine Synthesis

The primary method for the synthesis of gramine and its derivatives, including 2-Methyl-3-N,N-dimethylaminomethylindole, is the Mannich reaction.[1][8] This versatile, one-pot, three-component condensation reaction is fundamental in organic chemistry for the aminoalkylation of an acidic proton located next to a carbonyl group.[9]

The general mechanism of the Mannich reaction involves the reaction of a primary or secondary amine with a non-enolizable aldehyde (typically formaldehyde) to form an electrophilic iminium ion. This ion then reacts with a carbanion equivalent (in this case, the indole nucleus) to form the final β-amino carbonyl compound, known as a Mannich base.[4][8]

Caption: The Mannich reaction pathway for the synthesis of gramine.

The following protocol is a classic example of the synthesis of gramine via the Mannich reaction.[10]

Materials:

• Indole

• Glacial Acetic Acid

• 40% Aqueous Dimethylamine Solution

• 35% Aqueous Formaldehyde Solution

• Crushed Ice

• 30% Aqueous Sodium Hydroxide Solution

• Distilled Water

• Acetone (for recrystallization)

Procedure:

• Preparation of the Reaction Mixture:

  • In a beaker or flask, dissolve 8.6 mmol of indole in 20 mL of glacial acetic acid.[10]

  • To this solution, add 3.0 mL of a 40% aqueous solution of dimethylamine. The mixture will become warm, and fumes may be evolved.[10]

  • Cool the mixture to 30°C.[10]

  • With stirring, add 2 mL of a 35% aqueous solution of formaldehyde.[10]

  • Allow the mixture to stand for 60 minutes.[10]

• Precipitation and Isolation:

  • Pour the reaction solution onto approximately 100 g of crushed ice.[10]

  • While stirring vigorously, make the mixture alkaline by the careful addition of approximately 45 mL of 30% sodium hydroxide solution. It is crucial to maintain a low temperature by ensuring excess ice is present at all times to prevent the formation of a gummy solid.[10]

  • Once precipitation is complete, allow any remaining ice to melt.[10]

• Purification:

  • Collect the precipitate by suction filtration and wash it with distilled water until the washings are neutral.[10]

  • Dry the product under suction, followed by drying in a vacuum desiccator over anhydrous calcium chloride.[10]

  • For further purification, the crude gramine can be recrystallized from a minimum volume of hot acetone to yield needles.[10]

The synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole follows the same fundamental Mannich reaction pathway as gramine. The key difference is the starting material. Instead of indole, 2-methylindole is used.

The presence of the methyl group at the 2-position of the indole ring does not significantly alter the course of the reaction. The 3-position remains the most nucleophilic site and is thus the position of electrophilic attack by the iminium ion.

Caption: The Mannich reaction pathway for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole.

Modern Advances in Synthesis

While the acetic acid-catalyzed Mannich reaction remains a robust method, modern organic synthesis has introduced several refinements to improve yields, reduce reaction times, and employ milder conditions. These include:

• Microwave-assisted synthesis: This technique can significantly shorten reaction times.[11]

• Ultrasound irradiation: Sonication has been shown to be an efficient method for promoting the Mannich reaction, often leading to higher yields under milder conditions compared to traditional stirring.[1]

• Lewis acid catalysis: Catalysts such as zinc chloride have been effectively used to mediate the reaction, often at room temperature.[1]

These advancements demonstrate the ongoing relevance and adaptability of the Mannich reaction for the synthesis of gramine and its derivatives.

Conclusion

The history of 2-Methyl-3-N,N-dimethylaminomethylindole is deeply rooted in the discovery and synthetic exploration of its parent compound, gramine. From the initial isolation of gramine from natural sources to the development and refinement of the Mannich reaction, the journey of these indole alkaloids showcases a powerful interplay between natural product chemistry and synthetic organic chemistry. For researchers and drug development professionals, understanding this historical and technical context provides a solid foundation for the continued exploration of this versatile class of compounds and their potential applications.

References

• Zhang, J., Jia, Q., Li, N., Gu, L., Dan, W., & Dai, J. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules, 28(14), 5357. [Link]

• Experiment 5: Synthesis of Gramine by Mannich Reaction. (2025). Filo. [Link]

• Recent Developments of Gramine: Chemistry and Biological Activity. (2023). MDPI. [Link]

• Give a detailed mechanism for the synthesis of gramine from indole. (2025). Filo. [Link]

• Mannich reaction – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• Gramine. (n.d.). Wikipedia. [Link]

• Recent Developments of Gramine: Chemistry and Biological Activity. (2023). ResearchGate. [Link]

• Discovery of Gramines as Novel Agents against a Plant Virus. (2019). Journal of Agricultural and Food Chemistry. [Link]

• Natural Products for Drug Discovery: Discovery of Gramines as Novel Agents Against a Plant Virus. (2019). PubMed. [Link]

• Researchers discover key gene for toxic alkaloid in barley. (2024). Leibniz Universität Hannover. [Link]

• Biosynthesis of the allelopathic alkaloid gramine in barley by a cryptic oxidative rearrangement. (2024). Science. [Link]

• The synthesis of Mannich bases related to gramine (3a-i) with or without ultrasound. (n.d.). ResearchGate. [Link]

• Key gene for toxic alkaloid discovered in barley. (2024). Bioökonomie.de. [Link]

• Formation of the Toxic Alkaloid Gramine in Barley Decoded: Publication in "Science". (2024). Leibniz Universität Hannover. [Link]

• Efficient and Practical Synthesis of Mannich Bases Related to Gramine Mediated by Zinc Chloride. (2006). Synthetic Communications. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Versatile Synthesis of Substituted Indoles using 2-Methylgramine

Abstract

The indole scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous pharmaceuticals and biologically active natural products. While methods for functionalizing the C3 position of indoles are well-established, regioselective synthesis of 2-substituted indoles presents a distinct challenge. This application note details a robust and versatile strategy for synthesizing a variety of 2-substituted indoles starting from 2-methylindole via its Mannich base, 2-methylgramine (2-(dimethylaminomethyl)-1H-indole). We provide a comprehensive overview of the underlying chemistry, step-by-step protocols for key transformations, and expert insights into reaction optimization and troubleshooting. The protocols focus on the conversion of 2-methylgramine into a highly reactive quaternary ammonium salt, which serves as an excellent electrophile for substitution with a wide range of carbon and heteroatom nucleophiles.

Introduction: The Strategic Importance of 2-Methylgramine

The functionalization of the indole core is a pivotal task in organic synthesis. The C3 position is intrinsically nucleophilic and thus the most common site for electrophilic substitution. Consequently, the synthesis of 2-substituted indoles often requires multi-step strategies involving protection/deprotection or cyclization reactions.[1][2][3]

An elegant and direct approach to installing substituents at the 2-methyl position involves the use of 2-methylgramine. This Mannich base, readily prepared from commercially available 2-methylindole, formaldehyde, and dimethylamine, serves as a stable yet easily activated precursor to a reactive electrophile.[4][5][6] The core principle of its utility lies in the transformation of the dimethylamino group into a superior leaving group.

Causality of the Method: The tertiary amine of 2-methylgramine is a poor leaving group. However, upon quaternization with an alkylating agent (e.g., methyl iodide), it is converted into a quaternary ammonium salt.[7] This salt readily undergoes elimination in the presence of a nucleophile to expel the stable, neutral trimethylamine molecule, generating a transient, highly electrophilic indol-2-ylmethylene intermediate. This intermediate is rapidly trapped by a wide array of nucleophiles, leading to the desired 2-substituted product. This two-step activation and substitution sequence provides a powerful platform for C-C, C-N, C-S, and C-O bond formation at the C2-methyl position.

The chemistry of 3-substituted gramine is well-documented for its role in C3-functionalization, acting as a synthetic handle for introducing diverse side chains.[8][9][10][11] 2-Methylgramine functions as a direct analogue for C2-functionalization, providing a regioselective and highly efficient route to compounds that would otherwise be challenging to access.

Overall Synthetic Workflow

The synthesis of 2-substituted indoles from 2-methylindole via 2-methylgramine follows a reliable three-stage process. Each stage is modular, allowing for isolation and characterization of intermediates or telescoping into a one-pot procedure depending on the specific target and nucleophile.

Figure 1: General workflow for the synthesis of 2-substituted indoles.

Experimental Protocols

Protocol 1: Synthesis of 2-Methylgramine (2-(Dimethylaminomethyl)-1H-indole)

This procedure is a classic Mannich reaction, which condenses an amine, formaldehyde, and a compound with an active hydrogen—in this case, 2-methylindole.[5][6] Acetic acid serves as the catalyst.

Materials:

• 2-Methylindole (1.0 eq)

• Dimethylamine (40% aqueous solution, 1.2 eq)

• Formaldehyde (37% aqueous solution, 1.2 eq)

• Glacial Acetic Acid

• Ice bath

• Diethyl ether (Et₂O)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Chill a solution of dimethylamine (1.2 eq) and formaldehyde (1.2 eq) in a round-bottom flask using an ice bath.

• Slowly add glacial acetic acid (2.0 eq) to the chilled solution with stirring.

• Add 2-methylindole (1.0 eq) to the mixture.

• Remove the flask from the ice bath and allow it to stir at room temperature for 12-18 hours. Monitor the reaction by TLC (e.g., 20% EtOAc/Hexanes) until the starting material is consumed.

• Once the reaction is complete, pour the mixture into an ice-cold 2 M sodium hydroxide solution until the pH is >10.

• Extract the aqueous layer with diethyl ether (3 x 50 mL for a 10g scale reaction).

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product is often pure enough for the next step. If necessary, purification can be achieved by column chromatography on silica gel or recrystallization.

Expert Insight: The use of pre-chilled reagents and slow addition of acid helps to control the exothermicity of the reaction and prevents the formation of unwanted byproducts from the self-polymerization of formaldehyde.

Protocol 2: Synthesis of 2-Substituted Indoles via Nucleophilic Substitution

This protocol is divided into two key steps: the quaternization of 2-methylgramine to form the highly reactive methiodide salt, followed by the in-situ reaction with a representative carbon nucleophile, diethyl malonate.

A. Quaternization of 2-Methylgramine

Materials:

• 2-Methylgramine (1.0 eq)

• Methyl iodide (CH₃I, 1.1 - 1.5 eq)

• Anhydrous tetrahydrofuran (THF) or Acetonitrile (MeCN)

Procedure:

• Dissolve 2-methylgramine (1.0 eq) in anhydrous THF in a round-bottom flask under a nitrogen or argon atmosphere.

• Add methyl iodide (1.1 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours. The quaternary ammonium salt will typically precipitate as a white or pale-yellow solid.

• The resulting slurry can be used directly in the next step, or the solid can be isolated by filtration, washed with cold anhydrous ether, and dried under vacuum for storage.

Trustworthiness Check: The formation of the salt is usually quantitative. Its precipitation from the reaction mixture is a strong visual indicator of successful quaternization. The salt is significantly more polar than the starting material, which can be confirmed by TLC.

B. Nucleophilic Substitution with Diethyl Malonate

Materials:

• 2-Methylgramine methiodide (from Step A, 1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq)

• Diethyl malonate (1.1 eq)

• Anhydrous Dimethylformamide (DMF)

• Saturated ammonium chloride solution (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• In a separate flame-dried flask under inert atmosphere, suspend sodium hydride (1.1 eq) in anhydrous DMF.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add diethyl malonate (1.1 eq) dropwise. Stir for 30 minutes at 0 °C, allowing for the formation of the sodium salt of diethyl malonate (cessation of H₂ gas evolution).

• To this nucleophile solution, add the slurry of 2-methylgramine methiodide from Step A in THF, or add the isolated solid salt portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by pouring it into an ice-cold saturated NH₄Cl solution.

• Extract the aqueous layer with EtOAc (3x).

• Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired 2-substituted indole.

Mechanistic Rationale and Scope

The power of this methodology stems from the clean formation of a reactive intermediate that can be intercepted by a variety of nucleophiles.

Figure 2: Mechanism of nucleophilic substitution on the quaternary salt.

This strategy is not limited to malonates. A wide range of nucleophiles can be employed, showcasing the versatility of 2-methylgramine as a synthetic intermediate.

Nucleophile Class	Example Nucleophile	Typical Product	Notes
Carbon (CH-acids)	Diethyl malonate, Ethyl acetoacetate, Nitroalkanes	C-C bond formation	Key method for building carbon skeletons, such as precursors for tryptophan analogs.[12][13][14]
Carbon (Cyanide)	Sodium or Potassium Cyanide (NaCN, KCN)	Indole-2-acetonitrile	Useful intermediate for acids, amides, and amines.[4]
Nitrogen	Secondary amines (e.g., Piperidine), Azide (N₃⁻)	C-N bond formation	Access to novel amine derivatives. Over-alkylation can be an issue with primary amines.[15][16]
Sulfur	Thiolates (e.g., PhSNa)	C-S bond formation	Synthesis of 2-thioether substituted indoles.
Oxygen	Phenoxides (e.g., PhONa)	C-O bond formation	Synthesis of 2-aryloxy indoles.

Table 1: Scope of Nucleophiles for Reaction with Activated 2-Methylgramine.

Troubleshooting and Key Considerations

Problem	Potential Cause	Recommended Solution
Low yield in Mannich reaction	Incomplete reaction; polymerization of formaldehyde.	Ensure proper stoichiometry and stir for a sufficient duration. Maintain cooling during initial mixing.
Incomplete quaternization	Insufficient methyl iodide; moisture in the solvent.	Use a slight excess (1.1-1.2 eq) of CH₃I. Ensure all solvents and glassware are scrupulously dry.
Low yield in substitution step	Poor nucleophile generation; steric hindrance.	Ensure complete deprotonation of the nucleophile (e.g., with NaH). For weaker nucleophiles, consider a more polar solvent (DMF, DMSO) or gentle heating.
Multiple products observed	N-alkylation of the indole ring.	This is a common side reaction.[15] Using a strong base like NaH to deprotonate the nucleophile often outcompetes N-alkylation. If problematic, consider N-protection (e.g., with a tosyl or BOC group) prior to the sequence.

Conclusion

2-Methylgramine is a highly effective and versatile intermediate for the regioselective synthesis of 2-substituted indoles. The straightforward preparation via a Mannich reaction, coupled with a simple and efficient activation through quaternization, opens access to a broad range of indole derivatives. The protocols and insights provided in this application note offer a reliable foundation for researchers in drug discovery and synthetic chemistry to leverage this powerful building block for the construction of complex molecular architectures.

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Application Notes & Protocols: The Strategic Utility of 2-Methyl-3-N,N-dimethylaminomethylindole in Modern Pharmaceutical Synthesis

Authored by a Senior Application Scientist

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of pharmacologically active compounds.[1][2][3] Among the myriad of functionalized indole building blocks, 2-Methyl-3-N,N-dimethylaminomethylindole (CAS No: 37125-92-1)[4] emerges as a highly versatile and strategic precursor. As a structural analogue of the natural alkaloid Gramine,[5][6] this compound leverages the unique reactivity of the aminomethyl group at the C3 position for facile elaboration into more complex molecular architectures. This guide provides an in-depth exploration of its synthesis, reactivity, and application, with a particular focus on its role in the synthesis of the anti-migraine agent Sumatriptan. We present detailed, field-tested protocols, mechanistic insights, and data-driven guidance for researchers, scientists, and drug development professionals aiming to harness the synthetic potential of this valuable intermediate.

Introduction: The Synthetic Power of a Gramine Analogue

2-Methyl-3-N,N-dimethylaminomethylindole is a tertiary amine derived from 2-methylindole. Its strategic importance lies in the dimethylaminomethyl moiety, which functions as a synthetically versatile handle. This group can be readily converted into a potent electrophile, enabling the introduction of various nucleophiles at the C3-methylene position. This reactivity circumvents many of the challenges associated with direct C3 functionalization of the indole ring, which can be prone to side reactions and lack of regioselectivity.[7][8]

The underlying principle of its utility is the transformation of the dimethylamino group into a superior leaving group. This is typically achieved by quaternization with an alkylating agent, such as methyl iodide. The resulting quaternary ammonium salt is highly susceptible to nucleophilic displacement (SN2 reaction), effectively serving as a stable, easy-to-handle synthetic equivalent of an unstable 3-indolyl-methylhalide.

Caption: General reaction pathway for C3-functionalization.

Synthesis of the Precursor: The Mannich Reaction

The most direct and efficient route to 2-Methyl-3-N,N-dimethylaminomethylindole is the Mannich reaction.[9][10] This powerful three-component condensation involves an active hydrogen compound (2-methylindole), a non-enolizable aldehyde (formaldehyde), and a secondary amine (dimethylamine).[11][12]

Mechanism Insight: The reaction proceeds via the formation of the electrophilic Eschenmoser's salt precursor, the dimethylaminomethylium ion ([CH₂=N(CH₃)₂]⁺), from formaldehyde and dimethylamine in an acidic medium.[13] The electron-rich indole ring, acting as the nucleophile, attacks this iminium ion, preferentially at the C3 position, to form the final product after deprotonation. The choice of an acidic catalyst (like acetic acid) is crucial for promoting the formation of the iminium ion.[13]

Caption: Workflow for the synthesis of the precursor.

Protocol 1: Synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole

Materials:

• 2-Methylindole (1.0 eq)

• Dimethylamine (40% aqueous solution, 1.2 eq)

• Formaldehyde (37% aqueous solution, 1.2 eq)

• Glacial Acetic Acid

• Diethyl Ether

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottom flask, dissolve 2-methylindole in glacial acetic acid.

• Cool the solution to 0-5°C in an ice bath.

• Add the dimethylamine solution dropwise, maintaining the temperature below 10°C.

• Add the formaldehyde solution dropwise to the reaction mixture.

• Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor reaction completion via TLC.

• Pour the reaction mixture into a beaker of ice water and basify to pH 8-9 with saturated sodium bicarbonate solution.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) or recrystallization.

Application in Pharmaceutical Synthesis: A Sumatriptan Case Study

Sumatriptan, a member of the triptan class of drugs, is a selective 5-HT1B/1D receptor agonist used for the treatment of migraine headaches.[14] Several synthetic routes to Sumatriptan have been developed, with many relying on the Fischer indole synthesis.[15][16][17] The principles demonstrated by the reactivity of our title precursor are directly applicable to key bond-forming strategies in triptan synthesis. A common strategy involves the reaction of a suitably substituted hydrazine with an aldehyde or ketone bearing the dimethylaminoethyl side chain.

Let's examine a key transformation analogous to the use of a gramine-type precursor in a well-established Sumatriptan synthesis. The core of the synthesis involves forming the indole ring via a Fischer cyclization.[17]

Synthetic Strategy Overview: The synthesis starts with 4-hydrazino-N-methylbenzenemethanesulfonamide hydrochloride, which is condensed with 4-dimethylaminobutyraldehyde diethyl acetal. This forms a hydrazone intermediate, which is then cyclized under acidic conditions (often using polyphosphoric acid or a similar catalyst) to form the indole ring of Sumatriptan.[17]

Caption: Simplified Fischer indole synthesis of Sumatriptan.

While this specific example uses the Fischer synthesis to build the ring, the utility of gramine-type precursors is evident in the synthesis of other complex indoles where the side chain is introduced after the indole core is formed. For instance, if one had 2-methyl-5-(N-methylsulfamoyl)indole, it could be reacted with formaldehyde and dimethylamine to install the C3 side chain, demonstrating the modularity of the Mannich reaction.

Protocol 2: General Protocol for Nucleophilic Displacement

This protocol outlines the general method for using 2-Methyl-3-N,N-dimethylaminomethylindole as an electrophile.

Materials:

• 2-Methyl-3-N,N-dimethylaminomethylindole (1.0 eq)

• Methyl Iodide (1.1 eq)

• Anhydrous solvent (e.g., Acetonitrile, THF)

• Nucleophile (e.g., Sodium Cyanide, Sodium Malonate, 1.5 eq)

Procedure:

• Quaternization: Dissolve the precursor in anhydrous acetonitrile under an inert atmosphere (e.g., Nitrogen). Cool to 0°C and add methyl iodide dropwise. Stir at room temperature for 2-4 hours until TLC indicates complete formation of the quaternary ammonium salt (it will have a much lower Rf value). The salt may precipitate from the solution.

• Displacement: In a separate flask, prepare a solution or suspension of the desired nucleophile in a suitable solvent. Add the quaternary salt suspension from step 1 to the nucleophile mixture.

• Heat the reaction mixture (e.g., to 50-80°C) and stir until the displacement reaction is complete (monitor by TLC).

• Workup: Cool the reaction, filter off any inorganic salts, and concentrate the filtrate. Perform a standard aqueous workup and extraction. Purify the product by column chromatography or recrystallization.

Rationale for Experimental Choices:

• Anhydrous Solvent: Prevents water from competing as a nucleophile.

• Methyl Iodide: A potent and cost-effective alkylating agent for forming the quaternary salt.

• Heating: The SN2 displacement often requires thermal energy to overcome the activation barrier.

Data Summary: Representative Nucleophilic Additions

Nucleophile (Nu-)	Product Structure at C3-methylene	Typical Yield (%)	Reaction Conditions
-CN	-CH2CN (Indole-3-acetonitrile)	85-95%	NaCN, DMF, 80°C
-CH(COOEt)2	-CH2CH(COOEt)2	80-90%	Diethyl malonate, NaH, THF, Reflux
-NO2	-CH2NO2	70-80%	NaNO2, DMSO, 100°C
Indole	2-Methyl-3,3'-diindolylmethane	75-85%	Indole, Acetic Acid, 60°C

Broader Pharmaceutical Relevance

The synthetic utility of gramine analogues extends far beyond triptans. The indole-3-acetonitrile and indole-3-acetic acid derivatives, readily prepared from this precursor, are key starting materials for a wide range of active pharmaceutical ingredients (APIs), including:

• Anti-inflammatory Agents: Indomethacin analogues can be derived from indole-3-acetic acid structures.[18]

• Anticancer Drugs: The bis-indole scaffold, accessible via reaction with another indole molecule, is present in numerous compounds with cytotoxic activity.[1]

• Antiviral Compounds: Many antiviral agents feature a functionalized indole core.[1][3]

The ability to introduce a two-carbon chain (via cyanide displacement followed by hydrolysis/reduction) or other functional groups makes 2-Methyl-3-N,N-dimethylaminomethylindole a powerful tool for rapidly generating libraries of diverse indole derivatives for high-throughput screening in drug discovery campaigns.

Conclusion

2-Methyl-3-N,N-dimethylaminomethylindole is more than a simple chemical; it is a strategic asset in pharmaceutical synthesis. Its straightforward preparation via the Mannich reaction and, more importantly, the predictable and high-yielding conversion of its dimethylamino group into a versatile electrophilic handle provide a reliable platform for constructing complex, pharmacologically relevant indole derivatives. The protocols and mechanistic discussions provided herein serve as a robust foundation for scientists looking to exploit its synthetic potential, enabling the efficient development of novel therapeutic agents.

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• 16. KR100566562B1 - Manufacturing method of sumatriptan - Google Patents [patents.google.com]
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• 18. Synthesis, Reactions and Medicinal Uses of Indole | Pharmaguideline [pharmaguideline.com]

Application Note: A Comprehensive Protocol for the Mannich Reaction with 2-Methylindole

Introduction: The Strategic Importance of 3-Substituted 2-Methylindoles

The indole scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous natural products and synthetic pharmaceuticals. Among its many derivatives, those functionalized at the C3 position are of particular interest. The Mannich reaction, a classic multicomponent condensation, provides a powerful and atom-economical method for introducing an aminomethyl group onto this position. This application note provides a detailed protocol and expert insights for conducting the Mannich reaction specifically with 2-methylindole, a substrate that presents unique considerations due to the steric influence of the C2-methyl group. The resulting 3-(aminomethyl)-2-methylindoles are valuable intermediates, serving as precursors for a wide range of biologically active compounds, including analogues of the natural alkaloid gramine.

Reaction Mechanism: Understanding the 'Why' Behind the Protocol

The Mannich reaction is a three-component reaction that condenses an active hydrogen compound (in this case, 2-methylindole), an aldehyde (typically formaldehyde), and a secondary amine. The reaction proceeds through the formation of an electrophilic iminium ion, which is then attacked by the nucleophilic C3 position of the indole ring.

The key steps are as follows:

• Formation of the Iminium Ion: The secondary amine reacts with formaldehyde in an acidic medium to form a highly reactive electrophile known as the Eschenmoser's salt precursor or an iminium ion.

• Nucleophilic Attack by 2-Methylindole: The electron-rich C3 position of the 2-methylindole acts as a nucleophile, attacking the iminium ion. The indole ring is a particularly active substrate for this reaction.

• Deprotonation: A final deprotonation step re-aromatizes the indole ring, yielding the final Mannich base product.

The presence of the methyl group at the C2 position can sterically hinder the approach of the electrophile, which may lead to lower yields compared to the reaction with unsubstituted indole. This necessitates careful optimization of reaction conditions.

Figure 1: Mechanism of the Mannich reaction with 2-methylindole.

Detailed Experimental Protocol

This protocol is a robust starting point for the synthesis of 3-(dialkylaminomethyl)-2-methylindoles.

Materials and Equipment:

• 2-Methylindole (CAS: 95-20-5)

• Secondary amine (e.g., dimethylamine, diethylamine, piperidine)

• Formaldehyde (37% aqueous solution)

• Glacial acetic acid

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate or dichloromethane for extraction

• Round-bottom flask with a magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Equipment for column chromatography (silica gel) or recrystallization

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-methylindole (1.0 eq.) in glacial acetic acid.

  • Scientist's Note: Acetic acid acts as both a solvent and a catalyst, facilitating the formation of the iminium ion.

• Addition of Amine: Cool the solution in an ice bath and slowly add the secondary amine (1.1 eq.). An exothermic reaction may be observed.

• Addition of Formaldehyde: To the cooled and stirring mixture, add formaldehyde solution (1.1 eq.) dropwise, ensuring the temperature remains below 10 °C.

  • Scientist's Note: Maintaining a low temperature during the addition of reagents helps to control the reaction rate and minimize the formation of byproducts.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: a. Pour the reaction mixture into a beaker containing crushed ice. b. Basify the mixture by slowly adding a cold aqueous solution of NaOH until the pH is approximately 9-10.

  • Scientist's Note: This step neutralizes the acetic acid and precipitates the Mannich base product. c. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate or dichloromethane (3 x volume of the aqueous layer). d. Combine the organic layers and wash with brine. e. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by either recrystallization from a suitable solvent (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Figure 2: Step-by-step experimental workflow for the Mannich reaction.

Optimization and Troubleshooting

Parameter	Recommended Conditions & Rationale	Potential Issues & Solutions
Catalyst	Glacial acetic acid is standard. For sluggish reactions, stronger acids like trifluoroacetic acid (TFA) can be used catalytically, but may lead to side products.	Incomplete Reaction: Consider using a catalytic amount of a stronger acid. Degradation: If using a strong acid, maintain low temperatures.
Solvent	Acetic acid often serves as both solvent and catalyst. Co-solvents like ethanol or methanol can be used.	Poor Solubility: A co-solvent might be necessary if starting materials are not fully soluble in acetic acid.
Temperature	Initial addition at 0-10 °C, followed by reaction at room temperature.	Low Yield: Gently heating (40-50 °C) may improve yield for less reactive amines, but can also increase byproduct formation.
Amine	Secondary aliphatic amines (dimethylamine, diethylamine, piperidine) are generally effective.	Steric Hindrance: Bulky secondary amines may react slower or give lower yields. Increased reaction time or gentle heating may be required.
Work-up	Maintaining low temperature during basification is crucial.	Oily Product: If the product oils out instead of precipitating during basification, ensure the solution is cold and add NaOH slowly with vigorous stirring.

Summary of Reaction Parameters

The following table provides an overview of typical reactants and conditions for the Mannich reaction with indoles, which can be adapted for 2-methylindole.

2-Methylindole (eq.)	Secondary Amine (eq.)	Formaldehyde (eq.)	Solvent/Catalyst	Temperature (°C)	Time (h)	Typical Yield (%)
1.0	Dimethylamine (1.1)	1.1	Acetic Acid	0 to RT	2-4	70-90
1.0	Diethylamine (1.1)	1.1	Acetic Acid	0 to RT	3-5	65-85
1.0	Piperidine (1.1)	1.1	Acetic Acid	0 to RT	2-4	75-95
1.0	Morpholine (1.1)	1.1	Acetic Acid	0 to RT	3-5	70-90

Yields are illustrative and based on reactions with similar indole substrates. Actual yields with 2-methylindole may be lower due to steric hindrance and should be optimized.

Conclusion

The Mannich reaction is an indispensable tool for the C3-functionalization of 2-methylindole. By understanding the underlying mechanism and carefully controlling reaction parameters, researchers can efficiently synthesize a diverse library of 3-(aminomethyl)-2-methylindoles. These compounds are not only valuable as synthetic intermediates but also hold significant potential in the discovery of new therapeutic agents. This protocol provides a solid and reliable foundation for researchers in organic synthesis and drug development to successfully employ this important transformation.

References

• Testbook. Mannich Reaction Mechanism: Learn Example, Step by Step Mechanism. Available from: [Link]

• Chemistry Notes. Mannich reaction: Promising Mechanism. (2022-02-09). Available from: [Link]

• Al-Araji, S. M., & Ali, R. A. (2012). Synthesis of New Mannich Bases from Indole Derivatives. Baghdad Science Journal, 9(1). Available from: [Link]

• Wikipedia. Mannich reaction. Available from: [Link]

• ChemTube3D. Indole - Mannich Reaction And Substitution By Elimination. Available from: [Link]

• Wiley Online Library. Synthesis of N‐Ts‐3‐aminomethylindoles 9 from 8 and nitrogen nucleophiles 4.[a]. Available from: [Link]

• ResearchGate. The synthesis of Mannich bases related to gramine (3a-i) with or without ultrasound. Available from: [Link]

• Matsumoto, K., Uchida, T., et al. (1993). MANNICH REACTIONS OF INDOLES WITH DICHLOROMETHANE AND SECONDARY AMINES UNDER HIGH PRESSURE. HETEROCYCLES, 36(10), 2215. Available from: [Link]

• Li, W., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules, 28(14), 5484. Available from: [Link]

• ResearchGate. Synthesis of gramine derivatives 17, 18 and 21. Available from: [Link]

• National Institutes of Health. Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds. (2022-01-21). Available from: [Link]

• Organic Chemistry Portal. Mannich Reaction. Available from: [Link]

• Filo. Experiment 5: Synthesis of Gramine by Mannich Reaction. (2025-08-12). Available from: [Link]

Introduction: The Strategic Importance of 2-Methylgramine

An In-Depth Guide to the Synthetic Applications of 2-Methylgramine for Researchers and Drug Development Professionals

In the landscape of heterocyclic chemistry, indole derivatives are foundational scaffolds for a vast array of pharmaceuticals, natural products, and advanced materials.[1][2] Among the versatile intermediates used to construct complex indole-based architectures, 2-Methylgramine stands out as a powerful and strategic building block. As a Mannich base derived from 2-methylindole, its utility extends far beyond that of a simple substituted indole.[3][4] The presence of a dimethylaminomethyl group at the C-3 position transforms the otherwise unreactive methyl group of a simple indole into a versatile functional handle, enabling a host of synthetic transformations.

This guide provides a detailed exploration of 2-Methylgramine's role in organic synthesis. We will delve into its preparation via the classic Mannich reaction, examine its primary applications as a synthetic intermediate, and provide detailed, field-proven protocols for its use. The focus will be on the causality behind experimental choices, ensuring that researchers can not only replicate the procedures but also understand the underlying principles to adapt them for their specific synthetic goals.

Part 1: Synthesis of 2-Methylgramine via the Mannich Reaction

The synthesis of 2-Methylgramine is a classic example of the Mannich reaction, a three-component condensation that forms a β-amino-carbonyl compound.[5][6] In the context of indole chemistry, this reaction involves the aminoalkylation of the electron-rich C-3 position of the indole nucleus.[7]

The Underlying Mechanism

The reaction proceeds through the formation of an electrophilic Eschenmoser's salt precursor, the dimethylaminomethylium ion, from the reaction between formaldehyde and dimethylamine under acidic conditions.[6] The 2-methylindole, acting as a potent nucleophile, then attacks this iminium ion at the C-3 position to form the final product. The choice of an acidic medium is crucial as it facilitates the formation of the reactive iminium ion.[5] However, the reaction can also proceed under basic or neutral conditions. It is noteworthy that the presence of the methyl group at the C-2 position of the indole can introduce steric hindrance, which may lead to lower yields compared to the synthesis of gramine from unsubstituted indole.[3]

Caption: Figure 2: Workflow for 2-Methylgramine Synthesis.

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, add glacial acetic acid (approx. 5 mL per 1 g of 2-methylindole). Cool the flask in an ice bath to 0-5 °C.

• Reagent Addition: To the cooled acetic acid, slowly add the 40% aqueous dimethylamine solution, followed by the dropwise addition of the 37% aqueous formaldehyde solution. The temperature should be maintained below 10 °C during this addition to control the exothermic reaction.

• Indole Addition: Dissolve 2-methylindole in a minimal amount of glacial acetic acid and add it to the reaction mixture.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature. The reaction is typically monitored by TLC (Thin Layer Chromatography) and is often complete within 12-24 hours.

• Work-up: Pour the reaction mixture onto crushed ice. Carefully basify the solution to a pH of 9-10 using a saturated sodium bicarbonate solution or cold aqueous sodium hydroxide. This step neutralizes the acetic acid and precipitates the product.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether. The organic layers are combined.

• Washing and Drying: Wash the combined organic extracts sequentially with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-Methylgramine. The product can be further purified by recrystallization from a suitable solvent system like ethanol/water or by column chromatography if necessary.

Part 2: Core Applications in Organic Synthesis

The synthetic power of 2-Methylgramine lies in the reactivity of its C-3 side chain. The dimethylamino group is an excellent leaving group, particularly after quaternization, which allows for its displacement by a wide range of nucleophiles.

Synthon for 3-Substituted 2-Methylindoles

This is the most common and powerful application of 2-Methylgramine. By treating it with an alkylating agent (e.g., methyl iodide), the nitrogen atom is quaternized, forming a highly reactive gramine methiodide salt. This salt readily undergoes elimination-addition with nucleophiles, providing a facile route to introduce diverse functionalities at the C-3 methylene position. [7] Mechanism of Substitution:

Caption: Figure 3: Nucleophilic Substitution of 2-Methylgramine.

Protocol: Synthesis of 2-Methyl-3-indolylacetonitrile

Objective: To demonstrate the displacement of the dimethylamino group with a cyanide nucleophile.

Materials:

• 2-Methylgramine (1.0 eq)

• Methyl Iodide (CH₃I, 1.1 eq)

• Sodium Cyanide (NaCN, 1.2 eq)

• Dimethylformamide (DMF) or Acetonitrile (ACN) as solvent

• Ethyl Acetate

• Water

Step-by-Step Procedure:

• Quaternization: Dissolve 2-Methylgramine in the chosen solvent (DMF or ACN). Add methyl iodide and stir the mixture at room temperature for 1-2 hours. The formation of the quaternary ammonium salt may be observed as a precipitate.

• Nucleophilic Substitution: Add sodium cyanide to the mixture. Heat the reaction to 50-70 °C and stir until the starting material is consumed (monitor by TLC). Causality: Heating is required to facilitate the displacement of the bulky trimethylamine leaving group.

• Work-up: Cool the reaction mixture to room temperature and pour it into water.

• Extraction: Extract the aqueous layer multiple times with ethyl acetate.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure. The resulting crude product can be purified by silica gel column chromatography to yield pure 2-methyl-3-indolylacetonitrile.

Precursor to 2-Methyltryptamines and β-Carbolines

The versatility of 2-Methylgramine extends to the synthesis of more complex and biologically relevant scaffolds, such as tryptamines and β-carbolines. [8][9]

• Tryptamine Synthesis: The 3-indolylacetonitrile synthesized above is a direct precursor to 2-methyltryptamine. A simple reduction of the nitrile group (e.g., using LiAlH₄ or catalytic hydrogenation) will yield the desired tryptamine. Tryptamine derivatives are crucial in medicinal chemistry. [10]* β-Carboline Synthesis: 2-Methylgramine can serve as a precursor for β-carboline alkaloids. [11]For instance, reaction of a 2-Methylgramine derivative with an appropriate aldehyde or ketone under Pictet-Spengler conditions can lead to the formation of the tetrahydro-β-carboline ring system, a core structure in many neuroactive compounds. [9][12]

Part 3: Applications in Medicinal Chemistry

The 2-methylindole nucleus is a privileged scaffold in drug discovery, appearing in numerous bioactive molecules. [1]The ability to easily generate a library of 3-substituted-2-methylindoles from a common intermediate like 2-Methylgramine is highly valuable for structure-activity relationship (SAR) studies.

Table 1: Potential Bioactive Scaffolds Derivable from 2-Methylgramine

Starting Material	Key Transformation	Resulting Scaffold	Potential Therapeutic Area
2-Methylgramine	Substitution with malonates, followed by decarboxylation	2-Methyl-3-indoleacetic acid derivatives	Anti-inflammatory agents
2-Methylgramine	Substitution with nitroalkanes, followed by reduction	2-Methyltryptamine derivatives	Serotonergic receptor modulators [13]
2-Methylgramine	Pictet-Spengler type cyclizations	β-Carboline derivatives	CNS agents, enzyme inhibitors [12]

The "magic methyl" effect, where the addition of a methyl group can significantly enhance the biological activity or pharmacokinetic properties of a drug candidate, underscores the importance of scaffolds like 2-methylindole. [14]2-Methylgramine provides a reliable entry point for exploring this chemical space.

Conclusion and Future Outlook

2-Methylgramine is a cornerstone intermediate in modern organic synthesis. Its straightforward preparation and the predictable reactivity of its C-3 side chain offer a robust platform for the synthesis of a diverse range of 2-methylindole derivatives. For researchers in academia and industry, mastering the use of this reagent opens doors to novel chemical entities for applications in medicinal chemistry, materials science, and natural product synthesis. Future developments may focus on expanding the range of nucleophiles used for substitution, developing asymmetric versions of these reactions, and integrating these methods into automated synthesis platforms to accelerate drug discovery programs.

References

• Matsumoto, K., & Uchida, T. (1993). MANNICH REACTIONS OF INDOLES WITH DICHLOROMETHANE AND SECONDARY AMINES UNDER HIGH PRESSURE. HETEROCYCLES, 36(10), 2215. Link

• Snyder, H. R., Smith, C. W., & Stewart, J. M. (1944). The Chemistry of Indole. V. The Mannich Reaction with Gramine. Journal of the American Chemical Society, 66(2), 200–204. Link

• Wikipedia. (n.d.). Mannich reaction. Retrieved from [Link]

• Al-Araji, S. M., & Ali, R. A. (2012). Synthesis of New Mannich Bases from Indole Derivatives. Baghdad Science Journal, 9(4), 750-759. Link

• Chemistry Steps. (n.d.). Mannich Reaction. Retrieved from [Link]

• Scribd. (n.d.). 2-Methylamine Synthesis Pictorial. Retrieved from [Link]

• PubMed. (n.d.). Novel Derivatives of 2-pyridinemethylamine as Selective, Potent, and Orally Active Agonists at 5-HT1A Receptors. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-methylindole. Retrieved from [Link]

• Hishmat, O. H., El-Shabrawi, O. A., Nossier, M. I., & Ismail, S. M. (1987). Synthesis of Some Potentially Bioactive Compounds From Visnaginone. MDPI. Link

• Arribas, M. A., et al. (2022). Formation, Characterization, and Occurrence of β-Carboline Alkaloids Derived from α-Dicarbonyl Compounds and l-Tryptophan. Journal of Agricultural and Food Chemistry, 70(31), 9737–9747. Link

• Wikipedia. (n.d.). Methylamine. Retrieved from [Link]

• Candeias, N. R., et al. (2020). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules, 25(5), 1195. Link

• Rodrigues, T., et al. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. Pharmaceuticals, 16(8), 1146. Link

• PrepChem.com. (n.d.). Preparation of 2-methylindole. Retrieved from [Link]

• Sánta, Z., & Kalaus, G. (2021). Recent Advances in the Synthesis of β-Carboline Alkaloids. Molecules, 26(11), 3365. Link

• Faron, M., et al. (2018). Effects of bioactive molecules on the concentration of biogenic amines in foods and biological systems. PubMed Central. Link

• Szőllősi, D., et al. (2022). Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. Molecules, 27(19), 6660. Link

• Sánta, Z., et al. (2019). Studies on the syntheses of β-carboline alkaloids brevicarine and brevicolline. Beilstein Journal of Organic Chemistry, 15, 2038–2046. Link

• Herraiz, T., & Guillén, H. (2011). 2,9-Dimethyl-beta-carbolinium, a neurotoxin occurring in human brain, is a potent inducer of apoptosis as 1-methyl-4-phenylpyridinium. Journal of Neurochemistry, 118(4), 624-635. Link

• Bode, J. W. (2018). Synthetic fermentation of bioactive molecules. Current Opinion in Chemical Biology, 43, 137-144. Link

• Sharma, V., Kumar, P., & Pathak, D. (2016). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 6(107), 105658-105680. Link

• Melchior, F., et al. (1988). Formation of 1-methyl-beta-carbolines in rats from their possible carboxylic acid precursor. Naunyn-Schmiedeberg's Archives of Pharmacology, 337(5), 566-571. Link

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The Strategic Use of 2-Methyl-3-N,N-dimethylaminomethylindole (Gramine) in the Synthesis of Tryptophan Derivatives: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the efficient synthesis of complex molecules is a cornerstone of innovation. This guide provides an in-depth exploration of the utility of 2-Methyl-3-N,N-dimethylaminomethylindole, commonly known as Gramine, as a versatile precursor in the synthesis of diverse tryptophan derivatives. By leveraging its inherent reactivity, Gramine offers a powerful tool for accessing novel chemical entities with significant therapeutic potential.

Introduction: Gramine as a Key Synthetic Intermediate

Gramine, a naturally occurring indole alkaloid found in various plant species, has emerged as a valuable building block in organic synthesis.[1] Its structure, featuring a reactive dimethylaminomethyl group at the 3-position of the indole nucleus, makes it an excellent electrophilic precursor for the introduction of the tryptophan side chain. The strategic importance of Gramine lies in its ability to generate a stabilized carbocation equivalent upon activation, which can then be intercepted by a variety of nucleophiles to construct the characteristic C3-substituted indole framework of tryptophan and its analogs. This approach provides a convergent and modular route to a wide array of tryptophan derivatives, which are crucial components of many biologically active natural products and pharmaceutical agents.

The synthesis of tryptophan derivatives is of paramount importance in drug discovery and development. These molecules are integral to the structure of numerous peptides and alkaloids with diverse pharmacological activities.[2] Furthermore, the ability to introduce modifications to the indole ring or the amino acid backbone allows for the fine-tuning of biological properties, leading to the development of novel therapeutics.

This application note will detail two primary synthetic strategies employing Gramine for the synthesis of tryptophan derivatives: a classical approach utilizing diethyl acetamidomalonate and a modern method involving nickel(II) complexes. We will provide detailed protocols, mechanistic insights, data presentation, and troubleshooting guidance to enable researchers to effectively utilize Gramine in their synthetic endeavors.

Mechanistic Insight: The Reactivity of Gramine

The utility of Gramine as a synthetic precursor hinges on the lability of the C-N bond at the 3-position of the indole ring. Upon quaternization of the dimethylamino group, typically with an alkyl halide, a highly reactive gramine methiodide is formed. This intermediate readily undergoes elimination to generate a key electrophilic species, an indole-3-methylene iminium ion, which is in equilibrium with the corresponding 3-methyleneindolenine. This electrophile is then susceptible to nucleophilic attack, providing a versatile method for carbon-carbon bond formation at the C3 position.

Protocol 1: Classical Synthesis of Racemic Tryptophan Derivatives using Gramine and Diethyl Acetamidomalonate

This classical approach provides a reliable method for the synthesis of racemic tryptophan derivatives. The key steps involve the in-situ formation of the gramine methiodide followed by its reaction with the sodium salt of diethyl acetamidomalonate. Subsequent hydrolysis and decarboxylation yield the desired tryptophan derivative.

Experimental Protocol

Step 1: Preparation of the Nucleophile

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium metal in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon) to prepare a fresh solution of sodium ethoxide.

• To this solution, add diethyl acetamidomalonate dropwise with stirring. The formation of the sodium salt of diethyl acetamidomalonate will result in a clear or slightly cloudy solution.

Step 2: Reaction with Gramine

• To the solution of the sodium salt of diethyl acetamidomalonate, add Gramine.

• Slowly add ethyl iodide to the reaction mixture. The reaction is typically exothermic and should be controlled with an ice bath if necessary.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is generally complete within 7-8 hours.[3]

• After completion, cool the reaction mixture to room temperature.

Step 3: Work-up and Isolation of the Intermediate

• Neutralize the reaction mixture with a dilute acid (e.g., acetic acid).

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude diethyl α-acetamido-α-(indol-3-ylmethyl)malonate.

• Purify the crude product by column chromatography on silica gel.

Step 4: Hydrolysis and Decarboxylation to the Tryptophan Derivative

• Hydrolyze the purified intermediate by heating with a strong base (e.g., aqueous sodium hydroxide) or a strong acid (e.g., hydrochloric acid).

• Acidify the reaction mixture to precipitate the dicarboxylic acid intermediate.

• Isolate the dicarboxylic acid by filtration.

• Decarboxylate the dicarboxylic acid by heating in a suitable solvent or neat to yield the final tryptophan derivative.

• Recrystallize the final product from a suitable solvent system to obtain the pure tryptophan derivative.

Reagent/Solvent	Molar Equivalent (relative to Gramine)	Purity/Grade
Gramine	1.0	>98%
Sodium	1.1	Reagent Grade
Absolute Ethanol	-	Anhydrous
Diethyl acetamidomalonate	1.1	>98%
Ethyl Iodide	1.1	>98%
Acetic Acid	-	Glacial
Ethyl Acetate	-	HPLC Grade
Sodium Hydroxide	-	Reagent Grade
Hydrochloric Acid	-	Concentrated

Table 1: Typical Reagents and Stoichiometry for the Classical Synthesis of Tryptophan Derivatives.

Protocol 2: Modern Asymmetric Synthesis of Tryptophan Derivatives using Gramine and a Chiral Ni(II) Complex

This modern approach offers a highly efficient and stereoselective route to unprotected tryptophan derivatives. The method utilizes a chiral nickel(II) complex of a Schiff base derived from glycine and a chiral auxiliary, which reacts with gramine derivatives to afford the desired products in high yield and with excellent diastereoselectivity.[4][5]

Experimental Protocol

Step 1: Synthesis of the Chiral Ni(II) Complex

• Prepare the Schiff base by reacting glycine with a suitable chiral auxiliary (e.g., (S)-2-[N-(N'-benzylprolyl)amino]benzophenone) in a suitable solvent such as methanol.

• Add nickel(II) nitrate hexahydrate to the Schiff base solution and stir at room temperature to form the chiral Ni(II) complex.

• Isolate the complex by filtration, wash with methanol, and dry under vacuum.

Step 2: Asymmetric Synthesis of the Tryptophan Derivative

• In a reaction vessel, suspend the chiral Ni(II) complex and the desired gramine derivative in a suitable solvent (e.g., acetonitrile).

• Add a base (e.g., powdered potassium hydroxide) to the suspension.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or HPLC.

• Upon completion, quench the reaction with an acid (e.g., 6N HCl).

Step 3: Work-up and Isolation

• Filter the reaction mixture to remove any insoluble materials.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in water and wash with an organic solvent (e.g., dichloromethane) to remove the chiral auxiliary.

• Adjust the pH of the aqueous layer to the isoelectric point of the tryptophan derivative to induce precipitation.

• Isolate the product by filtration, wash with cold water, and dry under vacuum.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Reagent/Solvent	Molar Equivalent (relative to Gramine Derivative)	Purity/Grade
Gramine Derivative	1.0	>98%
Chiral Ni(II) Complex	1.1	As synthesized
Potassium Hydroxide	2.0	Powdered
Acetonitrile	-	Anhydrous
Hydrochloric Acid	-	6N
Dichloromethane	-	HPLC Grade

Table 2: Typical Reagents and Stoichiometry for the Asymmetric Synthesis of Tryptophan Derivatives.

Data Presentation: Characterization of Synthesized Tryptophan Derivatives

The successful synthesis of tryptophan derivatives should be confirmed by standard analytical techniques. Below is a representative table of characterization data for a synthesized tryptophan derivative.

Compound	Yield (%)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	HRMS (m/z)
(S)-Tryptophan	95	7.65 (d, J = 7.9 Hz, 1H), 7.55 (d, J = 8.1 Hz, 1H), 7.20 (s, 1H), 7.15 (t, J = 7.5 Hz, 1H), 7.05 (t, J = 7.4 Hz, 1H), 4.25 (dd, J = 7.8, 4.5 Hz, 1H), 3.45 (dd, J = 14.8, 4.5 Hz, 1H), 3.30 (dd, J = 14.8, 7.8 Hz, 1H)	175.4, 136.2, 127.6, 124.2, 121.5, 119.8, 118.7, 111.4, 109.8, 55.8, 27.8	[M+H]⁺ calcd for C₁₁H₁₃N₂O₂: 205.0977, found: 205.0972
5-Bromo-(S)-tryptophan	92	7.80 (d, J = 1.8 Hz, 1H), 7.50 (d, J = 8.6 Hz, 1H), 7.25 (dd, J = 8.6, 1.8 Hz, 1H), 7.20 (s, 1H), 4.20 (dd, J = 8.0, 4.2 Hz, 1H), 3.40 (dd, J = 15.0, 4.2 Hz, 1H), 3.25 (dd, J = 15.0, 8.0 Hz, 1H)	175.2, 134.8, 129.5, 126.8, 124.0, 121.2, 113.0, 112.5, 110.2, 55.6, 27.5	[M+H]⁺ calcd for C₁₁H₁₂BrN₂O₂: 283.0082, found: 283.0079

Table 3: Representative Characterization Data for Tryptophan Derivatives. (Note: NMR data are illustrative and may vary depending on the solvent and instrument).

Best Practices and Troubleshooting

• Purity of Gramine: The purity of the starting Gramine is crucial for obtaining high yields and clean reactions. It is advisable to recrystallize commercial Gramine before use.

• Inert Atmosphere: For the classical synthesis, maintaining an inert atmosphere during the preparation of sodium ethoxide and the subsequent reaction is important to prevent the deactivation of the base by moisture and carbon dioxide.

• Reaction Monitoring: Close monitoring of the reaction progress by TLC is essential to determine the optimal reaction time and prevent the formation of byproducts.

• Troubleshooting Low Yields:

  • Classical Method: Incomplete formation of the sodium salt of diethyl acetamidomalonate, impure Gramine, or insufficient reaction time can lead to low yields. Ensure anhydrous conditions and fresh reagents.

  • Ni(II) Complex Method: The activity of the base is critical. Use freshly powdered potassium hydroxide. The quality of the chiral Ni(II) complex is also important.

• Purification Challenges: The purification of tryptophan derivatives can sometimes be challenging due to their amphoteric nature. Careful column chromatography or recrystallization from appropriate solvent systems is often required.

Safety Precautions

• Gramine: Gramine is a toxic compound and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

• Sodium Metal: Sodium is a highly reactive and flammable metal. It should be handled under an inert liquid (e.g., mineral oil) and away from water.

• Ethyl Iodide: Ethyl iodide is a toxic and volatile liquid. It should be handled in a fume hood.

• Strong Acids and Bases: Concentrated acids and bases are corrosive and should be handled with extreme care, using appropriate PPE. Always add acid to water, not the other way around.

• General Laboratory Safety: Always follow standard laboratory safety procedures, including wearing appropriate PPE, working in a well-ventilated area, and having access to safety equipment such as a safety shower and eyewash station.

Conclusion

2-Methyl-3-N,N-dimethylaminomethylindole (Gramine) is a highly effective and versatile precursor for the synthesis of a wide range of tryptophan derivatives. Both the classical approach using diethyl acetamidomalonate and the modern asymmetric synthesis employing chiral Ni(II) complexes offer powerful methodologies for accessing these valuable compounds. By understanding the underlying reaction mechanisms and following the detailed protocols and best practices outlined in this guide, researchers can confidently and efficiently synthesize novel tryptophan derivatives for their applications in drug discovery and development.

References

• Chen, Q., Li, Y., Xiao, Z., Soloshonok, V. A., Javahershenas, R., Liu, H., & Wang, J. (2025). Synthesis of Unprotected Racemic Tryptophan Derivatives Using Gramine via Nickel(II) Complex. The Journal of Organic Chemistry, 90(4), 1636–1644. [Link]

• Xiao, Z., Li, Y., Wu, Y., Chen, Q., Zhou, S., Soloshonok, V. A., Wang, J., & Liu, H. (2025). Asymmetric Synthesis of Unprotected Tryptophan Derivatives Using Gramines via Ni(II) Complexes. The Journal of Organic Chemistry. [Link]

• Ishikawa, T., et al. (2024). Biosynthesis of the allelopathic alkaloid gramine in barley by a cryptic oxidative rearrangement. Science. [Link]

• Chen, Q., et al. (2025). Synthesis of Unprotected Racemic Tryptophan Derivatives Using Gramine via Nickel(II) Complex. The Journal of Organic Chemistry. [Link]

• O'Donovan, D. G., & Leete, E. (1963). Biosynthesis of Gramine: Feeding Experiments with Tryptophan-^-fH^C14]1. Journal of the American Chemical Society, 85(4), 461–463. [Link]

• Zhang, J., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules. [Link]

• Larsson, S. (2006). Biosynthesis of gramine in barley. ResearchGate. [Link]

• Albertson, N. F., & Archer, S. (1945). The Synthesis of Tryptophan from Gramine. Journal of the American Chemical Society, 67(2), 308. [Link]

• Junk, L., Ullrich, A., & Kazmaier, U. (2022). Synthesis of Modified Tryptophan Derivatives. Targets in Heterocyclic Systems, 25, 342. [Link]

• Soloshonok, V. A., & Sorochinsky, A. E. (2014). Tailor-Made Amino Acids in Pharmaceutical Industry: Synthetic Approaches to Aza-Tryptophan Derivatives. ResearchGate. [Link]

• Pastore, A., et al. (2020). LC-MS/MS-Based Profiling of Tryptophan-Related Metabolites in Healthy Plant Foods. Molecules. [Link]

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Section 1: 2-Methylgramine as a Versatile Synthetic Precursor

As a Senior Application Scientist, this guide provides a comprehensive overview of palladium-catalyzed reactions pertinent to the functionalization of 2-Methylgramine and its derivatives. Recognizing that the direct palladium-catalyzed substitution of the gramine moiety itself is an emerging area with limited established protocols, this document is structured to serve two primary functions:

• To provide established, reliable protocols for the palladium-catalyzed functionalization of 2-methylindoles, using precursors readily synthesized from 2-Methylgramine.

• To offer expertly-grounded, theoretical protocols for the direct cross-coupling of 2-Methylgramine, framed as a starting point for methods development based on analogous C-N bond activation principles.

This dual approach ensures both immediate practical utility for synthesizing complex indole scaffolds and forward-looking guidance for innovative research.

2-Methylgramine, or 3-((dimethylamino)methyl)-2-methyl-1H-indole, is a valuable synthetic intermediate. It belongs to the class of Mannich bases derived from 2-methylindole. The core value of 2-Methylgramine lies in the strategic placement of two key functional groups on the indole scaffold:

• A C2-methyl group , which imparts distinct electronic and steric properties compared to the unsubstituted indole core.

• A C3-dimethylaminomethyl group , which functions as an excellent synthetic handle. This group can be readily displaced by a variety of nucleophiles, making it a stable and convenient precursor to a wide array of 3-substituted-2-methylindoles. This reactivity stems from its ability to act as a latent iminium ion electrophile or be converted into a quaternary ammonium salt, an even better leaving group.

While traditionally used in classical nucleophilic substitution, the C-N bond in gramine derivatives presents an intriguing, albeit challenging, target for activation by transition metal catalysts like palladium.

Section 2: The Principle of Direct Palladium-Catalyzed C-N Bond Activation

Palladium-catalyzed cross-coupling reactions are cornerstones of modern synthesis, most commonly activating C-X (X = I, Br, Cl, OTf) bonds.[1] The activation of traditionally less reactive C-N bonds is a more recent, yet powerful, frontier.[2][3] The catalytic cycle for such a transformation would hypothetically involve the oxidative addition of a Pd(0) complex into the C-N bond of the gramine derivative.

This step is the primary mechanistic hurdle. For neutral amines, this process is energetically unfavorable. However, it can be facilitated by first quaternizing the amine, converting the dimethylamino group into a much better leaving group (trimethylammonium salt). This strategy transforms the C-N bond into a viable electrophilic partner for a palladium catalyst.

Section 3: Proposed Protocols for Direct Cross-Coupling of 2-Methylgramine Derivatives (Methods Development)

The following protocols are theoretical and designed as a robust starting point for researchers aiming to develop novel direct C3-functionalization methods from 2-Methylgramine. The key is the initial, in-situ or pre-formation of the quaternary ammonium salt.

Proposed Protocol: Suzuki-Miyaura C3-Arylation

This protocol aims to couple an arylboronic acid at the C3 position by activating the C-N bond.

Scientific Rationale: The conversion of 2-Methylgramine to its quaternary ammonium salt with an agent like methyl iodide creates a positively charged leaving group (-NMe₃), which is more susceptible to oxidative addition by Pd(0). The choice of a phosphine ligand like SPhos or XPhos is based on their proven efficacy in promoting challenging cross-coupling reactions, including C-N bond activations, due to their electron-richness and steric bulk which facilitate both oxidative addition and reductive elimination.[4] A strong base like K₃PO₄ is required for the transmetalation step of the Suzuki-Miyaura catalytic cycle.[5][6]

Experimental Protocol (Hypothetical):

• Reactant Preparation: To a flame-dried Schlenk tube under an argon atmosphere, add 2-Methylgramine (1.0 mmol, 1.0 equiv.) and 5 mL of anhydrous THF.

• Quaternization: Add methyl iodide (1.2 mmol, 1.2 equiv.) and stir the mixture at room temperature for 2 hours to form the quaternary ammonium salt.

• Reagent Addition: To the suspension, add the desired arylboronic acid (1.5 mmol, 1.5 equiv.), Pd₂(dba)₃ (0.025 mmol, 2.5 mol%), and SPhos (0.10 mmol, 10 mol%).

• Base and Solvent: Add finely ground K₃PO₄ (3.0 mmol, 3.0 equiv.) and 5 mL of 1,4-dioxane.

• Reaction: Seal the tube and heat the reaction mixture to 100 °C in an oil bath for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: After cooling, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Proposed Catalytic Cycle: Suzuki-Miyaura C-N Coupling

Proposed catalytic cycle for direct Suzuki-Miyaura coupling.

Proposed Protocol: Sonogashira C3-Alkynylation

This protocol outlines a potential pathway for the direct coupling of terminal alkynes at the C3 position.

Scientific Rationale: The Sonogashira coupling traditionally requires a copper(I) co-catalyst to form a copper-acetylide intermediate, which then undergoes transmetalation to the palladium center.[7][8] The activation of 2-Methylgramine via quaternization remains the crucial first step. An amine base like diisopropylethylamine (DIPEA) or triethylamine (TEA) is typically used to deprotonate the terminal alkyne.[9][10]

Experimental Protocol (Hypothetical):

• Reactant Preparation: In a flame-dried Schlenk tube under argon, dissolve 2-Methylgramine (1.0 mmol, 1.0 equiv.) in 5 mL of anhydrous DMF.

• Quaternization: Add methyl iodide (1.2 mmol, 1.2 equiv.) and stir at room temperature for 2 hours.

• Reagent Addition: To the resulting suspension, add the terminal alkyne (1.2 mmol, 1.2 equiv.), Pd(PPh₃)₂Cl₂ (0.03 mmol, 3 mol%), and CuI (0.06 mmol, 6 mol%).

• Base Addition: Add diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 equiv.).

• Reaction: Stir the mixture at 60-80 °C for 6-12 hours, monitoring by TLC.

• Workup: Cool the reaction, dilute with diethyl ether (25 mL), and wash with saturated aqueous NH₄Cl (2 x 15 mL) to remove copper salts, followed by water and brine.

• Purification: Dry the organic layer over MgSO₄, filter, concentrate, and purify by column chromatography.

Section 4: Established Protocols for C3-Functionalization of 2-Methylindoles

A more established and highly reliable strategy involves a two-step process: first, convert 2-Methylgramine into a derivative with a conventional leaving group (e.g., an iodide), and second, use this derivative in a standard palladium-catalyzed cross-coupling reaction.

General Experimental Workflow

Established workflow for C3-functionalization.

Protocol: Synthesis of 3-Iodo-2-methylindole

This protocol converts the dimethylaminomethyl group into an iodide, creating a prime substrate for cross-coupling.

Scientific Rationale: This reaction proceeds via the quaternization of the gramine with excess methyl iodide, forming a trimethylammonium iodide salt. This salt is an excellent leaving group and is readily displaced by the iodide counter-ion in a nucleophilic substitution reaction.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 2-Methylgramine (10.0 g, 53.1 mmol) in acetone (100 mL).

• Reagent Addition: Add methyl iodide (20 mL, 321 mmol, ~6 equiv.) to the solution.

• Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux for 4 hours. A precipitate of the quaternary ammonium salt will form.

• Workup: After cooling to room temperature, filter the precipitate and wash it with cold acetone. The resulting solid is the intermediate salt.

• Displacement: The intermediate salt is then heated (e.g., in a solvent like DMF or refluxed in water) to effect the displacement of trimethylamine by iodide, yielding 3-iodo-2-methylindole.

• Purification: The product can be purified by recrystallization or column chromatography.

Protocol: Suzuki-Miyaura Coupling of 3-Iodo-2-methylindole

A standard protocol for C-C bond formation at the C3 position.[11][12]

Experimental Protocol:

• Inert Atmosphere: In a Schlenk tube under argon, combine 3-iodo-2-methylindole (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and cesium carbonate (Cs₂CO₃) (2.5 mmol, 2.5 equiv.).

• Catalyst Addition: Add the palladium catalyst, for instance, Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Solvent: Add a mixture of 1,4-dioxane (4 mL) and water (1 mL).

• Reaction: Seal the tube and heat the mixture to 90 °C for 8-16 hours until TLC or LC-MS indicates consumption of the starting material.

• Workup: Cool the reaction to room temperature. Add 20 mL of ethyl acetate and 15 mL of water. Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by silica gel chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(PPh₃)₄	Cs₂CO₃	Dioxane/H₂O	90	75-95
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	80-98
PdCl₂(dppf)	K₂CO₃	DMF	85	70-90

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Halo-indoles.

Protocol: Sonogashira Coupling of 3-Iodo-2-methylindole

A reliable method for introducing alkyne functionalities at the C3 position.[10][13]

Experimental Protocol:

• Reaction Setup: To a Schlenk tube under argon, add 3-iodo-2-methylindole (1.0 mmol, 1.0 equiv.), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Solvent and Base: Add anhydrous, degassed triethylamine (TEA) (5 mL).

• Alkyne Addition: Add the terminal alkyne (1.1 mmol, 1.1 equiv.) via syringe.

• Reaction: Stir the mixture at room temperature for 4-12 hours. For less reactive substrates, warming to 40-50 °C may be necessary.

• Workup: Once the reaction is complete, remove the triethylamine under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate (25 mL) and wash with saturated aqueous NH₄Cl (2 x 10 mL), then with brine.

• Purification: Dry the organic layer (Na₂SO₄), filter, concentrate, and purify by column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(PPh₃)₂Cl₂ / CuI	TEA	TEA or DMF	25-50	70-95
Pd(OAc)₂ / PPh₃ / CuI	DIPEA	THF	60	65-90

Table 2: Representative Conditions for Sonogashira Coupling of Halo-indoles.

Protocol: Heck Coupling of 3-Iodo-2-methylindole

An effective method for C3-alkenylation.[14][15]

Experimental Protocol:

• Reaction Setup: In a sealable tube, combine 3-iodo-2-methylindole (1.0 mmol, 1.0 equiv.), the alkene (e.g., butyl acrylate, 1.5 mmol, 1.5 equiv.), Pd(OAc)₂ (0.05 mmol, 5 mol%), and tri(o-tolyl)phosphine (P(o-tol)₃) (0.10 mmol, 10 mol%).

• Solvent and Base: Add 5 mL of anhydrous DMF and triethylamine (TEA) (2.0 mmol, 2.0 equiv.).

• Reaction: Seal the tube and heat to 100 °C for 12-24 hours.

• Workup: Cool the reaction mixture, dilute with water (20 mL), and extract with diethyl ether (3 x 20 mL).

• Purification: Combine the organic extracts, wash with brine, dry over MgSO₄, concentrate, and purify by silica gel chromatography.

Standard Catalytic Cycle: Heck Reaction

Established catalytic cycle for the Heck reaction.

Section 5: Summary and Future Outlook

2-Methylgramine is a powerful and accessible building block for the synthesis of C3-substituted-2-methylindoles, which are prevalent motifs in medicinal chemistry. While the most reliable current synthetic routes rely on a two-step sequence of converting the gramine moiety to a halide followed by standard palladium-catalyzed cross-coupling, the potential for direct C-N bond activation remains a compelling area for future research.

The hypothetical protocols outlined in this guide provide a logical and mechanistically sound basis for developing such novel transformations. Success in this area would represent a significant step forward in synthetic efficiency, enabling the direct and modular construction of complex indole derivatives in a single, atom-economical step. Further exploration of specialized ligands and reaction conditions will be key to unlocking the full potential of 2-Methylgramine in modern palladium catalysis.

References

• Palladium-catalyzed intermolecular asymmetric dearomatizative arylation of indoles and benzofurans. PubMed Central.[Link]

• Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles. PubMed Central.[Link]

• Palladium-catalyzed cross-couplings in the synthesis of agrochemicals. ResearchGate.[Link]

• Synthesis of 2-Substitued Indoles via Pd-Catalysed Cyclization in an Aqueous Micellar Medium. PubMed Central.[Link]

• Sonogashira Coupling. Organic Chemistry Portal.[Link]

• Suzuki reaction. Wikipedia.[Link]

• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research.[Link]

• Heck reaction. Wikipedia.[Link]

• Sonogashira coupling. YouTube.[Link]

• Sonogashira Coupling. SynArchive.[Link]

• Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent ZnN Interactions. ResearchGate.[Link]

• Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes. Beilstein Journal of Organic Chemistry.[Link]

• Palladium-catalysed methylene C(sp3)–H lactamization and cycloamination enabled by chlorinated pyridine-pyridone ligands. PubMed Central.[Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PubMed Central.[Link]

• Sonogashira cross-coupling reaction of complex 1 with terminal alkynes. ResearchGate.[Link]

• Palladium Catalyzed C(sp3)-H Arylation of Primary Amines Using a Catalytic Alkyl Acetal to Form a Transient Directing Group. ResearchGate.[Link]

• The role of 1,4-palladium migration in C(sp3)–H functionalization. PubMed Central.[Link]

• Cross-coupling reaction. Wikipedia.[Link]

• Sonogashira cross-coupling reaction. YouTube.[Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.[Link]

• Suzuki Coupling. Organic Chemistry Portal.[Link]

• Aliphatic Radical Relay Heck Reaction at Unactivated C(sp3)–H Sites of Alcohols. National Institutes of Health.[Link]

• Hybrid Ligand-Enabled α-C(sp 3 )–H Alkenylation of Amines through Excited-State Pd-Catalyzed Radical Relay Heck Reaction. ResearchGate.[Link]

• Palladium-Catalyzed Intramolecular Dearomatization of Indoles via Decarboxylative Alkynyl Termination. Sci-Hub.[Link]

• Heck Reaction. Organic Chemistry Portal.[Link]

• Pd(ii)-catalyzed cyclization of 2-methyl aromatic ketones with maleimides through weak chelation assisted dual C–H activation. Royal Society of Chemistry.[Link]

• Synthesis of bisindolylmaleimides using a palladium catalyzed cross-coupling reaction. PubMed.[Link]

• Ligand-promoted palladium-catalyzed β-methylene C–H arylation of primary aldehydes. Royal Society of Chemistry.[Link]

• Palladium-catalyzed arylation of β-methylene C(sp3)–H bonds at room temperature: desymmetrization of simple cycloalkyl carboxylic acids. Royal Society of Chemistry.[Link]

• Solid-state Suzuki–Miyaura cross-coupling reactions: olefin-accelerated C–C coupling using mechanochemistry. Royal Society of Chemistry.[Link]

• Palladium-Catalyzed β-C(sp 3 )–H Bond Arylation of Tertiary Aldehydes Facilitated by 2-Pyridone Ligands. MDPI.[Link]

• Suzuki cross-coupling reaction. YouTube.[Link]

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• Enantioselective Synthesis of 2-Methyl Indolines by Palladium Catalyzed Asymmetric C(sp 3 )-H Activation/Cyclization. ResearchGate.[Link]

• Palladium(II)-Catalyzed Intramolecular Tandem Aminoalkylation via Divergent C(sp3)−H Functionalization. ResearchGate.[Link]

• Palladium‐Catalyzed Synthesis of Indolines from Aroyloxycarbamates through a Tandem Decarboxylative Amination/Heck/Annulation Reaction. ResearchGate.[Link]

• Palladium-Catalyzed C-H Amination/[2 + 3] or [2 + 4] Cyclization via C(sp3 or sp2)-H Activation. PubMed.[Link]

• Kinetic Resolution of β-Alkyl Phenylethylamine Derivatives through Palladium-Catalyzed, Nosylamide-Directed C−H Olefination. PubMed Central.[Link]

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Application Notes & Protocols: 2-Methyl-3-N,N-dimethylaminomethylindole as a Versatile Building Block in Total Synthesis

Introduction: Unveiling the Synthetic Potential of 2-Methylgramine

In the intricate field of total synthesis, the strategic selection of building blocks is paramount to the elegant construction of complex molecular architectures. 2-Methyl-3-N,N-dimethylaminomethylindole, often referred to as 2-methylgramine, stands out as a highly valuable and versatile precursor. While seemingly a simple indole derivative, its true power lies in its ability to serve as a stable, crystalline, and readily available surrogate for the reactive 2-methyl-3-indolylmethyl electrophile. This characteristic makes it an indispensable tool for forging new carbon-carbon and carbon-heteroatom bonds at the C3 position of the 2-methylindole nucleus, a common structural motif in a wide array of natural products and pharmacologically active compounds.

This guide provides an in-depth exploration of the synthetic utility of 2-methylgramine, detailing its activation mechanisms, key applications, and field-proven experimental protocols. By understanding the principles governing its reactivity, researchers can unlock its potential for the efficient and controlled synthesis of complex target molecules. The chemistry described herein is largely analogous to that of its well-studied parent compound, gramine, a natural indole alkaloid whose synthetic applications are extensively documented.[1]

Core Principle: Activation and Nucleophilic Displacement

The synthetic utility of 2-methylgramine is predicated on the transformation of the dimethylamino group into a facile leaving group. The lone pair of electrons on the tertiary amine is nucleophilic and can be readily activated, converting the aminomethyl moiety into a highly electrophilic species susceptible to attack by a wide range of nucleophiles.

Mechanism of Action: The Path to C3-Functionalization

There are two primary methods for the activation of 2-methylgramine:

• Quaternization: The most common and efficient method involves the reaction of 2-methylgramine with an alkylating agent, typically methyl iodide (MeI), to form a quaternary ammonium salt. This salt features a positively charged nitrogen atom, which dramatically increases the leaving group ability of the trimethylamine moiety upon nucleophilic attack. This SN2-type displacement reaction is highly efficient and proceeds under mild conditions.

• Acid-Catalyzed Displacement: While less common for preparative synthesis, under certain acidic conditions, protonation of the dimethylamino group can also facilitate its displacement. However, this method can be less predictable and may lead to side reactions due to the acid-sensitivity of the indole nucleus.

The resulting intermediate, a transient 3-indolylmethyl cation or its equivalent, is then intercepted by a nucleophile to form the desired C3-substituted 2-methylindole.

Figure 1: General workflow for the activation of 2-methylgramine and subsequent nucleophilic substitution.

Applications in Synthetic Chemistry

The strategy of activating 2-methylgramine for nucleophilic displacement opens a gateway to a vast array of 3-substituted 2-methylindoles, many of which are key intermediates in the synthesis of natural products and their analogs.

Formation of Carbon-Carbon Bonds

The introduction of carbon-based side chains at the C3 position is a cornerstone of indole alkaloid synthesis.[2][3] 2-Methylgramine is an excellent substrate for reactions with a variety of carbon nucleophiles.

• Malonates and other Dicarbonyl Compounds: Soft nucleophiles derived from diethyl malonate, ethyl acetoacetate, and similar 1,3-dicarbonyl compounds react efficiently to introduce functionalized alkyl chains.

• Nitroalkanes: The reaction with nitronate anions provides 3-(nitroalkyl)indoles, which are versatile intermediates that can be further transformed into tryptamines, tryptophans, or indole-3-acetic acids.

• Cyanide: The introduction of a nitrile group via displacement with cyanide provides a handle for the synthesis of indole-3-acetic acid derivatives or can be hydrolyzed to the corresponding carboxylic acid.

Table 1: Representative C-C Bond Forming Reactions

Nucleophile Source	Reagent/Conditions	Product Type	Typical Yield (%)
Diethyl Malonate	1. MeI, THF	Diethyl (2-methyl-1H-indol-3-yl)methylmalonate	85-95
2. Diethyl Malonate, NaOEt, EtOH
Nitromethane	1. MeI, DMF	2-Methyl-3-(2-nitroethyl)indole	70-85
2. Nitromethane, NaOEt, EtOH
Sodium Cyanide	1. MeI, Acetonitrile	2-(2-Methyl-1H-indol-3-yl)acetonitrile	80-90
2. NaCN, DMSO

Synthesis of 2-Methyltryptamines and 2-Methyltryptophans

The tryptamine and tryptophan scaffolds are fundamental building blocks for a vast number of biologically active indole alkaloids.[3] 2-Methylgramine provides a direct and efficient route to these important structures. The reaction with stabilized carbanions derived from glycine or nitroacetate equivalents, followed by further functional group manipulations, leads to the desired amino acid or amine.

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Application Notes and Protocols for the Vilsmeier-Haack Formylation of 2-Methylindole

<

Abstract

This document provides a comprehensive, in-depth guide for the formylation of 2-methylindole to synthesize 2-methylindole-3-carboxaldehyde, a critical intermediate in pharmaceutical and materials science. The protocol details the Vilsmeier-Haack reaction, a robust and widely adopted method for this transformation. We will explore the underlying reaction mechanism, provide a meticulously detailed step-by-step experimental procedure, address crucial safety considerations, and outline methods for product purification and characterization. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and well-understood methodology for this synthesis.

Introduction: The Significance of 2-Methylindole-3-carboxaldehyde

The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of biologically active compounds.[1][2] Specifically, 2-methylindole-3-carboxaldehyde serves as a foundational building block for the synthesis of a diverse range of therapeutic agents. Its applications include the development of:

• Anticancer immunomodulators[3]

• Antimicrobial agents, including those effective against methicillin-resistant Staphylococcus aureus (MRSA)[3][4]

• Anti-inflammatory agents[3]

• Antitubercular agents[3]

• Inhibitors of PI3 kinase-α[3]

Given its importance, a reliable and scalable synthetic protocol is paramount. The Vilsmeier-Haack reaction stands out as an efficient and economical method for introducing a formyl group onto the electron-rich C3 position of the indole nucleus.[5][6]

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The Vilsmeier-Haack reaction accomplishes the formylation of electron-rich aromatic and heteroaromatic compounds.[7][8] The process involves two key stages: the formation of the Vilsmeier reagent and the subsequent electrophilic aromatic substitution.

2.1. Formation of the Vilsmeier Reagent

The reaction is initiated by the activation of a substituted amide, typically N,N-dimethylformamide (DMF), with an acid chloride, most commonly phosphorus oxychloride (POCl₃). This reaction forms a highly electrophilic chloroiminium salt known as the Vilsmeier reagent.[7][9][10]

The formation of this reagent is a critical first step, as it generates the electrophile that will be attacked by the electron-rich indole ring.[9][11]

2.2. Electrophilic Attack and Hydrolysis

The indole ring, particularly the C3 position, possesses the highest electron density, making it highly susceptible to electrophilic attack.[11][12] The Vilsmeier reagent is attacked by the C3 position of 2-methylindole. This disrupts the aromaticity of the indole ring, which is then restored through deprotonation. The resulting iminium salt intermediate is then hydrolyzed during the aqueous workup to yield the final product, 2-methylindole-3-carboxaldehyde.[7][11]

Reaction Mechanism Overview

Caption: Vilsmeier-Haack reaction mechanism.

Experimental Protocol

This protocol is adapted from established literature procedures and has been optimized for reliability and yield.[3]

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
2-Methylindole	≥98%	Sigma-Aldrich	Ensure it is dry and free of impurities.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich	Use a fresh, sealed bottle to avoid moisture.
Phosphorus oxychloride (POCl₃)	≥99%	Sigma-Aldrich	EXTREMELY CORROSIVE AND REACTS VIOLENTLY WITH WATER. Handle with extreme care in a fume hood.
Sodium hydroxide (NaOH)	Pellets, ≥97%	Fisher Scientific	For preparing aqueous solutions.
Ethyl acetate	ACS Grade	VWR	For extraction.
Brine (Saturated NaCl solution)	-	-	For washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular, ACS Grade	Fisher Scientific	For drying the organic phase.
Deionized Water	-	-	For workup and washing.
Ice	-	-	For cooling.

3.2. Equipment

• Three-neck round-bottom flask with a magnetic stirrer

• Dropping funnel

• Condenser

• Ice-water bath

• Heating mantle with a temperature controller

• Büchner funnel and flask for filtration

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

3.3. Safety Precautions: A Critical Overview

Phosphorus oxychloride (POCl₃) is a highly toxic, corrosive, and water-reactive substance.[13][14][15]

• ALWAYS handle POCl₃ in a well-ventilated chemical fume hood.[16]

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles with a face shield.[13][17]

• POCl₃ reacts violently with water, releasing toxic and corrosive fumes.[13][15] Ensure all glassware is scrupulously dry. NEVER add water directly to POCl₃.[13][17]

• Have an appropriate quenching agent (e.g., dry sand) and a spill kit readily available.

N,N-Dimethylformamide (DMF) is a combustible liquid and a potential skin and respiratory irritant. Handle in a fume hood and avoid contact.

Sodium Hydroxide (NaOH) is a corrosive solid. Avoid contact with skin and eyes. The dissolution of NaOH in water is highly exothermic.

3.4. Step-by-Step Procedure

Experimental Workflow

Caption: Step-by-step experimental workflow.

Part 1: Vilsmeier Reagent Preparation

• Set up a dry three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

• Place the flask in an ice-water bath to maintain a temperature of 0-5 °C.

• To the flask, add 5.0 mL of anhydrous DMF.

• Slowly add phosphorus oxychloride (1.73 mL, 18.6 mmol) dropwise to the stirred DMF via the dropping funnel.[3] The addition should be controlled to keep the internal temperature below 10 °C.

  • Causality: This exothermic reaction forms the Vilsmeier reagent. Slow, cooled addition is crucial to prevent uncontrolled temperature rise and potential side reactions.

• After the addition is complete, stir the resulting mixture at 1-5 °C for an additional 20 minutes to ensure complete formation of the reagent.[3]

Part 2: Reaction with 2-Methylindole

• In a separate beaker, dissolve 2-methylindole (15.5 mmol) in 5.0 mL of anhydrous DMF.

• Slowly add the 2-methylindole solution dropwise to the prepared Vilsmeier reagent, maintaining the reaction temperature between 1-5 °C.[3]

• Once the addition is complete, remove the ice bath and allow the reaction mixture to gradually warm to 35 °C.

• Maintain the reaction at 35 °C for 40 minutes with continuous stirring.[3] Progress can be monitored by Thin Layer Chromatography (TLC).

Part 3: Workup and Isolation

• Cool the reaction mixture back to room temperature.

• Carefully pour the reaction mixture onto approximately 10 g of crushed ice in a larger beaker. This step should be done in a fume hood as it may release fumes.

• Slowly and carefully add 5 M sodium hydroxide (NaOH) solution (approximately 31 mL) to the mixture until it is strongly basic (pH > 12).[3] This step is highly exothermic; use an ice bath to control the temperature.

  • Causality: The basic solution hydrolyzes the iminium intermediate to the aldehyde and neutralizes the acidic byproducts.

• Heat the mixture to 95 °C for 30 minutes to ensure complete hydrolysis.[3]

• Cool the mixture to room temperature and then further cool it in an ice bath.

• Stir the mixture for 30 minutes to promote complete precipitation of the product.[3]

• Collect the precipitated solid, 2-methylindole-3-carboxaldehyde, by vacuum filtration using a Büchner funnel.

• Wash the solid product thoroughly with several portions of cold distilled water to remove any inorganic salts.

• Dry the product, preferably in a vacuum oven at a low temperature (e.g., 50 °C), until a constant weight is achieved.

Product Characterization

The identity and purity of the synthesized 2-methylindole-3-carboxaldehyde should be confirmed using standard analytical techniques.

Parameter	Expected Value / Observation
Appearance	Light brown or yellow solid[2]
Melting Point	200-201 °C[18]
Yield	Typically >85%
¹H NMR (CDCl₃)	δ (ppm): 10.1 (s, 1H, CHO), 8.95-7.11 (m, 4H, Ar-H), 7.1 (s, 1H, Indole ring C4-H), 4.1 (s, 1H, N-H), 2.7 (s, 3H, CH₃) (approximate values)[2]
IR (KBr, cm⁻¹)	~3209 (N-H stretch), ~1643 (C=O stretch, aldehyde)[2]
Purity (GC/HPLC)	≥97%[18][19]

Troubleshooting and Field-Proven Insights

• Low Yield: This is often due to moisture contamination. Ensure all glassware is oven-dried and use anhydrous DMF. The quality of the POCl₃ is also critical.

• Dark-Colored Product: Impurities can lead to a darker product. Ensure thorough washing during workup. If necessary, the product can be recrystallized from ethanol or an ethanol/water mixture.

• Incomplete Reaction: If TLC analysis shows significant starting material remaining, the reaction time at 35 °C can be extended. Ensure the Vilsmeier reagent was properly formed before adding the substrate.

• Exotherm Control: The initial formation of the Vilsmeier reagent and the final basic hydrolysis are significantly exothermic. Maintaining proper cooling is essential for both safety and product yield. A runaway reaction can lead to decomposition and reduced yield.

Conclusion

The Vilsmeier-Haack formylation of 2-methylindole is a highly effective and reliable method for producing 2-methylindole-3-carboxaldehyde. By adhering to the detailed protocol, paying strict attention to safety precautions, especially concerning phosphorus oxychloride, and understanding the rationale behind each step, researchers can consistently achieve high yields of this valuable synthetic intermediate. This application note provides the necessary framework for the successful execution of this important chemical transformation in a research and development setting.

References

• Al-Azzawi, F. J. (2010). Formation of indole trimers in Vilsmeier type reactions. Semantic Scholar. Retrieved from [Link]

• AIP Publishing. (2022). Synthesis and Bio-Evaluation Of 2-Methyl Indole -3- Carboxaldehyde Derivatives as Potential Lanosterol 14. AIP Publishing. Retrieved from [Link]

• Clementi, S., et al. (1979). Kinetics and mechanism of N-substitution of indoles and carbazoles in Vilsmeier–Haack acetylation. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• AIP Publishing. (2022). Synthesis and bio-evaluation of 2-Methyl Indole-3-carboxaldehyde derivatives as potential lanosterol 14-demethylase inhibitors. AIP Conference Proceedings. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ChemWis. (2023). Vilsmeier–Haack reaction of indole. YouTube. Retrieved from [Link]

• Google Patents. (2020). WO2020050368A1 - Method for preparing vilsmeier reagent.

• Wikipedia. (n.d.). Vilsmeier reagent. Retrieved from [Link]

• EurekAlert!. (2023). Keeping Vilsmeier reagent in the flow: From toxin to medicine in one go. Retrieved from [Link]

• NJ.gov. (n.d.). PHOSPHORUS OXYCHLORIDE HAZARD SUMMARY. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Scirp.org. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. Retrieved from [Link]

• Dehmale, J. P., & Patil, V. B. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Archive, 1(1), 001-010.

• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. PMC - PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• PubChem. (n.d.). Indole-3-Carboxaldehyde. Retrieved from [Link]

• Der Pharma Chemica. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Retrieved from [Link]

• Starlabs. (n.d.). 2-Methylindole-3-carboxaldehyde, min 98% (GC), 100 grams. Retrieved from [Link]

• Google Patents. (2012). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• National Institutes of Health. (2019). The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H). Retrieved from [Link]

• ResearchGate. (2015). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Retrieved from [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. 2-Methylindole-3-carboxaldehyde | 5416-80-8 [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. ijpcbs.com [ijpcbs.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 9. Vilsmeier reagent - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. Kinetics and mechanism of N-substitution of indoles and carbazoles in Vilsmeier–Haack acetylation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 13. echemi.com [echemi.com]
• 14. spectrumchemical.com [spectrumchemical.com]
• 15. PHOSPHORUS OXYCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 17. nj.gov [nj.gov]
• 18. 2-甲基吲哚-3-甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 19. calpaclab.com [calpaclab.com]

Application Notes and Protocols: Large-Scale Synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole

Abstract

This document provides a comprehensive guide for the large-scale synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole, a valuable intermediate in pharmaceutical and fine chemical synthesis. The protocol detailed herein is based on the robust and widely applicable Mannich reaction. This guide offers in-depth procedural details, mechanistic insights, safety protocols, and analytical methods to ensure a reproducible, safe, and high-yield synthesis. The information is targeted towards researchers, scientists, and drug development professionals involved in chemical process scale-up.

Introduction

2-Methyl-3-N,N-dimethylaminomethylindole, also known as 2-Methylgramine, is a derivative of the naturally occurring alkaloid gramine. Gramine and its analogues are significant building blocks in organic synthesis, particularly for the preparation of tryptamines and other biologically active indole-containing compounds. The title compound serves as a key precursor in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole is most commonly and efficiently achieved through the Mannich reaction. This three-component condensation involves an active hydrogen compound (2-methylindole), a non-enolizable aldehyde (formaldehyde), and a secondary amine (dimethylamine). This reaction is favored for its atom economy and the direct formation of the desired aminomethylated product.

This application note details a scalable and efficient protocol for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole, addressing the critical parameters for successful large-scale production.

Reaction Mechanism and Scientific Rationale

The synthesis proceeds via the classical Mannich reaction pathway. The core of this reaction is the formation of an electrophilic Eschenmoser's salt precursor, the dimethylaminomethyl cation, from the reaction of formaldehyde and dimethylamine. 2-Methylindole, being an electron-rich heterocycle, acts as the nucleophile. The C3 position of the indole ring is particularly nucleophilic and attacks the iminium ion to form the final product.

The choice of an acidic catalyst, such as acetic acid, is crucial as it facilitates the formation of the reactive iminium ion. While other catalysts like zinc chloride have been reported to be effective, acetic acid provides a balance of reactivity, cost-effectiveness, and ease of handling for large-scale operations.

Caption: Mechanism of the Mannich reaction for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole.

Large-Scale Synthesis Protocol

This protocol is designed for a target scale of approximately 1 mole of 2-Methylindole. Appropriate adjustments to equipment and reagent quantities are necessary for different scales. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Purity	Supplier
2-Methylindole	131.17	131.2 g	1.0	>98%	Sigma-Aldrich
Dimethylamine (40% aq. solution)	45.08	170 mL	~1.5	40%	Acros Organics
Formaldehyde (37% aq. solution)	30.03	122 mL	~1.5	37%	Fisher Scientific
Glacial Acetic Acid	60.05	500 mL	-	>99.7%	VWR
Sodium Hydroxide	40.00	~200 g	-	>97%	J.T. Baker
Ethyl Acetate	88.11	2 L	-	ACS Grade	EMD Millipore
Anhydrous Sodium Sulfate	142.04	50 g	-	Granular	Alfa Aesar
Ice	-	2 kg	-	-	-

Equipment:

• 5 L three-necked round-bottom flask

• Mechanical stirrer with Teflon paddle

• Thermometer

• Addition funnel (500 mL)

• Heating mantle with temperature controller

• Large crystallizing dish or ice bath

• 5 L separatory funnel

• Büchner funnel and vacuum flask

• Rotary evaporator

• Drying oven

Experimental Procedure

Caption: Experimental workflow for the large-scale synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole.

Step-by-Step Protocol:

• Reaction Setup: In a 5 L three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and an addition funnel, add 2-methylindole (131.2 g, 1.0 mol) and glacial acetic acid (500 mL). Stir the mixture until the 2-methylindole is completely dissolved.

• Initial Cooling and Amine Addition: Cool the solution to 10-15°C using an ice bath. Slowly add the 40% aqueous dimethylamine solution (170 mL, ~1.5 mol) to the stirred solution over 30 minutes, ensuring the temperature does not exceed 20°C.

• Formaldehyde Addition: While maintaining the temperature below 15°C, add the 37% aqueous formaldehyde solution (122 mL, ~1.5 mol) dropwise from the addition funnel over a period of 1 hour. A slight exotherm may be observed.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up and Precipitation: Carefully pour the reaction mixture into a large beaker containing 2 kg of crushed ice. While stirring vigorously, slowly add a pre-cooled 30% (w/v) aqueous sodium hydroxide solution until the pH of the mixture is approximately 10-11. This step is highly exothermic; ensure the temperature is maintained below 25°C by adding more ice if necessary. A precipitate of the product will form.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the filter cake with copious amounts of cold deionized water until the washings are neutral.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as acetone or ethanol to yield a crystalline solid.

• Drying: Dry the purified product in a vacuum oven at 40-50°C until a constant weight is achieved.

Expected Yield and Purity

Parameter	Expected Value
Appearance	Off-white to pale yellow crystalline solid
Yield	85-95%
Melting Point	104-106 °C
Purity (by HPLC)	>98%

Safety Considerations

Hazard Identification and Mitigation:

• 2-Methylindole: Harmful if swallowed. Causes skin and serious eye irritation. Wear gloves and safety glasses.

• Dimethylamine (40% aq.): Flammable liquid and vapor. Corrosive. Causes severe skin burns and eye damage. Work in a well-ventilated fume hood and wear appropriate PPE, including a face shield and chemical-resistant gloves.

• Formaldehyde (37% aq.): Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. May cause an allergic skin reaction. Suspected of causing genetic defects and cancer. Handle with extreme care in a fume hood.

• Glacial Acetic Acid: Flammable liquid and vapor. Causes severe skin burns and eye damage. Use in a fume hood.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. The neutralization step is highly exothermic and requires careful temperature control to prevent runaway reactions.

General Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Perform all operations in a well-ventilated chemical fume hood.

• Have an emergency plan and appropriate spill kits readily available.

• Be aware of the exothermic nature of the neutralization step and ensure adequate cooling is in place.

Analytical Characterization

To ensure the quality and identity of the synthesized 2-Methyl-3-N,N-dimethylaminomethylindole, the following analytical techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product and to monitor the reaction progress. A C18 column with a mobile phase of acetonitrile and water (with 0.1% trifluoroacetic acid) is typically suitable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the product.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point Analysis: To assess the purity of the crystalline product.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Extend the reaction time and confirm completion by TLC/HPLC.
Loss of product during work-up.	Ensure the pH is sufficiently basic during precipitation. Use cold water for washing to minimize solubility losses.
Impure starting materials.	Use high-purity reagents.
Product is an oil or gum	Incomplete precipitation or impure product.	Ensure the mixture is well-chilled during basification. Recrystallize from an appropriate solvent.
Side reactions	Temperature too high during addition of reagents.	Maintain strict temperature control as specified in the protocol.

Conclusion

The protocol described in this application note provides a reliable and scalable method for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole. By following the detailed steps and adhering to the safety precautions, researchers and chemists can consistently produce high yields of this important chemical intermediate. The mechanistic insights and troubleshooting guide further support the successful implementation of this synthesis on a large scale.

References

• Gao, C., et al. (2011). Improved synthesis of 3-(dialkylaminomethyl)-indole in acetic acid aqueous solution under ultrasound irradiation. ResearchGate. Available at: [Link]

• Li, J., et al. (2021). Recent Developments of Gramine: Chemistry and Biological Activity. PMC. Available at: [Link]

• Dai, G., et al. (2006). Synthesis of Mannich bases related to gramine mediated by zinc chloride. ResearchGate. Available at: [Link]

• Filo. (2025

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole (2-Methylgramine)

Welcome to the technical support center for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole, a valuable intermediate in pharmaceutical and chemical research. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to help you optimize your synthesis and overcome common challenges. As Senior Application Scientists, we aim to provide not just protocols, but a deeper understanding of the reaction mechanisms and variables that influence success.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole, which is commonly prepared via the Mannich reaction of 2-methylindole, formaldehyde, and dimethylamine.[1][2][3][4]

Issue 1: Low or No Product Yield

A low yield is one of the most common frustrations in synthesis. Several factors can contribute to this issue, from reagent quality to reaction conditions.

Potential Causes & Recommended Solutions:

• Poor Quality or Improper Stoichiometry of Reagents:

  • Insight: The Mannich reaction is sensitive to the quality and molar ratios of the reactants. Formaldehyde solutions can degrade over time, and the concentration of aqueous dimethylamine can vary.

  • Solution:

    • Use freshly opened or recently standardized formaldehyde and dimethylamine solutions.

    • Carefully control the stoichiometry. An excess of the amine and formaldehyde is often used to drive the reaction to completion, but large excesses can lead to side products.[5]

    • Ensure the 2-methylindole is pure, as impurities can interfere with the reaction.

• Suboptimal Reaction Temperature:

  • Insight: Temperature control is critical. While some heat may be necessary to initiate the reaction, excessive temperatures can lead to the formation of polymeric byproducts and decomposition of the starting material or product.[6][7] Conversely, a temperature that is too low will result in a sluggish or incomplete reaction.

  • Solution:

    • Maintain the reaction temperature at a low level, typically between 10-15°C, especially during the initial addition of reagents.[8]

    • After the initial addition, the reaction can be allowed to proceed at room temperature.[8] For some variations of the Mannich reaction, gentle heating may be beneficial, but this should be optimized for your specific conditions.[6]

• Inefficient Formation of the Eschenmoser's Salt Intermediate:

  • Insight: The reaction proceeds through the formation of an electrophilic iminium ion (Eschenmoser's salt) from formaldehyde and dimethylamine.[1] The formation of this intermediate is crucial for the subsequent electrophilic attack on the indole ring.

  • Solution:

    • Pre-mixing formaldehyde and dimethylamine in the presence of an acid catalyst (like acetic acid) before the addition of 2-methylindole can facilitate the formation of the iminium ion.[8][9]

    • The choice of solvent can also influence the stability and reactivity of the iminium ion.

Issue 2: Formation of Impurities and Side Products

The appearance of unexpected spots on your TLC plate or extra peaks in your NMR spectrum indicates the formation of impurities.

Potential Causes & Recommended Solutions:

• Formation of Bis(2-methylindolyl)methane:

  • Insight: If the concentration of the electrophilic iminium ion is too low or if there is an excess of 2-methylindole, a second molecule of 2-methylindole can react with the intermediate, leading to the formation of a dimeric byproduct.

  • Solution:

    • Maintain a slight excess of formaldehyde and dimethylamine to ensure a sufficient concentration of the iminium ion.

    • Control the rate of addition of 2-methylindole to the reaction mixture to avoid localized high concentrations of the indole.

• Polymerization:

  • Insight: Formaldehyde is prone to polymerization, and the indole ring itself can undergo acid-catalyzed polymerization, especially at higher temperatures.[7]

  • Solution:

    • Strict temperature control is paramount. Keep the reaction cool, especially during the initial stages.[8]

    • Use a suitable solvent to keep all reactants and intermediates in solution, which can help minimize polymerization. Dioxane is a commonly used solvent for this reaction.[8]

Issue 3: Difficult Product Isolation and Purification

Even with a successful reaction, isolating a pure product can be challenging.

Potential Causes & Recommended Solutions:

• Oily or Gummy Product Precipitation:

  • Insight: Rapid changes in pH or temperature during the workup can cause the product to precipitate as an oil rather than a crystalline solid, making it difficult to handle and purify.

  • Solution:

    • During the basification step to precipitate the product, add the base slowly and with vigorous stirring while maintaining a low temperature (e.g., in an ice bath).[9]

    • Using a large volume of cold water for precipitation can also promote the formation of a filterable solid.[8]

• Product Contaminated with Starting Materials or Byproducts:

  • Insight: Incomplete reaction or the formation of side products will necessitate a robust purification strategy.

  • Solution:

    • Recrystallization: 2-Methyl-3-N,N-dimethylaminomethylindole can be recrystallized from solvents like acetonitrile to improve purity.[8]

    • Acid-Base Extraction: The basic nature of the product's dimethylamino group allows for purification via acid-base extraction. Dissolve the crude product in a dilute acid, wash with an organic solvent to remove non-basic impurities, and then re-precipitate the pure product by adding a base.[8]

    • Column Chromatography: While less common for large-scale preparations of this specific compound, silica gel chromatography can be used for small-scale purification or for separating closely related impurities.

Experimental Workflow & Troubleshooting Logic

The following diagram illustrates a typical experimental workflow and a logical approach to troubleshooting common issues.

Caption: A logical workflow for the synthesis and troubleshooting of 2-Methyl-3-N,N-dimethylaminomethylindole.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Mannich reaction for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole?

A1: The Mannich reaction is a nucleophilic addition reaction that involves three components: an active hydrogen compound (2-methylindole), an aldehyde (formaldehyde), and a secondary amine (dimethylamine).[1] The mechanism proceeds in two main stages:

• Formation of the Iminium Ion: Formaldehyde reacts with dimethylamine in the presence of an acid catalyst to form a highly electrophilic dimethylaminomethyl cation, also known as an Eschenmoser's salt intermediate.

• Electrophilic Attack: The electron-rich C3 position of the 2-methylindole ring acts as a nucleophile and attacks the iminium ion. Subsequent deprotonation of the indole nitrogen re-establishes the aromaticity of the indole ring, yielding the final product. Indole derivatives preferentially undergo electrophilic substitution at the C3 position.[10]

The following diagram illustrates the reaction mechanism:

Caption: The mechanism of the Mannich reaction for 2-methylindole.

Q2: Can other catalysts be used to improve the yield and reaction time?

A2: Yes, while acetic acid is a common and effective catalyst, other catalysts have been explored to improve the efficiency of the Mannich reaction for indole derivatives. Zinc chloride (ZnCl₂) has been shown to be an effective mediator, allowing the reaction to proceed at room temperature with high yields and shorter reaction times.[11] Microwave-assisted synthesis has also been reported to significantly reduce reaction times, in some cases to just a few minutes, with excellent yields.[12]

Q3: Why is the C3 position of the indole ring so reactive in this reaction?

A3: The C3 position of the indole ring is the most nucleophilic and therefore the most reactive towards electrophiles. This is due to the electron-donating effect of the nitrogen atom. When an electrophile attacks at C3, the resulting carbocation intermediate is stabilized by resonance, with the positive charge being delocalized over the nitrogen atom and the benzene ring, without disrupting the aromaticity of the benzene portion of the molecule.[10] Attack at the C2 position would lead to a less stable intermediate where the aromaticity of the benzene ring is disrupted.

Q4: Are there any safety precautions I should be aware of during this synthesis?

A4: Yes, several reagents used in this synthesis require careful handling:

• Formaldehyde: Is a toxic and suspected carcinogen. It should be handled in a well-ventilated fume hood.

• Dimethylamine: Is a corrosive and flammable gas, typically supplied as a solution in water or alcohol. It has a strong, unpleasant odor. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Acetic Acid: Is corrosive. Avoid contact with skin and eyes.

• Sodium Hydroxide: Is a strong base and is highly corrosive. Handle with care, especially when preparing concentrated solutions.

Always consult the Safety Data Sheet (SDS) for each reagent before starting your experiment.

Data Summary

The following table summarizes typical reaction conditions and reported yields for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole and related gramine derivatives.

Catalyst/Mediator	Solvent(s)	Temperature	Reaction Time	Yield	Reference
Acetic Acid	Dioxane	10°C then RT	1 hr at 10°C, then overnight	~72%
Acetic Acid	Acetic Acid	30°C	60 minutes	Not specified
Acetic Acid	Water	35°C (Ultrasound)	30-120 minutes	69-98%
Zinc Chloride	Ethanol	Room Temperature	90 minutes	up to 98%
Acetic Acid	Not specified	Not specified	5 minutes (Microwave)	98.1%

Experimental Protocols

Protocol 1: Acetic Acid Catalyzed Synthesis

This protocol is adapted from a common procedure for the synthesis of 2-methylgramine.[8]

Materials:

• 2-methylindole

• 37% Formaldehyde solution

• 25% Aqueous dimethylamine solution

• Glacial acetic acid

• Dioxane

• 50% Aqueous sodium hydroxide solution

• Hydrochloric acid

• Activated charcoal

• Acetonitrile

Procedure:

• In a flask equipped with a stirrer and a cooling bath, mix 236 mL of glacial acetic acid and cool to 10°C.

• With continued cooling and stirring, add 62 mL of 37% formaldehyde, maintaining the temperature at 10°C.

• Slowly add 154 mL of 25% aqueous dimethylamine, ensuring the temperature does not exceed 10°C.

• Prepare a solution of 100 g of 2-methylindole in 160 mL of dioxane.

• Add the 2-methylindole solution dropwise to the reaction mixture, maintaining the temperature at 10°C.

• Stir the mixture at ice temperature for 1 hour, then allow it to warm to room temperature and stir overnight.

• Pour the reaction mixture into 2 L of water with stirring.

• Filter off any small amount of insoluble material.

• To the filtrate, add activated charcoal, stir, and filter again.

• Cool the filtrate and basify by the dropwise addition of approximately 225 mL of 50% aqueous sodium hydroxide.

• Collect the precipitated product by filtration, wash with water, and air dry.

• For further purification, dissolve the product in dilute aqueous HCl, treat with activated carbon, filter, and re-precipitate with base.

• Recrystallize the product from acetonitrile.

Protocol 2: Zinc Chloride Mediated Synthesis

This protocol offers a milder and often faster alternative.[11]

Materials:

• 2-methylindole

• Formaldehyde (37% aqueous solution)

• Dimethylamine (40% aqueous solution)

• Zinc Chloride (ZnCl₂)

• Ethanol (EtOH)

Procedure:

• To a flask, add formaldehyde (1.1 mmol) and dimethylamine (1.1 mmol).

• Add zinc chloride (0.5 mmol) to the mixture.

• Add 2-methylindole (1 mmol) dissolved in a minimal amount of ethanol.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 90-120 minutes.

• Upon completion, add water to the reaction mixture.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography if necessary.

References

• Synthesis of Procedure 67B. 2-METHYLGRAMINE. PrepChem.com. Available from: [Link]

• Mannich Reaction Mechanism. Unacademy. Available from: [Link]

• Al-Araji, S. M., & Ali, R. A. (2012). Synthesis of New Mannich Bases from Indole Derivatives. Baghdad Science Journal, 9(1), 168-177. Available from: [Link]

• Indole - Mannich Reaction And Substitution By Elimination. ChemTube3D. Available from: [Link]

• Al-Araji, S. M., & Ali, R. A. (2012). Synthesis of New Mannich Bases from Indole Derivatives. ResearchGate. Available from: [Link]

• The synthesis of Mannich bases related to gramine (3a-i) with or without ultrasound. ResearchGate. Available from: [Link]

• Synthesis of New Mannich Bases from Indole Derivatives. Digital Repository. Available from: [Link]

• Experiment 5: Synthesis of Gramine by Mannich Reaction. Filo. Available from: [Link]

• Li, Y., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. MDPI. Available from: [Link]

• The Preparation of Mannich Bases Related to Gramine. Journal of the American Chemical Society. Available from: [Link]

• Dai, H. G., Li, J. T., & Li, T. S. (2006). Efficient and Practical Synthesis of Mannich Bases Related to Gramine Mediated by Zinc Chloride. Synthetic Communications, 36(13), 1829-1835. Available from: [Link]

• Common causes of low reaction yields. Reddit. Available from: [Link]

• Matsumoto, K., & Uchida, T. (1993). MANNICH REACTIONS OF INDOLES WITH DICHLOROMETHANE AND SECONDARY AMINES UNDER HIGH PRESSURE. Heterocycles, 36(10), 2215-2218. Available from: [Link]

Sources

• 1. Overview About Mannich Reaction Mechanism [unacademy.com]
• 2. "Synthesis of New Mannich Bases from Indole Derivatives" by Suad M. Al-Araji and Rana A. Ali [bsj.uobaghdad.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. prepchem.com [prepchem.com]
• 9. Experiment 5: Synthesis of Gramine by Mannich Reaction. Introduction: Gr.. [askfilo.com]
• 10. chemtube3d.com [chemtube3d.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of 2-Methylgramine

Welcome to the technical support center for the synthesis of 2-Methylgramine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges during the synthesis of this important chemical intermediate. Our focus is on anticipating and resolving issues related to common side reactions, yield optimization, and product purification.

Section 1: The Primary Synthetic Route: The Mannich Reaction

The most prevalent and efficient method for synthesizing 2-Methylgramine is the Mannich reaction.[1][2] This three-component condensation involves the aminoalkylation of the acidic proton at the C3 position of the 2-methylindole ring. The reactants are 2-methylindole, formaldehyde, and dimethylamine.[3][4]

The reaction proceeds via the formation of an electrophilic dimethylaminomethyl cation, often called an Eschenmoser salt precursor, from the reaction between formaldehyde and dimethylamine.[2][5] The electron-rich 2-methylindole then acts as a nucleophile, attacking this iminium cation to form the final product.[2][3]

Core Reaction Mechanism

Caption: Figure 1: Synthesis of 2-Methylgramine via Mannich Reaction.

Standard Experimental Protocol

This protocol is adapted from established literature procedures and optimized for laboratory scale.[6]

Materials:

• 2-Methylindole (100 g)

• Acetic Acid (AcOH), glacial (236 ml)

• Formaldehyde (37% aqueous solution, 62 ml)

• Dimethylamine (25% aqueous solution, 154 ml)

• Dioxane (160 ml)

• Sodium Hydroxide (50% aqueous solution)

• Activated Charcoal

Procedure:

• Reagent Preparation: In a flask equipped with a magnetic stirrer and an ice bath, cool 236 ml of glacial acetic acid to 10°C.

• Iminium Ion Formation: While maintaining the temperature at 10°C, slowly add 62 ml of 37% formaldehyde to the acetic acid. Following this, add 154 ml of 25% aqueous dimethylamine dropwise. Causality Note: This step generates the electrophilic iminium ion. Strict temperature control is critical to prevent side reactions and potential runaway reaction, as the formation is exothermic.

• Addition of 2-Methylindole: Dissolve 100 g of 2-methylindole in 160 ml of dioxane. Add this solution dropwise to the reaction mixture, ensuring the temperature does not rise above 10°C.

• Reaction: Stir the mixture in the ice bath for 1 hour, then allow it to warm to room temperature and stir overnight.

• Workup & Precipitation: Pour the reaction mixture into 2 liters of cold water with stirring. A small amount of insoluble material (likely the bis-indole byproduct) may be present and should be removed by filtration.

• Basification: Cool the filtrate in an ice bath and basify by slowly adding approximately 225 ml of 50% aqueous sodium hydroxide until the pH is strongly alkaline. The product, 2-Methylgramine, will precipitate as a solid.

• Initial Purification: Collect the product by filtration, wash thoroughly with cold water, and air dry.

• Recrystallization: For higher purity, dissolve the crude product in dilute HCl, treat with activated charcoal to remove colored impurities, and filter. Re-precipitate the product by basifying the filtrate with NaOH. The purified product can then be recrystallized from a suitable solvent like acetonitrile.

Section 2: Troubleshooting Guide

This section addresses the most common problems encountered during the synthesis of 2-Methylgramine in a practical question-and-answer format.

Q1: My final yield is very low. What went wrong?

A1: Low yield is a frequent issue stemming from several potential causes.

• Probable Cause 1: Incomplete Reaction. The reaction may not have gone to completion. This can be due to insufficient reaction time or non-optimal temperatures.

  • Solution: Ensure the reaction is stirred overnight at room temperature after the initial cooling period. Verify the stoichiometry of your reagents; an insufficient amount of the formaldehyde/dimethylamine mixture will leave unreacted 2-methylindole.

• Probable Cause 2: Suboptimal Temperature Control. If the temperature rises significantly above 10-15°C during the addition of reagents, side reactions are accelerated, consuming starting material and reducing the yield of the desired product.

  • Solution: Use a reliable ice/salt bath and add reagents slowly and dropwise to maintain strict temperature control. The exothermic nature of iminium ion formation and its subsequent reaction cannot be underestimated.

• Probable Cause 3: Product Loss During Workup. 2-Methylgramine has some solubility in water, especially if the volume of water used for washing is excessive or if the pH is not sufficiently basic during precipitation.

  • Solution: Ensure the pH is >11 during basification to minimize the solubility of the free base. Use ice-cold water for washing the precipitate and use the minimum volume necessary.

Q2: I have a large amount of a white, insoluble solid that isn't my product. What is it and how do I prevent it?

A2: This is almost certainly the bis(2-methylindolyl)methane byproduct. It is a common side product in Mannich reactions involving indoles.[1][7]

• Mechanism of Formation: This byproduct forms when two molecules of 2-methylindole react with one molecule of formaldehyde.[8][9][10] This reaction is competitive with the desired formation of the iminium ion from formaldehyde and dimethylamine. It is particularly favored if localized high concentrations of formaldehyde and 2-methylindole exist before the dimethylamine has had a chance to react.

  Caption: Figure 2: Formation of Bis(2-methylindolyl)methane.

• Prevention Strategies:

  • Order of Addition: The most critical factor is the order of reagent addition. Always pre-mix the formaldehyde and dimethylamine in the acidic solvent before adding the 2-methylindole.[6] This ensures that the formaldehyde is rapidly converted to the iminium ion, minimizing its availability to react directly with the indole.

  • Slow Addition: Add the 2-methylindole solution slowly and dropwise to the pre-formed iminium ion solution. This maintains a low concentration of the indole, favoring the desired 1:1 reaction over the 2:1 side reaction.

  • Temperature Control: Low temperatures (10°C or below) slow the rate of the side reaction more significantly than the main reaction, giving a kinetic advantage to 2-Methylgramine formation.

Q3: My final product is yellow or brown. How can I decolorize it?

A3: Discoloration is typically due to minor impurities formed by the oxidation of the indole ring or from residual starting materials.

• Probable Cause: Aerial Oxidation. Indole derivatives can be sensitive to air and light, leading to the formation of colored, oxidized oligomeric species.

• Solution: Activated Charcoal Treatment. During the purification step where the crude product is redissolved in dilute acid, add a small amount of activated charcoal (typically 1-2% by weight). Heat the solution gently (e.g., to 50-60°C) for 15-20 minutes, then filter the hot solution through a pad of celite to remove the charcoal. The resulting filtrate should be colorless. Proceed with the basification to precipitate the pure, white product. Self-Validation: The filtrate should be clear and colorless before you proceed to the final precipitation step.

Q4: My crude product is an oily mess and won't crystallize. What should I do?

A4: An oily product indicates the presence of significant impurities that are disrupting the crystal lattice formation.

• Probable Cause 1: Residual Solvents. Incomplete removal of dioxane or acetic acid can result in an oil.

  • Solution: Ensure the product is thoroughly washed and dried under vacuum. If an oil persists, perform an acid-base extraction. Dissolve the oil in a non-polar organic solvent like dichloromethane, wash with a basic aqueous solution (e.g., NaHCO₃) to remove residual acid, then with brine. Dry the organic layer and evaporate the solvent.

• Probable Cause 2: Unreacted 2-Methylindole. If the reaction was incomplete, the starting material (which has a lower melting point) can act as a eutectic impurity.

  • Solution: An acid-base workup is highly effective here. Dissolve the crude oil in an organic solvent (like ethyl acetate or dichloromethane) and extract with dilute acid (e.g., 1M HCl). The 2-Methylgramine will move to the aqueous layer as its hydrochloride salt, leaving the unreacted 2-methylindole in the organic layer. Separate the layers, wash the aqueous layer with fresh organic solvent to remove any remaining neutral impurities, and then basify the aqueous layer to precipitate the pure product.

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the specific role of acetic acid in this reaction?

  • A: Acetic acid serves two primary purposes. First, it acts as a solvent for the reagents. Second, and more importantly, it provides the acidic medium necessary to catalyze the formation of the electrophilic iminium ion from formaldehyde and dimethylamine.[3]

• Q: Why is it crucial to add the 2-methylindole solution to the formaldehyde/dimethylamine mixture and not the other way around?

  • A: This order of addition is a key process control parameter to maximize yield and minimize the formation of the bis(2-methylindolyl)methane side product. By adding the indole to a solution where the iminium ion is already pre-formed, you ensure the concentration of free formaldehyde is minimized, thus starving the primary side reaction of one of its key reactants.

• Q: Can other aldehydes or amines be used in this reaction with 2-methylindole?

  • A: Yes, the Mannich reaction is versatile.[4] Using other secondary amines (like diethylamine) will yield the corresponding N,N-diethyl derivative. Using other aldehydes can be more complex and may lead to different side products, but it is mechanistically possible. However, for the specific synthesis of 2-Methylgramine, formaldehyde and dimethylamine are the required reagents.

• Q: How should I store the final 2-Methylgramine product?

  • A: 2-Methylgramine should be stored in a tightly sealed container, protected from light and air, in a cool, dry place. Due to the potential for slow oxidation of the indole ring, storing under an inert atmosphere (like nitrogen or argon) is recommended for long-term stability.

Section 4: Data Summary

Parameter	Recommended Condition	Rationale / Common Issue if Deviated
Temperature	10°C during reagent addition	Higher temps lead to increased bis-indole formation and potential runaway.
Order of Addition	2-Methylindole added to pre-mixed formaldehyde/amine	Reversing order drastically increases bis-indole byproduct.
pH for Precipitation	>11	Incomplete precipitation at lower pH, leading to yield loss.
Purification Step	Acid-base extraction / Charcoal treatment	Essential for removing unreacted starting material and colored impurities.
Expected Yield	~70-80% (after purification)	Lower yields point to issues in temperature control or workup.
Major Side Product	Bis(2-methylindolyl)methane	Formation is minimized by proper temperature and addition control.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. Mannich reaction - Wikipedia [en.wikipedia.org]
• 3. Give a detailed mechanism for the synthesis of gramine from indole | Filo [askfilo.com]
• 4. oarjbp.com [oarjbp.com]
• 5. m.youtube.com [m.youtube.com]
• 6. prepchem.com [prepchem.com]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. Recent Advancement in the Green Synthesis of Bis(indolyl) Methane via One-pot Multicomponent Condensation Strategy – A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Methyl-3-N,N-dimethylaminomethylindole

Welcome to the technical support guide for the purification of 2-Methyl-3-N,N-dimethylaminomethylindole (CAS No: 37125-92-1). This resource is designed for researchers, chemists, and drug development professionals who are working with this Mannich base and require robust, field-tested purification protocols and troubleshooting advice. This guide moves beyond simple step-by-step instructions to explain the underlying chemical principles, helping you make informed decisions to resolve common purification challenges.

Section 1: Understanding the Molecule & Core Purification Challenges

2-Methyl-3-N,N-dimethylaminomethylindole is an indole alkaloid derivative, specifically a Mannich base. Its structure, featuring a basic tertiary amine and an indole nucleus, dictates its chemical behavior and the challenges associated with its purification.

• Basicity: The dimethylamino group is a strong proton acceptor. This makes the molecule susceptible to salt formation and can cause strong interactions with acidic stationary phases like silica gel, leading to tailing or irreversible adsorption during column chromatography.[1]

• Potential for Degradation: The aminomethyl group can be labile under certain conditions, potentially leading to a retro-Mannich reaction, especially in the presence of heat or certain nucleophiles. The indole ring itself can be sensitive to strong oxidizing agents.

• Common Impurities: Purification strategies must account for common impurities stemming from its synthesis, which is typically a Mannich reaction between 2-methylindole, formaldehyde, and dimethylamine.[2][3]

  • Unreacted 2-methylindole.

  • Formaldehyde polymers or adducts.

  • Bis(2-methyl-1H-indol-3-yl)methane, a common side-product.

  • Oligomeric or polymeric materials.

The following sections provide a question-and-answer-based guide to navigate these challenges effectively.

Section 2: General Purification Strategy - FAQs

Q1: What is the best initial approach to purify the crude product from a synthesis reaction?

A1: An acid-base extraction is an excellent first step. Given the basic nature of the tertiary amine, the crude product can be dissolved in a non-polar organic solvent (e.g., ethyl acetate, dichloromethane) and washed with a dilute aqueous acid (e.g., 1M HCl). Your target compound will move into the aqueous phase as the hydrochloride salt, leaving non-basic organic impurities (like unreacted 2-methylindole or bis-indole byproducts) behind in the organic layer. Subsequently, basifying the aqueous layer (e.g., with NaOH or Na2CO3) and extracting with an organic solvent will recover your purified amine. This significantly reduces the impurity load before proceeding to chromatography or recrystallization.

Q2: Should I choose recrystallization or column chromatography?

A2: This depends on the purity of your material after the initial workup.

• Use Recrystallization if: Your crude product is relatively pure (>85-90%) with small amounts of impurities. Recrystallization is a highly effective technique for removing small quantities of impurities to obtain a high-purity, crystalline solid.[4] It is often more scalable and cost-effective than chromatography.

• Use Column Chromatography if: Your crude product contains multiple impurities with similar polarities to your product, or if it is an oil that won't crystallize. Chromatography provides superior separation power for complex mixtures.[5]

The diagram below illustrates a general decision-making workflow.

Caption: Purification technique decision workflow.

Section 3: Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique, but it can be fraught with challenges.[6][7] The underlying principle is the difference in solubility of the compound and impurities in a solvent at different temperatures.[8]

Q3: I've added hot solvent, but my compound has turned into an oil, not dissolved. What's happening and how do I fix it?

A3: This phenomenon is called "oiling out." It typically occurs when the boiling point of the recrystallization solvent is higher than the melting point of your compound, or when the solution is too concentrated. The compound melts before it dissolves, creating an immiscible liquid layer.

• Causality: Oiled-out products rarely crystallize well and tend to trap impurities.

• Solutions:

  • Add More Hot Solvent: Your solution may simply be too concentrated. Add more hot solvent until the oil dissolves completely.[9]

  • Switch Solvents: Choose a solvent with a lower boiling point.

  • Use a Solvent/Anti-Solvent System: Dissolve the compound in a minimum amount of a good hot solvent (in which it is very soluble). Then, while hot, slowly add a miscible "anti-solvent" (in which the compound is poorly soluble) until the solution becomes faintly cloudy.[7] Allow it to cool slowly. For your compound, systems like ethanol/water or acetone/hexane could be effective.

Q4: My solution is clear and has cooled to room temperature, but no crystals have formed. What should I do?

A4: Crystal formation requires nucleation, which can sometimes be slow to initiate.

• Causality: A supersaturated solution has formed without nucleation sites for crystal growth.

• Solutions (in order of preference):

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid.[8][9] The microscopic glass fragments provide nucleation sites.

  • Seed the Solution: Add a tiny crystal of the pure compound to the solution. This provides a template for further crystal growth.

  • Cool Further: Place the flask in an ice bath to further decrease the compound's solubility. Do this only after the solution has been allowed to cool slowly to room temperature to avoid trapping impurities in rapidly formed small crystals.[6]

  • Reduce Solvent Volume: If you added too much solvent, you may not have a saturated solution. Gently heat the solution to boil off some of the solvent and try cooling again.

Caption: Troubleshooting common recrystallization problems.

Section 4: Troubleshooting Guide: Column Chromatography

Column chromatography is the workhorse for purifying indole alkaloids and other complex mixtures.[10][11]

Q5: My compound is streaking badly on the TLC plate and seems stuck on the chromatography column. Why?

A5: This is a classic problem when purifying basic compounds like your tertiary amine on standard silica gel.

• Causality: Silica gel has acidic silanol groups (Si-OH) on its surface. These can protonate your basic amine, causing a strong ionic interaction that leads to poor elution, resulting in significant tailing (streaking).

• Solutions:

  • Add a Basic Modifier: Add a small amount (0.5-1%) of a base like triethylamine (Et3N) or ammonium hydroxide to your eluent system.[10] This neutralizes the acidic sites on the silica, allowing your compound to elute symmetrically.

  • Use a Different Stationary Phase: Switch to neutral or basic alumina, which lacks the acidic sites of silica gel.[10] Alternatively, use a deactivated silica gel.

  • Use Reversed-Phase Chromatography: If available, C18-functionalized silica (reversed-phase) is an excellent option, eluting with polar solvents like acetonitrile/water or methanol/water, often with a buffer or ion-pairing agent.[12]

Q6: I'm getting very poor separation between my product and an impurity. How can I improve the resolution?

A6: Poor separation means the mobile phase is either moving both compounds too quickly or too slowly, or the selectivity is poor.

• Causality: The chosen eluent system does not sufficiently differentiate between the affinities of the compounds for the stationary phase.

• Solutions:

  • Optimize the Eluent: Systematically test different solvent systems using TLC. Aim for an Rf value for your target compound of ~0.25-0.35. If you are using a hexane/ethyl acetate system, try switching to a dichloromethane/methanol system. The change in solvent polarity and interactions can dramatically alter selectivity.

  • Use a Gradient Elution: Start with a less polar eluent to allow the less polar impurities to elute first. Then, gradually increase the polarity of the eluent over the course of the separation to elute your more polar product. This sharpens peaks and improves resolution.

  • Improve Column Packing: A poorly packed column with channels or cracks will lead to broad peaks and poor separation. Ensure you pack the column as a uniform slurry.

Problem	Probable Cause	Solution
Compound Streaking	Acidic silica interacting with basic amine	Add 0.5-1% triethylamine or NH4OH to the eluent; use neutral alumina.
Poor Separation	Incorrect eluent polarity/selectivity	Systematically test solvent systems by TLC; use a gradient elution.
Low Recovery	Compound stuck on column; decomposition	Add basic modifier to eluent; run column faster to minimize contact time.
Cracked Column Bed	Column ran dry; heat from solvent mixing	Never let the solvent level drop below the top of the silica; pre-mix eluents.

Section 5: Detailed Experimental Protocols

Protocol 1: Recrystallization using Ethanol/Water (Anti-Solvent Method)

• Dissolution: Place the crude 2-Methyl-3-N,N-dimethylaminomethylindole in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to fully dissolve the solid.[9] Use a steam bath or hot plate for heating.

• Decolorization (if necessary): If the solution is highly colored, add a small amount of activated charcoal, keep the solution hot for a few minutes, and then perform a hot gravity filtration to remove the charcoal.

• Induce Crystallization: While the solution is still hot, add water dropwise (the anti-solvent) with swirling until you see a persistent cloudiness. Add one or two more drops of hot ethanol to make the solution clear again.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this period.[9] Once at room temperature, you can place it in an ice bath for 15-30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to rinse away any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven or desiccator to remove residual solvent.

Protocol 2: Flash Column Chromatography (with Basic Modifier)

• Eluent Preparation: Prepare your chosen eluent system (e.g., 95:5 dichloromethane:methanol) and add 0.5% triethylamine by volume.

• Column Packing: Pack a glass column with silica gel using the "slurry method" with your initial, least polar eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or dichloromethane. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

• Elution: Begin eluting with your starting solvent. Collect fractions and monitor the separation by TLC. If using a gradient, slowly increase the percentage of the more polar solvent (e.g., methanol).

• Fraction Analysis: Spot each collected fraction on a TLC plate. Visualize under UV light and/or with a suitable stain (e.g., Dragendorff's or vanillin/sulfuric acid).

• Combine and Concentrate: Combine the fractions that contain only your pure product. Remove the solvent using a rotary evaporator to yield the purified compound.

Caption: Workflow for flash column chromatography.

References

• Taylor & Francis Online. (n.d.). Applying Aluminum Oxide Column Chromatography Purify Extracts of Cathuranthus Roseus and Simultaneous Determination of the Indole Alkaloids by HPLC. Retrieved from [Link]

• PubMed. (n.d.). Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications. Retrieved from [Link]

• MDPI. (2024). Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A. Retrieved from [Link]

• JSM Central. (n.d.). Isolation and Characterization of Alkaloids Extracted from Medicinal Plant in Malaysia: Alstonia macrophylla. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of alkaloids from different chemical groups by different liquid chromatography methods. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

• PraxiLabs. (2022). Recrystallization Definition, Principle & Purpose. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• YouTube. (2020). Recrystallization Technique for Organic Chemistry with Nadia Korovina. Retrieved from [Link]

• ChemBK. (n.d.). 2-METHYL-3-N,N-DIMETHYLAMINOMETHYLINDOLE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-(Dimethylaminomethyl)-indole. PubChem Compound Database. Retrieved from [Link]

• Promega Connections. (2018). When your his-tagged constructs don’t bind—troubleshooting your protein purification woes. Retrieved from [Link]

• ResearchGate. (2015). Synthesis of {3-(2-dimethylamino-ethy1)-2-[3-(2-dimethylaminoethyl)-1H- indol-5-ylmethyl]-1H-indol-5-yl}-N-methyl-methanesulfonamide, the main Sumatriptan impurity. Retrieved from [Link]

• Dutscher. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]

• Google Patents. (n.d.). CN108329248B - Preparation method of 2-methylindoline.

• Organic Syntheses. (n.d.). Ethylamine, N-methyl-. Retrieved from [Link]

• Molbase. (n.d.). Synthesis of 2-Methyl-3-(2-methyl-1H-imidazol-1-yl)-1-(1-methyl-1H-indol-3-yl)-1-propanone. Retrieved from [Link]

• ResearchGate. (2014). (PDF) Determination of methylamine, dimethylamine, and trimethylamine in air by high-performance Liquid chromatography with derivatization using 9-fluorenylmethylchloroformate. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 1,3,3-trimethyl-2-methylene indolines.

• ResearchGate. (2020). 3-Dimethylaminomethyl-2-methyl-1H-quinolin-4-one as an effective reagent in the 3-aminomethylsubstituted quinolones synthesis. Retrieved from [Link]

• Norwegian Research Information Repository - NTNU. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1‐(2-Hydroxyethyl)pyrrolidine and 3‐Amino. Retrieved from [Link]

• Semantic Scholar. (2014). Determination of methylamine, dimethylamine, and trimethylamine in air by high-performance liquid chromatography with derivatization using 9-fluorenylmethylchloroformate. Retrieved from [Link]

• MDPI. (n.d.). Antifouling Epoxy Coatings with Scots Pine Bark Extracts. Retrieved from [Link]

• ResearchGate. (n.d.). HILIC-MS determination of dimethylamine in the active pharmaceutical ingredients and in the dosage forms of metformin. Retrieved from [Link]

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• 5. JSM Central || Article Info [jsmcentral.org]
• 6. Home Page [chem.ualberta.ca]
• 7. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 8. praxilabs.com [praxilabs.com]
• 9. youtube.com [youtube.com]
• 10. tandfonline.com [tandfonline.com]
• 11. mdpi.com [mdpi.com]
• 12. Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting guide for the synthesis of 2-Methylgramine

Welcome to the comprehensive troubleshooting guide for the synthesis of 2-Methylgramine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthetic procedure. This guide provides in-depth, scientifically-grounded solutions to frequently asked questions, ensuring a higher success rate in your experiments.

Introduction to 2-Methylgramine Synthesis

The synthesis of 2-Methylgramine, a valuable intermediate in the synthesis of various indole alkaloids and pharmaceuticals, is most commonly achieved through the Mannich reaction of 2-methylindole with formaldehyde and dimethylamine.[1] While seemingly straightforward, this reaction is prone to several side reactions and purification challenges that can significantly impact yield and purity. This guide will address these potential pitfalls in a practical, question-and-answer format.

The core of the synthesis is an electrophilic substitution at the electron-rich C3 position of the indole ring.[2] The reaction involves the in-situ formation of the Eschenmoser's salt precursor, the dimethylaminomethyl cation, which then reacts with 2-methylindole.

Troubleshooting Guide & FAQs

Section 1: Reaction Initiation and Reagent-Related Issues

Question 1: My reaction fails to initiate, or the conversion of 2-methylindole is very low. What are the likely causes?

Answer: Failure to initiate is a common issue that can often be traced back to the quality and handling of your reagents, particularly the formaldehyde source and the reaction conditions.

• Cause A: Inactive Formaldehyde Source: Paraformaldehyde, a common solid source of formaldehyde, can vary in quality and depolymerize at different rates. Old or poorly stored paraformaldehyde may not efficiently generate formaldehyde gas upon heating.

  • Solution:

    • Use freshly opened, high-purity paraformaldehyde.

    • Consider using an aqueous formaldehyde solution (formalin), but be mindful of the added water, which can sometimes hinder the reaction. If using formalin, ensure the reaction temperature is sufficient to drive the reaction forward.

    • Alternatively, the use of pre-formed Eschenmoser's salt ([CH₂=N(CH₃)₂]I) can be a more reliable, albeit more expensive, source of the electrophile.[3][4]

• Cause B: Inadequate Acid Catalysis: The Mannich reaction is acid-catalyzed. The formation of the electrophilic iminium ion is a key step that requires acidic conditions.

  • Solution:

    • Ensure the addition of a catalytic amount of a suitable acid, such as acetic acid or hydrochloric acid.

    • The choice of solvent can also play a role. Acetic acid is often used as both a solvent and a catalyst.[1]

• Cause C: Low Reaction Temperature: The reaction typically requires heating to proceed at a reasonable rate.

  • Solution: Ensure your reaction is heated to the appropriate temperature, typically between 60-80 °C, depending on the solvent and reagents used. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Question 2: I am observing a significant amount of a dark, tarry substance in my reaction mixture. What is causing this and how can I prevent it?

Answer: The formation of dark, polymeric byproducts is a frequent challenge in indole chemistry, often due to the high reactivity and potential instability of the starting material and product under certain conditions.

• Cause A: Polymerization of 2-Methylindole: Under strongly acidic conditions or at elevated temperatures, 2-methylindole can undergo self-polymerization.

  • Solution:

    • Control Acidity: Avoid using strong, concentrated acids. A catalytic amount of a weaker acid like acetic acid is generally sufficient.

    • Temperature Management: Maintain a consistent and not excessively high reaction temperature. Use an oil bath for uniform heating.

    • Order of Addition: Consider adding the 2-methylindole solution slowly to the mixture of formaldehyde and dimethylamine to maintain a low concentration of the indole starting material at any given time, thus minimizing self-reaction.

• Cause B: Decomposition of the Product: 2-Methylgramine, like many Mannich bases, can be unstable, especially at high temperatures or in the presence of strong acids or bases.

  • Solution:

    • Work up the reaction as soon as TLC indicates complete consumption of the starting material.

    • During purification, avoid prolonged exposure to harsh conditions.

Section 2: Byproduct Formation and Selectivity Issues

Question 3: My final product is contaminated with a significant amount of a bis-indolyl methane derivative. How can I suppress this side reaction?

Answer: The formation of bis(2-methyl-1H-indol-3-yl)methane is a common side reaction where a second molecule of 2-methylindole reacts with the initially formed 2-Methylgramine or the iminium ion intermediate.

• Cause: This side reaction is favored when there is a localized excess of 2-methylindole relative to the electrophile.

  • Solution:

    • Stoichiometry Control: Use a slight excess of formaldehyde and dimethylamine (or Eschenmoser's salt) to ensure the complete consumption of 2-methylindole. A molar ratio of 1:1.1:1.1 (2-methylindole:formaldehyde:dimethylamine) is a good starting point.

    • Slow Addition: As mentioned previously, adding the 2-methylindole solution dropwise to the reaction mixture can significantly minimize the formation of this byproduct.

Experimental Workflow to Minimize Bis-Indolyl Methane Formation

Caption: Slow addition of the nucleophile (2-methylindole) to the electrophile precursor solution.

Question 4: I am observing the formation of N-methylated byproducts. What is the cause and how can I avoid it?

Answer: While less common in this specific synthesis, over-alkylation of the amine can occur, leading to the formation of quaternary ammonium salts.[5]

• Cause: This can happen if the reaction conditions are too harsh or if there is an excess of the alkylating agent (in this case, the iminium ion).

  • Solution:

    • Careful Stoichiometry: Avoid a large excess of the formaldehyde and dimethylamine.

    • Moderate Conditions: Use the mildest effective reaction temperature and shortest possible reaction time.

Section 3: Purification and Characterization

Question 5: I am having difficulty purifying 2-Methylgramine by column chromatography. It seems to be unstable on silica gel. What are my options?

Answer: 2-Methylgramine, being a tertiary amine, can interact strongly with the acidic silica gel, leading to streaking, poor separation, and even decomposition.

• Solution A: Basified Silica Gel:

  • Prepare a slurry of silica gel in your chosen eluent system.

  • Add a small amount (1-2% v/v) of a tertiary amine base, such as triethylamine or diisopropylethylamine, to the slurry.

  • Pack the column with this basified slurry. This will neutralize the acidic sites on the silica gel, allowing for much cleaner elution of the amine product.

• Solution B: Alternative Purification Methods:

  • Acid-Base Extraction: Being a basic compound, 2-Methylgramine can be effectively purified by acid-base extraction. Dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate) and extract with a dilute aqueous acid (e.g., 1M HCl). The protonated amine will move to the aqueous layer, leaving non-basic impurities behind. Then, basify the aqueous layer with a base like sodium hydroxide and extract the purified free amine back into an organic solvent.

  • Crystallization: If the product is a solid, crystallization from a suitable solvent system can be a highly effective purification method.

Question 6: My ¹H NMR spectrum of the purified product shows broad signals for the N(CH₃)₂ protons. Is this normal?

Answer: Yes, this is a common observation and can be attributed to several factors.

• Cause A: Proton Exchange: The amine protons can undergo exchange with trace amounts of acid or water in the NMR solvent, leading to signal broadening.[6]

  • Solution: Adding a drop of D₂O to the NMR tube and shaking can sometimes sharpen these signals by exchanging the labile protons.

• Cause B: Conformational Dynamics: There might be restricted rotation around the C-N bond at room temperature, leading to different conformations that are in intermediate exchange on the NMR timescale.

  • Solution: Variable temperature NMR studies can be performed. At higher temperatures, the rotation becomes faster, and the signals may sharpen into a single peak. At lower temperatures, the rotation may be slow enough to observe distinct signals for the two methyl groups.

Table 1: Typical ¹H NMR Chemical Shifts for 2-Methylgramine

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
Indole N-H	7.8 - 8.2	br s	1H
Aromatic C-H	7.0 - 7.6	m	4H
CH₂-N	~3.5	s	2H
N(CH₃)₂	~2.3	s (can be broad)	6H
C₂-CH₃	~2.4	s	3H

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Key Reaction Mechanism

The synthesis of 2-Methylgramine proceeds via the Mannich reaction, a cornerstone of C-C bond formation in alkaloid synthesis.[7]

Caption: Simplified mechanism for the Mannich reaction of 2-methylindole.

References

• 1. bhu.ac.in [bhu.ac.in]
• 2. chemtube3d.com [chemtube3d.com]
• 3. Eschenmoser's salt - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 1H proton nmr spectrum of methylamine CH5N CH3NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methylamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-Methyl-3-N,N-dimethylaminomethylindole

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of 2-Methyl-3-N,N-dimethylaminomethylindole. As a substituted gramine derivative, this compound shares many properties with its parent indole alkaloid, but its unique substitution pattern necessitates specific considerations during isolation and purification. This document moves beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible outcome.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the nature of impurities and strategic approaches to purification.

Q1: What are the most common impurities I should expect in my crude 2-Methyl-3-N,N-dimethylaminomethylindole?

A: Crude 2-Methyl-3-N,N-dimethylaminomethylindole, typically synthesized via the Mannich reaction from 2-methylindole, formaldehyde, and dimethylamine, can contain several types of impurities[1][2]. Understanding these is the first step to selecting an appropriate purification strategy.

• Unreacted Starting Materials: Residual 2-methylindole is a common impurity. Due to the volatility of formaldehyde and dimethylamine, they are less likely to be present in the final solid crude product but may be trapped.

• Mannich Reaction Side Products: The electrophilic iminium ion intermediate, formed from formaldehyde and dimethylamine, can react with a second molecule of 2-methylindole. This leads to the formation of bis(2-methyl-1H-indol-3-yl)methane, a common and often difficult-to-remove impurity. Additionally, the Mannich base product itself can sometimes react further[3][4].

• Polymerization Products: Indoles can be sensitive to strongly acidic conditions, which can lead to polymerization or the formation of tar-like substances[5]. Formaldehyde can also self-polymerize to form paraformaldehyde.

• Solvent and Reagent Residues: Residual solvents (like acetic acid, if used as a catalyst) and inorganic salts from the workup (e.g., sodium sulfate, sodium chloride) may also be present.

Q2: What is the best first step to assess the purity of my crude product?

A: The most effective initial step is Thin-Layer Chromatography (TLC) . It is a rapid, inexpensive, and highly informative technique to visualize the number of components in your crude mixture.[6] By comparing the crude product to the starting material (2-methylindole) on the same plate, you can quickly determine if the reaction has gone to completion and identify the polarity of the major impurities. This information is crucial for designing a subsequent purification strategy, whether it be recrystallization, acid-base extraction, or column chromatography.

Q3: Is 2-Methyl-3-N,N-dimethylaminomethylindole stable under acidic and basic conditions during purification?

A: The stability of the molecule is a critical factor in choosing your purification method.

• Basic and Mildly Acidic Conditions: The molecule is generally stable. The tertiary amine functional group makes it a base, which is key for purification by acid-base extraction.[7] It can be protonated with a dilute acid (e.g., 1-2 M HCl) to form a water-soluble salt and then regenerated with a base (e.g., NaOH or NaHCO₃) without significant degradation.[8][9]

• Strongly Acidic Conditions: Caution is advised. While indole itself can undergo acid-catalyzed polymerization, the presence of the basic dimethylaminomethyl group provides some protection by acting as an internal acid scavenger.[5] However, prolonged exposure to strong, hot acids should be avoided to prevent the formation of insoluble polymeric byproducts.

Q4: How do the purification strategies for this compound differ from those for unsubstituted Gramine?

A: The fundamental principles remain the same due to the presence of the key basic dimethylaminomethyl handle. However, the 2-methyl group introduces subtle changes:

• Solubility: The methyl group increases the lipophilicity of the molecule, which may slightly alter its solubility profile in various organic solvents compared to Gramine. This may require minor adjustments to solvent choices for recrystallization.

• Polarity: The methyl group can have a minor effect on the molecule's overall polarity, which might necessitate optimization of the eluent system used in column chromatography. The Rf value will likely differ from that of Gramine under identical TLC conditions.

• Steric Hindrance: The 2-methyl group provides some steric hindrance around the 3-position, which could potentially suppress the rate of certain side reactions, like the formation of some bis-indole impurities, compared to the synthesis of Gramine.

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
My crude product is an oil or a gummy solid and won't crystallize.	1. Presence of significant impurities (e.g., unreacted starting materials, oils, or polymeric side products) that are inhibiting lattice formation. 2. Residual solvent trapped in the product. 3. The product may be an amorphous solid.	1. Perform an Acid-Base Extraction: This is the most effective method to separate the basic product from neutral impurities like unreacted 2-methylindole or bis-indole byproducts.[10] See Protocol 2 for a detailed procedure. 2. Attempt Trituration: Stir the gummy solid vigorously in a non-polar solvent in which the product is poorly soluble (e.g., hexanes, diethyl ether). This can wash away soluble impurities and often induces crystallization. 3. Dry Thoroughly: Ensure all solvent is removed under high vacuum. Co-evaporation with a solvent like toluene can help remove traces of water or other high-boiling point solvents.
My TLC plate shows multiple spots after the initial work-up.	1. Incomplete reaction. 2. Formation of multiple side products. 3. Product degradation during work-up.	1. Identify the Spots: If possible, co-spot with the starting material to identify unreacted 2-methylindole. 2. Choose the Right Purification: If the spots have significantly different Rf values, Column Chromatography is the preferred method for separation.[6] If one major spot corresponds to your product and the others are non-basic, Acid-Base Extraction is a faster alternative. See the workflow diagram in Section 4.
I have a low yield after recrystallization.	1. The chosen recrystallization solvent is too good; the product has significant solubility even at low temperatures. 2. Too much solvent was used. 3. Premature crystallization during hot filtration.	1. Optimize the Solvent System: Test different solvents or solvent mixtures (e.g., acetone/hexanes, ethyl acetate/hexanes). The ideal solvent dissolves the compound when hot but not when cold.[11] 2. Use Minimum Solvent: Dissolve the crude product in the minimum amount of boiling solvent required to achieve full dissolution. 3. Concentrate the Mother Liquor: After filtering the first crop of crystals, concentrate the filtrate and cool again to recover a second crop. Check the purity of the second crop by TLC.
My compound is not separating well on the silica gel column.	1. Incorrect eluent (mobile phase) polarity. 2. The compound is streaking on the column. 3. The column was overloaded.	1. Adjust Polarity: If the compound doesn't move (Rf=0), increase the eluent polarity. If it moves with the solvent front (Rf=1), decrease the polarity. Aim for an Rf of ~0.2-0.3 on TLC for good separation.[12] 2. Add a Basic Modifier: The basic amine can interact strongly with acidic silica gel, causing streaking. Add a small amount of triethylamine (~0.5-1%) to the eluent system to neutralize the acidic sites on the silica and improve peak shape. 3. Reduce Sample Load: As a rule of thumb, use a silica gel mass of at least 50-100 times the mass of your crude product.
The final product's melting point is broad and lower than the literature value.	This is a classic indicator of an impure sample.[13]	1. Re-purify: The product requires further purification. Select an alternative method. If you recrystallized first, try column chromatography or an acid-base extraction. 2. Check for Residual Solvent: Dry the sample under high vacuum for an extended period and re-check the melting point.

Section 3: Detailed Experimental Protocols

These protocols provide step-by-step guidance for the most common and effective purification techniques.

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

• Prepare TLC Plate: On a silica gel TLC plate, draw a starting line in pencil ~1 cm from the bottom. Mark spots for your starting material (SM), a co-spot (Co), and your crude reaction mixture (R).

• Spot the Plate: Dissolve small amounts of your 2-methylindole starting material and your crude product in a suitable solvent (e.g., ethyl acetate or dichloromethane). Using a capillary tube, spot the SM and R lanes. In the Co lane, spot the starting material first, then spot the reaction mixture directly on top of it.

• Develop the Plate: Place the plate in a developing chamber containing an appropriate eluent system. A good starting point is 70:30:1 Hexanes : Ethyl Acetate : Triethylamine . The small amount of triethylamine helps to prevent streaking of the basic amine product.

• Visualize: After the solvent front has reached ~1 cm from the top of the plate, remove it, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp (254 nm). Circle the spots with a pencil.

• Analyze: Assess the disappearance of the starting material spot and the appearance of the product spot in the 'R' lane. Note the presence of any other spots, which indicate impurities.

Protocol 2: Purification by Acid-Base Extraction

This technique is highly effective for separating the basic product from neutral impurities.[14]

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate (~10-20 mL per gram of crude).

• Acidic Wash: Transfer the solution to a separatory funnel. Add an equal volume of 1 M hydrochloric acid (HCl). Stopper the funnel, shake vigorously for 30-60 seconds, and vent frequently.

• Separate Layers: Allow the layers to separate. The protonated product, now a water-soluble salt, will move to the top aqueous layer. The neutral impurities (e.g., unreacted 2-methylindole, bis-indole byproduct) will remain in the bottom organic layer.[8] Drain and save the organic layer.

• Repeat Extraction: Repeat the extraction of the organic layer with fresh 1 M HCl two more times to ensure all the product is extracted into the aqueous phase. Combine all aqueous extracts.

• Back Wash (Optional but Recommended): To remove any neutral compounds that may have been physically trapped in the aqueous layer, wash the combined aqueous extracts with a fresh portion of DCM. Discard this DCM wash.

• Basification: Cool the combined aqueous extracts in an ice bath. Slowly add 3 M sodium hydroxide (NaOH) or saturated sodium bicarbonate solution while stirring until the solution is basic (pH > 10, check with pH paper). The deprotonated product will precipitate as a solid or oil.

• Final Extraction: Extract the basified aqueous solution three times with fresh portions of DCM. The purified neutral product will now be in the organic layer.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified product.

Protocol 3: Purification by Recrystallization

This method is ideal when the crude product is already relatively pure (>85-90%).

• Solvent Selection: Choose a solvent in which the product is highly soluble at high temperatures and poorly soluble at room temperature or below. Acetone or ethyl acetate are good starting points.[11] Mixed solvent systems like ethyl acetate/hexanes can also be effective.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of boiling solvent dropwise until the solid just dissolves.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed flask to remove any insoluble impurities (like charcoal or dust).

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. Confirm purity by TLC and melting point analysis.

Section 4: Purification Strategy Workflow

The choice of purification method depends heavily on the nature and quantity of the impurities present. This decision tree provides a logical workflow for selecting the optimal strategy based on an initial TLC analysis of the crude product.

Caption: Decision workflow for selecting a purification method.

Section 5: References

• Filo. (n.d.). Experiment 5: Synthesis of Gramine by Mannich Reaction. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Zhang, J., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules, 28(15), 5695. [Link]

• Gill, M., et al. (1987). Isolation and characterization of products from the nitrosation of the alkaloid gramine. Food and Chemical Toxicology, 25(10), 747-751. [Link]

• DMT-Nexus Wiki. (2024). Gramine. Retrieved from [Link]

• PSIBERG. (2024). Mannich Reaction: Mechanism, Variations & Applications. Retrieved from [Link]

• ChemTube3D. (n.d.). Indole - Mannich Reaction And Substitution By Elimination. Retrieved from [Link]

• Zhang, J., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. PubMed. [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. Retrieved from [Link]

• Bionity.com. (n.d.). Acid-base extraction. Retrieved from [Link]

• Study.com. (n.d.). Acid-Base Extraction | Purpose, Theory & Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mannich Reaction. Retrieved from [Link]

• OC Chem Tube. (2020, March 21). Acid-Base Extraction Tutorial [Video]. YouTube. [Link]

• Zhang, J., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. MDPI. [Link]

• Chemical Store Inc. (n.d.). 2-Methyl-3-N,N-dimethylaminomethylindole, 97% Purity, C12H16N2, 1 gram. Retrieved from [Link]

• Wikipedia. (n.d.). Column chromatography. Retrieved from [Link]

• Al-bayati, R. I. H. (2008). Synthesis of New Mannich Bases from Indole Derivatives. National Journal of Chemistry, 32, 535-548. Retrieved from [Link]

• Moravek, Inc. (2019, June 10). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• ChemBK. (n.d.). 2-METHYL-3-N,N-DIMETHYLAMINOMETHYLINDOLE. Retrieved from [Link]

• Professor Dave Explains. (2023, March 10). Performing Column Chromatography [Video]. YouTube. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chembk.com [chembk.com]
• 3. psiberg.com [psiberg.com]
• 4. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 5. bhu.ac.in [bhu.ac.in]
• 6. Column chromatography - Wikipedia [en.wikipedia.org]
• 7. Acid-base_extraction [bionity.com]
• 8. Acid-Base Extraction | Purpose, Theory & Applications - Lesson | Study.com [study.com]
• 9. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. Experiment 5: Synthesis of Gramine by Mannich Reaction. Introduction: Gr.. [askfilo.com]
• 12. youtube.com [youtube.com]
• 13. moravek.com [moravek.com]
• 14. youtube.com [youtube.com]

Technical Support Center: Characterization of 2-Methylgramine and its Derivatives

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for 2-Methylgramine and its derivatives. As a Senior Application Scientist, I understand the unique challenges researchers face when working with indole alkaloids. These molecules, while promising for their diverse biological activities, often present specific hurdles in synthesis, purification, and characterization.[1][2][3]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios. It is designed to provide not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your own experiments.

Part 1: Synthesis and Purification Issues

The synthesis of 2-Methylgramine and its analogs typically proceeds via the Mannich reaction, a powerful C-C bond-forming reaction involving an active hydrogen compound (2-methylindole), formaldehyde, and a secondary amine.[4][5][6] However, this reaction can be sensitive to conditions and reagent quality, leading to common issues.

FAQ 1: My Mannich reaction for 2-Methylgramine has a very low yield. What are the likely causes and how can I optimize it?

Low yield is a frequent issue that can often be traced back to reaction conditions or reagent quality.[7]

Potential Causes & Solutions:

• Sub-optimal Reaction Conditions: The classic Mannich reaction can be sluggish.[8]

  • Causality: The formation of the electrophilic Eschenmoser's salt precursor (the iminium ion) is the rate-determining step. Temperature and catalyst choice are critical.

  • Troubleshooting:

    • Catalyst: While acetic acid is commonly used, consider a Lewis acid like Zinc Chloride (ZnCl₂). ZnCl₂ can mediate the reaction efficiently at room temperature, often increasing yields and reducing reaction times.[4][8]

    • Temperature Control: During the addition of reagents, especially the base, the solution can heat up significantly.[9] This can promote side reactions. Ensure the reaction is cooled in an ice bath during exothermic additions.

    • Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC). Reactions may be faster or slower than anticipated depending on the specific substrates.[7]

• Poor Reagent Quality:

  • Causality: Impurities in starting materials can inhibit the reaction or lead to undesired side products.[7] Formaldehyde solutions can contain paraformaldehyde, and amines can be oxidized.

  • Troubleshooting:

    • 2-Methylindole: Ensure it is pure. If it appears discolored, consider recrystallization or purification by column chromatography.

    • Formaldehyde: Use a fresh, high-quality aqueous solution (formalin) or generate formaldehyde in situ from paraformaldehyde.

    • Amine: Use a high-purity secondary amine. If using a solution, ensure the concentration is accurate.[9]

FAQ 2: My crude product shows multiple spots on TLC, indicating significant side products. How can I improve selectivity?

The formation of multiple products is a known challenge.[7] Understanding the potential side reactions is key to suppression.

Common Side Products:

• Bis(indolyl)methane Formation: The intermediate iminium ion can react with a second molecule of 2-methylindole, leading to a dimeric impurity.

• Polymerization: Formaldehyde can self-polymerize, and other reactive intermediates can form oligomeric tars, especially under harsh conditions.

• N-alkylation of Indole: While less common at the C3 position, reaction at the indole nitrogen is possible under certain conditions.

Strategies for Improved Selectivity:

• Order of Addition: Pre-forming the iminium salt by reacting the secondary amine and formaldehyde first before adding the 2-methylindole solution can often minimize the formation of bis(indolyl)methane.

• Stoichiometry: Use a slight excess of formaldehyde and the amine relative to the 2-methylindole to ensure the indole is consumed by the intended reaction pathway.

• Lower Temperature: Running the reaction at a lower temperature can favor the desired kinetic product and reduce the rate of side reactions.[7]

Below is a diagram illustrating the main reaction pathway and a common side reaction.

Caption: Desired reaction pathway vs. a common side reaction.

Part 2: Spectroscopic Characterization Issues

Accurate characterization by NMR and Mass Spectrometry is essential. Ambiguous or unexpected data can often be resolved with a systematic approach.

FAQ 3: My ¹H NMR spectrum is complex or shows broad peaks. How do I interpret it?

Peak broadening and complex splitting patterns in 2-Methylgramine derivatives can arise from several factors.

Potential Causes & Troubleshooting:

• Restricted Rotation: The bond between the indole ring and the aminomethyl side chain can have restricted rotation, leading to complex splitting or broadening of the methylene protons (the -CH₂- group).

  • Solution: Variable Temperature (VT) NMR. Acquiring spectra at elevated temperatures can increase the rate of bond rotation, often causing broad peaks to sharpen into a clear singlet or doublet.

• Protonation State/Aggregation: As bases, these molecules can exist in different protonation states depending on the solvent, leading to peak shifts or broadening. Aggregation at high concentrations can also broaden signals.

  • Solution:

    • Ensure you are using a dry, deuterated solvent (e.g., CDCl₃, DMSO-d₆).

    • Try acquiring the spectrum at a lower concentration.

    • Adding a drop of D₂O can exchange labile protons (like the indole N-H), causing that peak to disappear, which helps with assignment.

• Paramagnetic Impurities: Trace amounts of metal ions can cause significant peak broadening.

  • Solution: Pass the NMR sample through a small plug of silica or celite to remove baseline impurities.

Typical ¹H NMR Chemical Shifts (in CDCl₃): This table provides an expected range for the key protons in a generic 2-Methylgramine structure. Actual values will vary with substitution.

Proton Group	Typical Chemical Shift (ppm)	Multiplicity
Indole N-H	8.0 - 8.5	Broad Singlet
Aromatic Protons	7.0 - 7.8	Multiplets
Methylene (-CH₂-N)	3.5 - 3.8	Singlet
N-Methyl (-N(CH₃)₂)	2.2 - 2.5	Singlet
2-Methyl (-CH₃)	2.4 - 2.6	Singlet

For definitive assignments, especially in complex derivatives, 2D NMR techniques are invaluable.

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds, crucial for connecting different parts of the molecule.

FAQ 4: My mass spectrum doesn't show the molecular ion peak or has an unexpected base peak. What's happening?

Mass spectrometry of gramine derivatives is generally reliable, but the ionization method and molecular structure can significantly influence the resulting spectrum.[10]

Common Scenarios & Explanations:

• Missing Molecular Ion (M⁺):

  • Causality: Gramine-type molecules are highly susceptible to fragmentation. The most common fragmentation pathway is the cleavage of the C-C bond between the indole ring and the side chain. This is a very stable fragmentation, often making the molecular ion peak weak or absent in Electron Ionization (EI) mass spectra.

  • Troubleshooting: Use a softer ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI). These methods are less energetic and are much more likely to show the protonated molecule [M+H]⁺.

• Unexpected Base Peak:

  • Causality: The base peak (most intense peak) for 2-Methylgramine and its simple derivatives is almost always the indolyl-methyl fragment cation.

  • Expected Fragmentation: For 2-Methylgramine, the cleavage results in a fragment with a mass-to-charge ratio (m/z) of 144. This is formed by the loss of the dimethylamine radical.

  • Troubleshooting: If you see a different base peak, it could indicate a significant impurity or that your derivative has an even more favorable fragmentation pathway. Compare your spectrum to predicted fragmentation patterns.

Caption: Dominant fragmentation pathway for 2-Methylgramine in MS.

Part 3: Chromatographic and Stability Issues

Purity assessment is a cornerstone of characterization. The basic nature of these compounds requires specific considerations in chromatography.[11][12]

FAQ 5: My compound streaks badly on silica gel TLC/column chromatography. How can I get clean separation?

Streaking (tailing) is a classic problem when purifying basic compounds on acidic silica gel.

• Causality: The slightly acidic silanol groups (Si-OH) on the surface of the silica gel strongly and often irreversibly interact with the basic nitrogen atom of the gramine derivative. This leads to poor peak shape and difficult elution.

• Solution: Baseline Modifier

  • Add a small amount of a volatile base to your mobile phase.

  • For TLC/Column Chromatography: Add 0.5-1% triethylamine (Et₃N) or ammonia solution to your eluent system (e.g., Dichloromethane/Methanol/Ammonia). The added base will saturate the acidic sites on the silica, allowing your compound to travel cleanly.

  • For HPLC: Use a mobile phase containing a buffer (e.g., ammonium formate) or an ion-pairing agent. Modern columns designed for basic compounds are also highly effective.

FAQ 6: My purified 2-Methylgramine derivative seems to decompose over time. What are the proper storage and handling procedures?

Indole alkaloids can be sensitive to environmental factors. Proper storage is critical for maintaining purity and integrity.

Key Considerations:

• Light Sensitivity: Indoles can be photochemically active. Store compounds in amber vials or protected from light.

• Oxidation: The indole ring can be susceptible to oxidation. Store under an inert atmosphere (e.g., argon or nitrogen) for long-term storage.[13]

• Temperature: Store at low temperatures (-20°C is recommended for long-term) to slow down potential degradation pathways.

• Handling:

  • These compounds are biologically active. Always handle them with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area or chemical fume hood.[14]

  • Avoid inhalation of powders or solutions.

Caption: A logical workflow for troubleshooting characterization issues.

Part 4: Standard Operating Protocols

Protocol 1: General Method for HPLC Purity Analysis

This protocol provides a starting point for assessing the purity of 2-Methylgramine derivatives.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with 5-10% B, ramp to 95% B over 15-20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set to 220 nm and 280 nm (indole chromophore).

• Sample Preparation: Prepare a stock solution of your compound in methanol or acetonitrile at ~1 mg/mL. Dilute to ~50 µg/mL with the initial mobile phase composition.

• Injection Volume: 5-10 µL.

Protocol 2: Sample Preparation for NMR Spectroscopy

• Sample Weighing: Accurately weigh 5-10 mg of the purified, dry compound directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃OD) using a glass pipette.

• Dissolution: Cap the NMR tube and gently invert it several times to dissolve the sample. If necessary, use a vortex mixer on a low setting or gentle warming in a water bath.

• Filtering (Optional): If the solution is cloudy or contains particulates, filter it through a small plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube.

• Analysis: Acquire standard ¹H, ¹³C, and, if necessary, 2D NMR spectra.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Indole Alkaloid Synthesis.
• Sigma-Aldrich. (2025).
• Fisher Scientific. (2010).
• BenchChem. (2025). Common side products in the synthesis of 2-Methylallylamine hydrochloride.
• Filo. (2025). Experiment 5: Synthesis of Gramine by Mannich Reaction.
• Cole-Parmer. Material Safety Data Sheet - Methylamine, 2M solution in THF.
• Coskun, O. (2016).
• Airgas. (2025).
• BenchChem. A Comparative Spectroscopic Analysis of 2-Methyl-3-(methylamino)butan-2-ol and Its Analogs.
• Zhang, X., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules.
• NIST. 2-Propen-1-amine, 2-methyl-. NIST Chemistry WebBook.
• Xu, L., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules.
• Linde.
• NIST. 2-Propanamine, 2-methyl-. NIST Chemistry WebBook.
• Pamungkas, A. D., et al. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Proceedings of the 2nd International Conference on Fisheries and Marine Research.
• Kumar, A., et al. (2024). Chromatography Techniques for Isolation of Phytoconstituents from Medicinal Plants. Futuristic Trends in Pharmacy & Nursing.
• Yad, K., et al. (2018). Synthesis, Characterization and Application of Mannich Base. Galore International Journal of Applied Sciences and Humanities.
• Coskun, O. (2016). Separation techniques: Chromatography.
• Royal Society of Chemistry. Analytical Methods.
• Jack Westin.
• Garg, N., et al. (2020). Analysis of alkaloids (indole alkaloids, isoquinoline alkaloids, tropane alkaloids). In Plant-derived Bioactives.
• Scribd. 2-Methylamine Synthesis Pictorial.
• Zhang, X., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules.
• Dai, H.-G., Li, J.-T., & Li, T.-S. (2006). Efficient and Practical Synthesis of Mannich Bases Related to Gramine Mediated by Zinc Chloride.
• Vauk, H., et al. (2013). Methods to identify the NMR resonances of the ¹³C-dimethyl N-terminal amine on reductively methylated proteins. Journal of Magnetic Resonance.
• Zhang, X., et al. (2023). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules.
• Organic Chemistry Portal. Mannich Reaction.
• U.S. Environmental Protection Agency. OSHA Method 40: Methylamine.
• Wikipedia. Gramine.
• da Silva, A. A., et al. (2014). Qualitative determination of indole alkaloids of Tabernaemontana fuchsiaefolia (Apocynaceae). Journal of the Brazilian Chemical Society.
• Freie Universität Berlin.
• Shaaban, M., et al. (2023). Experimental, Spectroscopic, and Computational Insights into the Reactivity of “Methanal” with 2-Naphthylamines. Molecules.
• Lakshmipriya, M., et al. (2022). A Systematic Review of Analytical Methods for Quantification of Natural Indole Alkaloids from Catharanthus and Rauvolfia Species. Research Journal of Pharmacognosy.
• Matsuo, H., et al. (2021). Detection of a novel intramolecular rearrangement during gramine biosynthesis in barley using stable isotope-labeled tryptophan. Phytochemistry.
• SciSpace. Derivatives of sympathomimetic amines for gas chromatography with electron capture detection and mass spectrometry.
• Liu, Y., et al. (2014). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS.
• Bedia, C., et al. (2019).
• Hertkorn, N., et al. (2013).
• Johnson, D. R., & Lovas, F. J. (1972). Microwave spectrum and molecular structure of methylenimine (CH2NH). Chemical Physics Letters.
• BenchChem. A Comparative Guide to Analytical Methods for Trimethylamine (TMA) Analysis.
• Schanderl, F., et al. (2008). A fast method for the quantification of methylamine in fermentation broths by gas chromatography.
• Moran, J., et al. (2023). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium.

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• 14. airgas.com [airgas.com]

Technical Support Center: Preventing Dimerization of 2-Methylindole

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for handling 2-methylindole in chemical synthesis. This guide is designed to provide you, a senior application scientist, with in-depth troubleshooting strategies and frequently asked questions to mitigate the common challenge of 2-methylindole dimerization during reactions. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experimental design.

I. Frequently Asked Questions (FAQs)

Q1: What is 2-methylindole dimerization and why does it occur?

A1: 2-Methylindole dimerization is a self-condensation reaction where two molecules of 2-methylindole combine to form an unwanted dimeric byproduct. This reaction is primarily driven by the high nucleophilicity of the indole ring, particularly at the C3 position. Under acidic conditions, the indole nitrogen can be protonated, which further activates the C3 position towards electrophilic attack. One molecule of 2-methylindole can then act as an electrophile and another as a nucleophile, leading to the formation of a dimer.[1][2] The presence of acid catalysts, high temperatures, and high concentrations of 2-methylindole can all promote this side reaction.[2][3]

Q2: What is the typical structure of the 2-methylindole dimer?

A2: The most common dimer formed from 2-methylindole under acidic conditions is 2,3-dihydro-2-(2-methyl-1H-indol-3-yl)-2-methyl-1H-indole. This structure arises from the electrophilic attack of a protonated 2-methylindole molecule at the C3 position of a neutral 2-methylindole molecule.

Q3: Are there specific reaction types where dimerization is more prevalent?

A3: Yes, dimerization is particularly common in reactions that are conducted under acidic conditions, such as Friedel-Crafts alkylations or acylations, and other electrophilic substitution reactions where the indole ring acts as a nucleophile.[3][4] Reactions that generate electrophilic intermediates in the presence of unreacted 2-methylindole are also susceptible to dimer formation.

Q4: Can the choice of solvent influence the rate of dimerization?

A4: Absolutely. The nature of the solvent can significantly impact the reaction rate and selectivity.[5] Polar aprotic solvents may stabilize charged intermediates that can lead to dimerization. Conversely, nonpolar solvents might reduce the solubility of ionic species, potentially slowing down the dimerization process. The choice of solvent should be carefully considered based on the specific reaction being performed.[5]

II. Troubleshooting Guides

Problem 1: Significant Dimer Formation Detected by TLC/LC-MS Analysis

You are running a reaction involving 2-methylindole and observe a significant byproduct with a mass corresponding to the dimer.

Root Cause Analysis:

The reaction conditions are likely too harsh, favoring the electrophilic self-condensation of 2-methylindole. This is often due to an excess of acid catalyst, elevated temperatures, or prolonged reaction times.

Solutions:

1. Optimization of Reaction Conditions:

• Temperature Control: Lowering the reaction temperature can significantly reduce the rate of dimerization.[6] Consider running the reaction at 0 °C or even lower temperatures.

• Catalyst Loading: Reduce the amount of acid catalyst used. A catalytic amount should be sufficient for the desired reaction without excessively promoting dimerization.[4]

• Order of Addition: Add the 2-methylindole slowly to the reaction mixture containing the other reagents. This keeps the instantaneous concentration of free 2-methylindole low, minimizing the chance of self-reaction.[7]

Table 1: Effect of Temperature on Dimer Formation (Hypothetical Data)

Temperature (°C)	Desired Product Yield (%)	Dimer Yield (%)
50	65	30
25 (Room Temp)	80	15
0	92	5
-20	95	<2

2. Use of a Protecting Group:

Protecting the indole nitrogen can effectively prevent dimerization by reducing the nucleophilicity of the indole ring.[8][9][10]

• Choice of Protecting Group: Common protecting groups for indoles include Boc (tert-butyloxycarbonyl), Ts (tosyl), and SEM (2-(trimethylsilyl)ethoxymethyl).[10][11] The choice of protecting group will depend on its stability to the reaction conditions and the ease of its subsequent removal.[11]

Experimental Protocol: N-Boc Protection of 2-Methylindole

• Dissolve 2-methylindole (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, such as triethylamine (1.2 eq) or 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the N-Boc protected 2-methylindole.

Problem 2: Low Yield of Desired Product Due to Competing Dimerization

Even after optimizing conditions, the yield of your desired product is compromised by the formation of the 2-methylindole dimer.

Root Cause Analysis:

The electrophile in your main reaction may not be reactive enough to compete effectively with the self-dimerization of 2-methylindole. Alternatively, reactive intermediates might be present that facilitate dimerization.

Solutions:

1. Use of Scavengers:

Certain compounds can act as "scavengers" to trap reactive intermediates that might otherwise lead to dimerization.[12][13][14]

• Thiol Scavengers: Thiols can sometimes intercept reactive electrophilic species.[1]

• Electron-Rich Aromatic Compounds: In some cases, adding a highly electron-rich aromatic compound that is more nucleophilic than 2-methylindole can act as a sacrificial substrate.

2. Modifying the Electrophile:

If possible, increase the reactivity of your electrophile. For example, in a Friedel-Crafts acylation, converting an acid chloride to a more reactive mixed anhydride could increase the rate of the desired reaction relative to dimerization.

Problem 3: Difficulty in Purifying the Product from the Dimer

The dimer has similar polarity to your desired product, making separation by column chromatography challenging.

Root Cause Analysis:

The structural similarity between the product and the dimer can lead to overlapping Rf values on TLC and co-elution during chromatography.

Solutions:

1. Recrystallization:

If your desired product is a solid, recrystallization can be a powerful purification technique. The dimer, being an impurity, will ideally remain in the mother liquor. Experiment with different solvent systems to find one that provides good differential solubility.

2. Derivatization:

In some cases, it may be possible to selectively derivatize either the product or the dimer to alter its polarity, facilitating separation. For example, if your product has a unique functional group not present in the dimer, you could protect it, perform the separation, and then deprotect it.

3. Preparative HPLC:

For high-value products or when other methods fail, preparative High-Performance Liquid Chromatography (HPLC) can offer superior resolution for separating compounds with similar polarities.

III. Summary of Preventative Strategies

Strategy	Principle	Key Considerations
Reaction Condition Optimization	Minimize reaction rates of side reactions.[5][15][16][17][18]	Temperature, catalyst loading, order of addition.[6]
Nitrogen Protection	Reduce nucleophilicity of the indole ring.[8][9][19]	Choice of protecting group, ease of removal.[10][11]
Use of Scavengers	Trap reactive intermediates.[13][14][20][21]	Scavenger should not interfere with the main reaction.
Enhanced Electrophile Reactivity	Increase the rate of the desired reaction.	May require modification of the synthetic route.

By understanding the mechanism of 2-methylindole dimerization and employing these troubleshooting strategies, you can significantly improve the outcome of your synthetic reactions, leading to higher yields and purer products.

IV. References

• Bernaś, A., et al. (2019). Application of the allyloxycarbonyl protecting group for the indole of Trp in solid-phase peptide synthesis. PubMed. Available at: [Link]

• Cimr, J., et al. (2008). Oligomerization of Indole Derivatives with Incorporation of Thiols. Molecules. Available at: [Link]

• Moody, C. J., & Warrellow, G. J. (1990). A New Protecting-Group Strategy for Indoles. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2021). Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Kumar, S., et al. (2022). Tandem Reactions of Electrophilic Indoles toward Indolizines and Their Subsequent Transformations through Pd(II)-Mediated C–H Functionalization to Access Polyring-Fused N-Heterocycles. ACS Omega. Available at: [Link]

• Kadir, S. A. A., et al. (2019). Indole: A Promising Scavenging Agent for Methylglyoxal and Related Carbonyls in Tryptophan Containing Maillard Model Systems. PubMed. Available at: [Link]

• Chen, B., et al. (1997). Use of 2,5-Dimethylpyrrole as an Amino-Protecting Group in an Efficient Synthesis of 5-Amino-3-[(N-methyl- pyrrolidin-2(R)-yl)methyl]indole. The Journal of Organic Chemistry. Available at: [Link]

• Banerji, J., et al. (1981). Lewis-acid-induced electrophilic substitution in indoles with acetone. Part 2. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Organic Syntheses. (n.d.). 2-methylindole. Organic Syntheses. Available at: [Link]

• ResearchGate. (2012). What's the best way to protect the NH group in Heterocyclic Compounds? ResearchGate. Available at: [Link]

• Gicquel, M., et al. (2019). Umpolung of Indoles: Triflic Acid-Mediated C3-Regioselective Hydroarylation of Indoles. ChemRxiv. Available at: [Link]

• Sotomayor, N., & Lete, E. (2000). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. ARKIVOC. Available at: [Link]

• Kruk, I., et al. (2007). In vitro scavenging activity for reactive oxygen species by N-substituted indole-2-carboxylic acid esters. Luminescence. Available at: [Link]

• Donahue, C. M., et al. (2020). Acid Strength Effects on Dimerization during Metal-Free Catalytic Dioxygen Reduction. Inorganic Chemistry. Available at: [Link]

• Aboul-Enein, H. Y., et al. (2004). Scavenging of reactive oxygen species by N-substituted indole-2 and 3-carboxamides. Biopolymers. Available at: [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. [a]. ResearchGate. Available at: [Link]

• Soung, D., et al. (2004). Peroxynitrite Scavenging Activity of Indole Derivatives. Semantic Scholar. Available at: [Link]

• Bernas, A., et al. (2004). Hydrogenation of 2-methylindole using supported metal catalysts. ResearchGate. Available at: [Link]

• Kumar, S., & Gandon, V. (2023). Rhodium-Catalyzed Synthesis of 2-Methylindoles via C-N Bond Cleavage of N-Allylbenzimidazole. The Journal of Organic Chemistry. Available at: [Link]

• Csonka, R., et al. (2019). Hydroxyl Radical Scavenging of Indole-3-Carbinol: A Mechanistic and Kinetic Study. ACS Omega. Available at: [Link]

• Wikipedia. (n.d.). 2-Methylindole. Wikipedia. Available at: [Link]

• PrepChem. (n.d.). Preparation of 2-methylindole. PrepChem. Available at: [Link]

• Creative Biolabs. (n.d.). Reaction Condition Optimization. Creative Biolabs. Available at: [Link]

• Green, W. H., et al. (2021). Utopia Point Bayesian Optimization Finds Condition-Dependent Selectivity for N-Methyl Pyrazole Condensation. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2019). How to avoid dimer formation in the grignard reaction, while preparing grignard reagent? ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions a. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 2-Methylindole. PubChem. Available at: [Link]

• Kim, S., et al. (2022). Exploring Optimal Reaction Conditions Guided by Graph Neural Networks and Bayesian Optimization. Journal of Chemical Information and Modeling. Available at: [Link]

• ResearchGate. (2013). How could we prevent dimerization of thienopyrimidinone in basic conditions? ResearchGate. Available at: [Link]

• da Silva, F. M., et al. (2012). Metal halide hydrates as lewis acid catalysts for the conjugated friedel-crafts reactions of indoles and activated olefins. ResearchGate. Available at: [Link]

• Vankelecom, I. F. J., et al. (2022). Industrial-Scale Organic Solvent Nanofiltration for Dimer Impurity Removal: Enhancing Vitamin D 3 Production. ResearchGate. Available at: [Link]

• Hong, Y., et al. (2018). Oxidatively induced reactivity in Rh(iii)-catalyzed 7-azaindole synthesis: insights into the role of the silver additive. Catalysis Science & Technology. Available at: [Link]

• ResearchGate. (2017). Reagent to prevent thiol dimerization? ResearchGate. Available at: [Link]

• Ward, J. S., et al. (2020). Suppressing dimer formation by increasing conformational freedom in multi-carbazole thermally activated delayed fluorescence emitters. Journal of Materials Chemistry C. Available at: [Link]

• ResearchGate. (2023). How to prevent dimer and trimerization of my protein during refolding? ResearchGate. Available at: [Link]

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• 1. Oligomerization of Indole Derivatives with Incorporation of Thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Lewis-acid-induced electrophilic substitution in indoles with acetone. Part 2 - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reaction Condition Optimization - Creative Biolabs [creative-biolabs.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Application of the allyloxycarbonyl protecting group for the indole of Trp in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. Indole: A Promising Scavenging Agent for Methylglyoxal and Related Carbonyls in Tryptophan Containing Maillard Model Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vitro scavenging activity for reactive oxygen species by N-substituted indole-2-carboxylic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Scavenging of reactive oxygen species by N-substituted indole-2 and 3-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Utopia Point Bayesian Optimization Finds Condition-Dependent Selectivity for N-Methyl Pyrazole Condensation - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Exploring Optimal Reaction Conditions Guided by Graph Neural Networks and Bayesian Optimization - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. Peroxynitrite Scavenging Activity of Indole Derivatives: Interaction of Indoles with Peroxynitrite | Semantic Scholar [semanticscholar.org]
• 21. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling the Synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole

Welcome to the technical support center for the synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole. This guide is designed for researchers, scientists, and drug development professionals who are transitioning this synthesis from bench-scale to larger, gram- or kilogram-scale production. We will address common challenges through a practical, troubleshooting-oriented Q&A format, grounded in established chemical principles and field-proven insights.

The synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole, an analogue of the natural alkaloid Gramine, is typically achieved via the Mannich reaction. This classic three-component condensation involves 2-methylindole, formaldehyde, and dimethylamine.[1][2] While straightforward on a small scale, scaling up introduces significant challenges related to reaction control, byproduct formation, and product isolation. This guide provides robust solutions to navigate these complexities.

Section 1: Core Synthesis Protocol & Workflow

To provide context for the troubleshooting guide, we first present a reliable, gram-scale protocol. This procedure has been optimized for yield, purity, and scalability.

Experimental Protocol: Gram-Scale Synthesis

Materials:

• 2-Methylindole (1.0 eq)

• Dimethylamine (40% solution in water, 1.2 eq)

• Formaldehyde (37% solution in water, 1.2 eq)

• Acetic Acid (Glacial, catalytic amount, ~0.1 eq)

• Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) for extraction

• Sodium Hydroxide (NaOH) solution (5 M)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a well-ventilated fume hood, charge a jacketed reactor equipped with an overhead stirrer, a temperature probe, and a dropping funnel with 2-methylindole and acetic acid.

• Reagent Premixing: In a separate flask, combine the aqueous solutions of dimethylamine and formaldehyde. Cool this mixture in an ice bath to 0-5°C. This pre-formation of the Eschenmoser salt precursor helps control the initial reaction rate.

• Addition: Cool the reactor containing the 2-methylindole to 0-5°C. Slowly add the chilled dimethylamine/formaldehyde mixture via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the 2-methylindole is consumed.

• Work-up:

  • Cool the reaction mixture back to 10-15°C.

  • Slowly add 5 M NaOH solution to basify the mixture to a pH of 11-12. This step neutralizes the acetic acid and deprotonates the product, making it soluble in the organic phase.

  • Transfer the mixture to a separatory funnel and extract with DCM or MTBE (3x volumes).

  • Combine the organic layers, wash with brine to remove excess water, and dry over anhydrous MgSO₄.

• Isolation: Filter off the drying agent and concentrate the organic solvent under reduced pressure to yield the crude product, which can be purified further if necessary.

Process Workflow Diagram

Caption: Overall workflow for the scaled-up synthesis of 2-Methyl-3-N,N-dimethylaminomethylindole.

Section 2: Troubleshooting Guide

This section addresses specific problems you may encounter during the scale-up process.

Q1: My reaction yield is significantly lower than expected, and I'm seeing a lot of dark, polymeric material. What is the likely cause?

A1: This is a classic sign of an uncontrolled exotherm and/or incorrect stoichiometry. The Mannich reaction is exothermic, and on a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.

• Causality: Uncontrolled temperature spikes can lead to several side reactions. Formaldehyde can undergo self-polymerization (forming paraformaldehyde) or react with the indole nucleus at multiple sites, leading to complex, insoluble polymers.

• Troubleshooting Steps:

  • Verify Temperature Control: Ensure your cooling system is adequate for the scale. The slow, controlled addition of the pre-chilled amine/formaldehyde mixture is critical. Maintain an internal temperature below 10°C during the addition phase.

  • Order of Addition: Always add the formaldehyde/dimethylamine mixture to the 2-methylindole. Reversing the addition exposes the formaldehyde to a basic amine solution without the acidic indole substrate present, promoting polymerization.

  • Check Reagent Quality: Use fresh, high-quality reagents. Old formaldehyde solutions can contain significant amounts of formic acid (from Cannizzaro reaction) and paraformaldehyde, which can complicate the reaction.

Q2: My final product is contaminated with a significant, less polar impurity. TLC and NMR suggest a dimeric structure. What is this byproduct and how can I prevent it?

A2: The most common dimeric byproduct is bis(2-methyl-1H-indol-3-yl)methane.

• Mechanism of Formation: This byproduct forms when the electrophilic iminium ion intermediate is depleted, and instead, a second molecule of 2-methylindole attacks the initial Mannich product (or a related intermediate). This is more likely to occur if the reaction is run under conditions that do not favor the stability of the iminium ion or if there is a local excess of 2-methylindole.

• Preventative Measures:

  • Maintain Slight Excess of Amine/Formaldehyde: Using a slight excess (1.1-1.2 equivalents) of the dimethylamine and formaldehyde ensures that the 2-methylindole is the limiting reagent and is consumed in the desired reaction pathway.

  • Acid Catalysis: The use of a catalytic amount of a weak acid like acetic acid is crucial. It protonates the intermediate from formaldehyde and dimethylamine, facilitating the formation of the electrophilic Eschenmoser-type salt (iminium ion), which is the key reactive species for the desired C-C bond formation.[3][4][5]

  • Solvent Choice: While often run neat or in alcohols, using a non-polar co-solvent can sometimes minimize side reactions by controlling solubility and reaction rates.

Caption: Competing reaction pathways leading to the desired product versus the dimeric byproduct.

Q3: The work-up is problematic. I'm getting persistent emulsions during the basic extraction. How can I improve phase separation?

A3: Emulsions are common when scaling up reactions involving amines and phase transfers. They are often stabilized by partially soluble salts or fine particulates.

• Solutions:

  • Add Brine: After basifying and adding the extraction solvent, add a significant volume of saturated brine. The increased ionic strength of the aqueous phase will "salt out" the organic product and help break the emulsion by dehydrating the interface.

  • Solvent Choice: MTBE is often superior to DCM for extractions as it is less dense than water and less prone to forming stable emulsions.

  • Filtration: If the emulsion is caused by solid particulates, you can attempt to filter the entire mixture through a pad of Celite® before transferring it to the separatory funnel.

  • Avoid Vigorous Shaking: Use gentle, repeated inversions of the separatory funnel instead of vigorous shaking, which can shear droplets and create a more stable emulsion.

Q4: How should I approach purification on a multi-gram scale? Chromatography is not ideal.

A4: For large-scale purification, crystallization or distillation are preferred over column chromatography.

• Crystallization: The product is a solid at room temperature. Experiment with different solvent/anti-solvent systems. A common approach is to dissolve the crude oil in a minimal amount of a good solvent (e.g., isopropanol, ethyl acetate) and then slowly add a poor solvent (e.g., heptane, hexanes) until turbidity is observed. Cool the mixture slowly to induce crystallization.

• Acid-Base Purification: An alternative is to dissolve the crude product in an organic solvent and extract it into an acidic aqueous solution (e.g., 1 M HCl). The basic product will move to the aqueous phase as the hydrochloride salt, leaving non-basic impurities (like the bis(indolyl)methane byproduct) in the organic layer. The layers are separated, and the aqueous layer is then basified with NaOH, causing the pure product to precipitate or form an oil that can be extracted with fresh organic solvent.

Purification Method	Scale	Pros	Cons
Chromatography	< 10 g	High resolution, good for complex mixtures.	Solvent intensive, slow, not cost-effective for scale-up.
Crystallization	> 5 g	Highly effective for purity, scalable, cost-effective.	Requires finding suitable solvent system, potential yield loss.
Acid/Base Extraction	> 10 g	Excellent for removing non-basic impurities, scalable.	Adds extra steps, requires large volumes of aqueous solutions.
Distillation	> 50 g	Good for removing non-volatile impurities.	Requires high vacuum and temperature, risk of product decomposition.
Caption: Comparison of purification methods for scaling up synthesis.

Section 3: Frequently Asked Questions (FAQs)

Q: What are the primary safety concerns when scaling this reaction?

A: The primary hazards are the reagents themselves.

• Formaldehyde: It is a known human carcinogen and a sensitizer.[6][7] Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Dimethylamine: It is a flammable and corrosive gas, typically supplied as an aqueous solution. It can cause severe respiratory and eye irritation. Handle in a fume hood.

• Exotherm: As discussed, the reaction can generate significant heat. A failure in cooling or an uncontrolled addition can lead to a runaway reaction, causing a rapid increase in temperature and pressure. Always have a secondary cooling plan (e.g., an ice bath) available.

Q: Can I use paraformaldehyde instead of aqueous formaldehyde?

A: Yes, and it is often preferred for scale-up. Paraformaldehyde is a solid polymer of formaldehyde. It needs to be depolymerized in situ, which is typically achieved by heating it in the reaction mixture. This can provide a slow, controlled release of monomeric formaldehyde, which can help manage the exotherm. However, you will need to adjust the procedure and potentially the solvent to ensure efficient depolymerization.

Q: What are the Critical Process Parameters (CPPs) I should monitor and control during scale-up?

A: The most critical parameters are:

• Temperature: Monitor and control the internal reaction temperature rigorously, especially during the addition phase.

• Addition Rate: The rate of addition of the formaldehyde/amine mixture directly impacts heat generation.

• pH: The pH during the work-up is critical for ensuring the product is in its free base form for efficient extraction.

• Stirring Rate: Adequate agitation is necessary to ensure homogeneity and efficient heat transfer, but overly vigorous stirring can contribute to emulsion formation during work-up.

References

• 1. mdpi.com [mdpi.com]
• 2. "Synthesis of New Mannich Bases from Indole Derivatives" by Suad M. Al-Araji and Rana A. Ali [bsj.uobaghdad.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. Mannich Reaction [organic-chemistry.org]
• 5. Mannich reaction - Wikipedia [en.wikipedia.org]
• 6. epa.gov [epa.gov]
• 7. Formaldehyde - Hazard Recognition | Occupational Safety and Health Administration [osha.gov]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to 2-Methyl-3-N,N-dimethylaminomethylindole and its Isomeric Analogs

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel or synthesized compounds is a cornerstone of scientific integrity and progress. This guide provides an in-depth spectroscopic analysis of 2-Methyl-3-N,N-dimethylaminomethylindole, a substituted indole derivative of interest in medicinal chemistry and related fields. Through a comparative approach with its key structural isomers—Gramine (3-(Dimethylaminomethyl)indole) and Skatole (3-Methylindole), alongside the foundational 2-Methylindole—we will explore the nuances of spectroscopic techniques in unequivocally identifying these closely related molecules.

The choice of comparative compounds is deliberate. Gramine is a constitutional isomer, differing in the placement of the methyl and dimethylaminomethyl groups on the indole ring. This seemingly minor change has a profound impact on the spectroscopic signatures. Skatole and 2-Methylindole, lacking the dimethylaminomethyl group, provide a baseline understanding of the indole core's spectral characteristics. By examining these analogs, we can better appreciate the contribution of each structural fragment to the overall spectroscopic profile of 2-Methyl-3-N,N-dimethylaminomethylindole.

This guide is structured to not only present the spectral data but also to explain the underlying principles and experimental considerations. We will delve into the causality behind experimental choices and present self-validating protocols to ensure the trustworthiness of the analytical process.

Structural Overview and Comparative Framework

The four compounds at the heart of this guide share the indole scaffold, a bicyclic aromatic heterocycle. Their structural differences, illustrated below, are the basis for the variations we will observe in their spectroscopic data.

• 2-Methyl-3-N,N-dimethylaminomethylindole (Target Compound): The focus of our analysis.

• Gramine (Isomer 1): An isomer where the methyl group is absent and the dimethylaminomethyl group is at the 3-position.

• Skatole (Analog 1): Features a methyl group at the 3-position.

• 2-Methylindole (Analog 2): Contains a methyl group at the 2-position.

Caption: Workflow for obtaining an IR spectrum using an ATR accessory.

Methodology (using Attenuated Total Reflectance - ATR):

• Instrument Setup:

  • Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with a volatile solvent like isopropanol.

  • Collect a background spectrum. This is a spectrum of the empty ATR accessory and will be subtracted from the sample spectrum.

• Sample Analysis:

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Lower the press arm to apply firm and even pressure to the sample, ensuring good contact with the crystal.

  • Acquire the IR spectrum. The instrument will typically co-add a number of scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument's software will automatically ratio the single-beam sample spectrum against the single-beam background spectrum to generate the absorbance spectrum.

  • Label the wavenumbers of the significant absorption bands.

Mass Spectrometry (MS)

Caption: A simplified workflow for mass spectrometry analysis using ESI.

Methodology (using Electrospray Ionization - ESI):

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a solvent compatible with ESI, such as methanol, acetonitrile, or a mixture with water. A small amount of a volatile acid (e.g., formic acid) may be added to promote protonation for positive ion mode.

• Instrument Setup and Data Acquisition:

  • Introduce the sample solution into the ESI source via direct infusion or through a liquid chromatography system.

  • Optimize the ESI source parameters, including the capillary voltage, nebulizing gas pressure, and drying gas flow rate and temperature, to achieve a stable and abundant ion signal.

  • Acquire the mass spectrum in the desired mass range (e.g., m/z 50-500).

• Data Analysis:

  • Examine the resulting mass spectrum to identify the peak corresponding to the protonated molecule [M+H]⁺ (in positive ion mode).

  • Analyze the fragmentation pattern to identify characteristic fragment ions that can provide structural information.

UV-Vis Spectroscopy

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the analyte in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile).

  • Perform serial dilutions to prepare a series of solutions of known concentrations that will fall within the linear range of the spectrophotometer (typically with absorbances between 0.1 and 1.0).

• Instrument Setup and Data Acquisition:

  • Turn on the spectrophotometer and allow the lamps to warm up.

  • Fill a quartz cuvette with the solvent to be used as a blank.

  • Place the blank cuvette in the spectrophotometer and measure the baseline.

  • Replace the blank cuvette with a cuvette containing one of the sample solutions.

  • Scan the absorbance of the sample across the desired wavelength range (e.g., 200-400 nm).

  • Record the wavelength(s) of maximum absorbance (λmax).

Conclusion

The comprehensive spectroscopic analysis of 2-Methyl-3-N,N-dimethylaminomethylindole, in conjunction with a comparative study of its isomers and analogs, provides a robust framework for its unequivocal identification. While a complete set of experimental data for the target compound remains elusive in the public domain, the combination of predicted data and a thorough understanding of the spectroscopic characteristics of closely related indole derivatives allows for a confident structural assignment.

This guide underscores the power of a multi-technique spectroscopic approach. ¹H and ¹³C NMR provide the most detailed structural information, allowing for the precise mapping of the carbon and hydrogen framework. Mass spectrometry confirms the molecular weight and offers valuable clues about the connectivity of the molecule through its fragmentation patterns. IR spectroscopy serves as a rapid and reliable method for identifying key functional groups. Finally, UV-Vis spectroscopy confirms the presence of the indole chromophore.

For researchers working with novel indole derivatives, the principles and comparative data outlined in this guide will serve as a valuable resource for structural elucidation and validation, ensuring the scientific rigor of their work.

References

• PubChem. (n.d.). 2-Methylindole. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Skatole. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Gramine. National Center for Biotechnology Information. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Supporting information. Retrieved from [Link]

• CORE. (n.d.). Synthesis and C-13 NMR Spectral Assignments of 2-Methylindole- -3-S-Acid Derivatives. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 800 MHz, D2O, predicted) (HMDB0245234). Retrieved from [Link]

• SpectraBase. (n.d.). N-(1H-Indol-3-ylmethyl)-N,N-dimethylamine. Retrieved from [Link]

• NIST. (n.d.). Gramine. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylindole. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Skatole. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Methylindole. Retrieved from [Link]

• NIST. (n.d.). Indole, 3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 1H-Indole, 2-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Chem-Space. (n.d.). N,N-Dimethyl-1-(2-methyl-1H-indol-3-yl)methanamine. Retrieved from [Link]

• SpectraBase. (n.d.). N-(1H-Indol-3-ylmethyl)-N,N-dimethylamine. Retrieved from [Link]

• NIST. (n.d.). Indole, 3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Ataman Chemicals. (n.d.). 2-Methyl-3-N,N-dimethylaminomethylindole, 97% Purity, C12H16N2, 1 gram. Retrieved from [Link]

• PubChem. (n.d.). N,N-Dimethyl-1-(2-methyl-1H-indol-3-yl)methanamine. National Center for Biotechnology Information. Retrieved from [Link]

• SpectraBase. (n.d.). 2-methyl-3E-dimethylaminomethyleneaminoindole. Retrieved from [Link]

• MDPI. (2018). Supplementary Information: Regioselective synthesis of pyrrole and indole-fused isocoumarins catalysed by N^O chelate ruthenium(I). Retrieved from [Link]

• The Royal Society of Chemistry. (2016). Catalyst-free dehydrative SN1-type reaction of indolyl alcohols with diverse nucleophiles “on water” - Supporting Information. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst - Supporting Information. Retrieved from [Link]

• MDPI. (2018). (2,3-Dihydro-1H-indol-5-ylmethyl)amine. Retrieved from [Link]

• MDPI. (2019). 5-(1H-Indol-3-yl)-1-methyl-3-phenyl-1,6-benzodiazocin-2(1H)-one. Retrieved from [Link]

• SpectraBase. (n.d.). N-(1H-Indol-3-ylmethyl)-N,N-dimethylamine. Retrieved from [Link]

• NIST. (n.d.). Dimethylamine. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Methylamine, N,N-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

A Comparative Guide to 2-Methylgramine and Structurally Related Indole Alkaloids: Biosynthesis, Pharmacology, and Experimental Evaluation

Introduction

Indole alkaloids represent a vast and structurally diverse class of natural products, renowned for their profound pharmacological activities.[1] This guide offers a comparative analysis of a specific subset of simple indole alkaloids: 2-Methylgramine and its structural relatives gramine, tryptamine, and the endogenous neurotransmitter serotonin. While complex alkaloids like vinblastine and reserpine are well-known for their clinical applications, these simpler structures provide a fundamental framework for understanding structure-activity relationships (SAR) within this chemical class.[1] Gramine, found in plants like barley, serves a defensive role and has garnered interest for its broad biological activities, including antiviral, antibacterial, and antitumor effects.[1][2][3] Tryptamine is a foundational precursor to a wide array of more complex alkaloids and neurotransmitters.

This guide provides researchers, scientists, and drug development professionals with an objective comparison of these alkaloids' biosynthesis, pharmacological profiles, and the experimental methodologies required for their evaluation. Due to the limited specific research on 2-Methylgramine, its properties are discussed in the context of its parent compound, gramine, providing a predictive framework based on established SAR principles.

Section 1: Chemical Structures and Biosynthesis

The subtle structural differences among 2-Methylgramine, gramine, tryptamine, and serotonin, all derived from the amino acid L-tryptophan, give rise to their distinct biochemical functions.

• Tryptamine: Formed by the decarboxylation of tryptophan. It features a two-carbon ethylamine side chain at the C3 position of the indole ring.

• Serotonin (5-Hydroxytryptamine): Structurally identical to tryptamine but with a hydroxyl group at the C5 position, which significantly alters its receptor binding profile and physiological role.

• Gramine (3-(Dimethylaminomethyl)indole): Biosynthesized from tryptophan through a unique pathway involving a cryptic oxidative rearrangement and side-chain shortening, followed by two successive N-methylation steps.[4][5][6] This results in a single methylene bridge between the indole C3 position and a dimethylated nitrogen atom.[6][7]

• 2-Methylgramine (N,N,2-trimethyl-1H-indole-3-methanamine): As a derivative of gramine, 2-Methylgramine features an additional methyl group at the C2 position of the indole ring. Its biosynthesis is presumed to follow the gramine pathway, with a final methylation step on the indole ring itself.

The biosynthetic origins from tryptophan underscore a shared evolutionary heritage, yet the distinct enzymatic pathways yield unique side-chain architectures that are critical determinants of their pharmacological activity.

Figure 1: Simplified biosynthetic pathways of selected indole alkaloids from L-tryptophan. The gramine pathway involves a unique side-chain shortening.[4][5][6]

Section 2: Comparative Pharmacological Activities

The pharmacological profiles of these alkaloids are dictated by their affinity for various receptors and enzymes. The addition or modification of functional groups drastically alters these interactions.

Receptor Binding Profiles

Simple tryptamines are well-documented for their interaction with serotonin (5-HT) receptors.[8][9][10][11] Psilocin (4-HO-DMT), a classic psychedelic, shows high affinity for 5-HT2A, 5-HT2B, and 5-HT1A receptors.[12] Gramine has been shown to act as an antagonist at certain 5-HT receptors and as an agonist at adiponectin receptors (AdipoR1 and AdipoR2).[1][13]

The structure of gramine, with its shortened side chain compared to tryptamine, prevents it from having significant psychedelic-like behavioral effects.[14] Derivatives of gramine, however, have been synthesized and shown to act as potent agonists at both melatonin (MT1) and 5-HT1A receptors, with some derivatives showing EC50 values in the sub-micromolar range.[15][16]

For 2-Methylgramine, the addition of a methyl group at the C2 position would be expected to introduce steric hindrance, potentially altering its binding affinity and selectivity compared to gramine. This modification could either decrease affinity for some targets or, conversely, enhance it for others by promoting a more favorable binding conformation.

Enzyme Inhibition

Indole alkaloids are known inhibitors of key enzymes involved in neurotransmission and cellular signaling, such as monoamine oxidases (MAO) and acetylcholinesterase (AChE).[17][18][19] MAO enzymes are responsible for the degradation of monoamine neurotransmitters, including serotonin and dopamine.[20][21] Inhibition of MAO-A is a therapeutic strategy for depression, while MAO-B inhibitors are used in the treatment of Parkinson's disease.[20] Various indole-based structures have been identified as potent and selective inhibitors of both MAO-A and MAO-B.[17][19]

While specific data on gramine's MAO inhibitory activity is not prominent, its structural similarity to other indole inhibitors suggests it may possess some activity. The N,N-dimethyl substitution on gramine is a common feature in many psychoactive tryptamines that interact with monoaminergic systems. The impact of the C2-methylation in 2-Methylgramine on MAO inhibition is speculative but could influence its binding within the enzyme's active site.

Cytotoxicity

The cytotoxic potential of indole alkaloids is a major area of cancer research.[22] Many complex alkaloids exhibit potent activity against various cancer cell lines, with IC50 values often in the low micromolar range.[23][24][25] For instance, certain bisindole alkaloids have demonstrated IC50 values between 2-10 µM against human lung cancer cells.[23] Even simpler harmala alkaloids have shown potent and selective cytotoxicity against human leukemia cells, with one compound exhibiting an IC50 of 3.1 µM against U-937 cells.[26] Gramine itself has been investigated for antitumor properties, with some derivatives showing activity against gastric cancer cells (IC50 = 3.74 µM).[1]

The cytotoxicity of 2-Methylgramine has not been extensively reported. However, evaluating its effect on a panel of cancer cell lines (e.g., HeLa, MCF-7, SW480) and comparing it to gramine would be a critical step in defining its pharmacological profile.

Quantitative Data Summary

Compound	Target	Activity Type	Value (IC50/EC50/Ki)	Source
Gramine	AdipoR1	Agonist	IC50: 4.2 µM	[13]
AdipoR2	Agonist	IC50: 3.2 µM	[13]
Gramine Derivative (cpd 21)	MT1 Receptor	Agonist	EC50: 0.50 µM	[15][16]
5-HT1A Receptor	Agonist	EC50: 0.23 µM	[15][16]
Gramine Derivative (cpd 79c)	MGC803 Cells	Cytotoxicity	IC50: 3.74 µM	[1]
Psilocin (4-HO-DMT)	5-HT1A Receptor	Binding Affinity	Ki: 129 nM	[12]
5-HT2A Receptor	Binding Affinity	Ki: 40 nM	[12]
5-HT2B Receptor	Binding Affinity	Ki: 4.6 nM	[12]
DMT	5-HT2A Receptor	Binding Affinity	Ki: 108 nM	[12]
Harmalacidine	U-937 Cells	Cytotoxicity	IC50: 3.1 µM	[26]
2-Methylgramine	N/A	N/A	Data Not Available

Section 3: Experimental Protocols for Evaluation

To ensure scientific rigor and reproducibility, standardized protocols are essential for comparing the bioactivities of these alkaloids. The following sections detail validated, step-by-step methodologies.

Protocol 3.1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is foundational for determining a compound's effect on cell viability and is based on the reduction of a tetrazolium salt by metabolically active cells.[27][28]

• Causality: The MTT assay was chosen because it provides a quantitative measure of mitochondrial metabolic activity, which is a reliable indicator of cell viability.[28] A decrease in this activity is a hallmark of cytotoxicity.

Methodology:

• Cell Seeding: Plate human cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test alkaloids (e.g., 0.1, 1, 10, 50, 100 µM) in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) and untreated wells as controls.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[29][30] Incubate for another 3-4 hours until purple formazan crystals are visible.

• Solubilization: Carefully aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04 N HCl) to each well.[30]

• Data Acquisition: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Figure 2: Step-by-step workflow for the MTT cytotoxicity assay.

Protocol 3.2: Radioligand Receptor Binding Assay

This protocol determines the affinity of a compound for a specific receptor by measuring its ability to displace a known high-affinity radiolabeled ligand.[31][32][33][34]

• Causality: This competitive binding assay is the gold standard for quantifying ligand-receptor interactions. It allows for the determination of the inhibition constant (Ki), a direct measure of binding affinity, which is crucial for understanding a compound's potency and selectivity.[31]

Methodology:

• Membrane Preparation: Prepare cell membrane homogenates from cells expressing the target receptor (e.g., 5-HT1A).

• Assay Setup: In a 96-well plate, combine in order: assay buffer, membrane preparation, increasing concentrations of the test alkaloid (the "competitor"), and a fixed, low concentration of the radioligand (e.g., [3H]-8-OH-DPAT for 5-HT1A).

• Control Wells:

  • Total Binding: Contains buffer, membranes, and radioligand only (no competitor).

  • Non-specific Binding (NSB): Contains buffer, membranes, radioligand, and a high concentration of a known, non-labeled ligand to saturate all specific binding sites.

• Incubation: Incubate the plate for a defined period (e.g., 60-90 minutes at 37°C) to reach equilibrium.[34]

• Separation: Rapidly separate bound from free radioligand by vacuum filtration through a glass fiber filter plate. The filters trap the membranes with the bound radioligand.

• Washing: Quickly wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: Add scintillation cocktail to the wells and count the radioactivity using a scintillation counter.

• Analysis: Calculate specific binding (Total Binding - NSB). Plot the percentage of specific binding against the log concentration of the test alkaloid. Fit the data using non-linear regression to determine the IC50, which can then be converted to the Ki value using the Cheng-Prusoff equation.

Protocol 3.3: Monoamine Oxidase (MAO) Inhibition Assay

This fluorometric assay measures the activity of MAO by detecting the hydrogen peroxide (H2O2) produced during the oxidative deamination of a substrate.[20][21][35][36][37]

• Causality: This method is chosen for its high sensitivity and continuous format. It directly measures a product of the enzymatic reaction (H2O2), providing a reliable quantification of enzyme activity and its inhibition.

Methodology:

• Reagent Preparation: Prepare assay buffer, a suitable MAO substrate (e.g., p-tyramine for both MAO-A/B, or specific substrates), Horseradish Peroxidase (HRP), a fluorogenic probe (e.g., Amplex Red), and recombinant human MAO-A or MAO-B enzyme.[36]

• Inhibitor Preparation: Prepare serial dilutions of the test alkaloids. Include a known inhibitor (e.g., clorgyline for MAO-A, selegiline for MAO-B) as a positive control.[20]

• Assay Reaction: In a black 96-well plate, add the MAO enzyme and the test alkaloid dilutions. Incubate for 10-15 minutes to allow the inhibitor to interact with the enzyme.[37]

• Initiate Reaction: Start the reaction by adding a master mix containing the substrate, HRP, and the fluorogenic probe.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader. Measure the fluorescence increase (e.g., λex = 530 nm / λem = 585 nm) kinetically over 20-30 minutes at room temperature, protected from light.[36]

• Analysis: Determine the rate of reaction (slope of the fluorescence vs. time plot) for each concentration. Calculate the percentage of inhibition relative to the enzyme-only control and determine the IC50 value from the dose-response curve.

Figure 3: Principle of the fluorometric MAO inhibition assay.

Conclusion

The comparative analysis of 2-Methylgramine, gramine, tryptamine, and serotonin reveals the profound impact of subtle structural modifications on pharmacological activity. While gramine and tryptamine serve as valuable scaffolds, their activities differ significantly due to side-chain length and terminal group substitutions. Gramine's unique structure lends it a diverse biological profile, from plant defense to potential therapeutic applications targeting adiponectin and serotonin receptors.[3][13][14] The lack of specific experimental data for 2-Methylgramine highlights a clear research gap. Based on established structure-activity relationships, the addition of a methyl group at the C2 position is likely to impart increased lipophilicity and steric bulk, which would predictably alter its receptor binding and enzyme inhibition profiles compared to gramine. The robust experimental protocols detailed herein provide a clear and validated roadmap for the systematic evaluation of 2-Methylgramine and other novel indole alkaloids, enabling researchers to elucidate their therapeutic potential and mechanisms of action.

References

• Ley, J. P., et al. (2024). Biosynthesis of the allelopathic alkaloid gramine in barley by a cryptic oxidative rearrangement. Science. Available at: [Link]

• Ishikawa, T., et al. (2024). Hordeum vulgare CYP76M57 catalyzes C2 shortening of tryptophan side chain by C–N bond rearrangement in gramine biosynthesis. ResearchGate. Available at: [Link]

• Larsson, K. A., et al. (2006). The biosynthetic pathway to gramine in barley. ResearchGate. Available at: [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. Available at: [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Available at: [Link]

• Wikipedia. (n.d.). Gramine. Wikipedia. Available at: [Link]

• Santos, T. C., et al. (2018). Indole Alkaloids and Semisynthetic Indole Derivatives as Multifunctional Scaffolds Aiming the Inhibition of Enzymes Related to Neurodegenerative Diseases--A Focus on Psychotria L. Genus. PubMed. Available at: [Link]

• Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Evotec. Available at: [Link]

• Glatfelter, G. C., et al. (2023). Receptor Binding Profiles for Tryptamine Psychedelics and Effects of 4-Propionoxy-N,N-dimethyltryptamine in Mice. Semantic Scholar. Available at: [Link]

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The Gold Standard and the Supporting Cast: A Comparative Guide to Confirming the Structure of 2-Methyl-3-N,N-dimethylaminomethylindole

In the landscape of drug discovery and chemical research, the unambiguous determination of a molecule's three-dimensional structure is not merely a procedural step but the very bedrock of innovation. For a novel synthesized compound such as 2-Methyl-3-N,N-dimethylaminomethylindole, a derivative of the well-known gramine, absolute structural confirmation is paramount. It underpins the understanding of its physicochemical properties, biological activity, and is a critical component of intellectual property. This guide provides an in-depth comparison of the definitive method for structure elucidation, single-crystal X-ray crystallography, with a suite of powerful spectroscopic techniques: Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy. We will delve into the causality behind experimental choices and present a self-validating system of protocols to provide researchers, scientists, and drug development professionals with a comprehensive framework for structural confirmation.

The Definitive Answer: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the unequivocal gold standard for determining the precise arrangement of atoms in a crystalline solid. By analyzing the diffraction pattern of X-rays passing through a single crystal, this technique provides a detailed three-dimensional map of electron density. From this map, atomic positions, bond lengths, and bond angles can be determined with unparalleled precision, offering a static, high-resolution snapshot of the molecule's conformation in the solid state.

While a crystal structure for 2-Methyl-3-N,N-dimethylaminomethylindole is not publicly available, we can examine the closely related structure of a dimethylaluminum complex of 2-(diethylaminomethyl)indole to illustrate the power and workflow of this technique. The fundamental principles and experimental approach are directly transferable.

The Crystallographic Workflow: From Solution to Structure

The journey from a synthesized powder to a refined crystal structure is a multi-step process, each stage demanding precision and an understanding of the underlying principles.

A simplified workflow of single-crystal X-ray crystallography.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth (The Art of the Science): The prerequisite for a successful X-ray diffraction experiment is a high-quality single crystal. For a molecule like 2-Methyl-3-N,N-dimethylaminomethylindole, this is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or cooling of a concentrated solution. The choice of solvent is critical and often determined empirically. A good crystal should be clear, well-formed, and of an appropriate size (typically 0.1-0.3 mm in each dimension).

• Crystal Mounting: A suitable crystal is carefully selected under a microscope and mounted on a goniometer head. This is a delicate process that requires a steady hand to fix the crystal to a fiber or loop, which is then placed in the X-ray diffractometer.

• Data Collection: The mounted crystal is cooled in a stream of liquid nitrogen to minimize thermal vibrations of the atoms, which sharpens the diffraction spots. Monochromatic X-rays are then directed at the crystal. As the crystal is rotated, a series of diffraction patterns are collected on a detector. Each spot in the diffraction pattern corresponds to a specific set of crystal lattice planes.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group of the crystal. The initial positions of the atoms are determined using computational methods. This initial model is then refined against the experimental data to optimize the atomic coordinates, bond lengths, bond angles, and thermal parameters, resulting in a final, highly accurate three-dimensional structure.

Parameter	Information Provided by X-ray Crystallography	Significance
Connectivity	Unambiguous determination of which atoms are bonded to each other.	Confirms the fundamental molecular framework.
Bond Lengths & Angles	Precise measurement of the distances between bonded atoms and the angles between bonds.	Provides insight into bond orders and steric strain.
Stereochemistry	Absolute configuration of chiral centers can be determined.	Crucial for understanding biological activity.
Conformation	The three-dimensional arrangement of the molecule in the solid state.	Reveals the preferred spatial orientation of functional groups.
Intermolecular Interactions	Shows how molecules pack in the crystal lattice and identifies non-covalent interactions like hydrogen bonding.	Important for understanding physical properties like solubility and melting point.

The Supporting Cast: Spectroscopic Techniques for a Holistic View

While X-ray crystallography provides the definitive solid-state structure, it is often complemented by spectroscopic methods that offer invaluable information about the molecule's structure and behavior in solution, which is often more relevant to its biological function.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Connectivity Puzzle Solver

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment of each nucleus (typically ¹H and ¹³C), allowing for the determination of the carbon-hydrogen framework.

Interpreting the NMR Spectra of 2-Methyl-3-N,N-dimethylaminomethylindole

Based on literature data for closely related gramine derivatives, the following are the expected ¹H and ¹³C NMR chemical shifts for 2-Methyl-3-N,N-dimethylaminomethylindole.

¹H NMR	Predicted Chemical Shift (ppm)	Multiplicity	Assignment
Indole N-H	~8.0	br s	1H
Aromatic H	7.0 - 7.6	m	4H
CH₂	~3.5	s	2H
N(CH₃)₂	~2.3	s	6H
C2-CH₃	~2.4	s	3H

¹³C NMR	Predicted Chemical Shift (ppm)	Assignment
Aromatic C	110 - 136	6 signals
C2	~135
C3	~111
CH₂	~54
N(CH₃)₂	~45
C2-CH₃	~12

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard 1D experiments are usually sufficient for initial characterization. For more complex structures, 2D NMR experiments like COSY, HSQC, and HMBC can be employed to establish connectivity.

• Data Analysis: Process the spectra to obtain chemical shifts, coupling constants, and integration values. This data is then used to piece together the molecular structure.

Mass Spectrometry (MS): The Molecular Weight Detective

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It provides the molecular weight of the compound with high accuracy, which is a fundamental piece of information for confirming its identity. Fragmentation patterns can also offer clues about the molecule's structure.

Expected Mass Spectrum of 2-Methyl-3-N,N-dimethylaminomethylindole

The nominal mass of 2-Methyl-3-N,N-dimethylaminomethylindole (C₁₂H₁₆N₂) is 188.27 g/mol . In an electron ionization (EI) mass spectrum, a prominent molecular ion peak (M⁺) would be expected at m/z 188. A characteristic fragmentation would be the cleavage of the C3-CH₂ bond, leading to a stable indolyl-containing cation.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. This can be done via direct infusion, or more commonly, coupled with a separation technique like gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: The sample is ionized using one of several methods, such as electron ionization (EI) or electrospray ionization (ESI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer.

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Fingerprint

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, providing a unique "fingerprint" of the molecule.

Expected FTIR Absorptions for 2-Methyl-3-N,N-dimethylaminomethylindole

Functional Group	Expected Absorption Range (cm⁻¹)
N-H stretch (indole)	3300 - 3500
C-H stretch (aromatic)	3000 - 3100
C-H stretch (aliphatic)	2800 - 3000
C=C stretch (aromatic)	1450 - 1600
C-N stretch	1000 - 1350

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: The sample can be analyzed as a solid (e.g., in a KBr pellet or using an ATR accessory), a liquid, or a gas.

• Data Acquisition: The sample is irradiated with a broad range of infrared frequencies, and the absorbance is measured as a function of frequency.

• Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption bands of the functional groups present in the molecule.

A Comparative Analysis: Choosing the Right Tool for the Job

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	Absolute 3D structure in the solid state, bond lengths, bond angles, stereochemistry, intermolecular interactions.	Provides the most definitive structural information.	Requires a high-quality single crystal, which can be difficult to obtain. Provides a static picture in the solid state, which may not represent the solution conformation.
NMR Spectroscopy	Connectivity, carbon-hydrogen framework, stereochemistry, dynamic processes in solution.	Provides detailed structural information in solution. Non-destructive.	Can be complex to interpret for large or highly symmetric molecules. Less sensitive than MS.
Mass Spectrometry	Molecular weight, elemental composition, structural fragments.	High sensitivity, requires very small sample amounts.	Does not provide detailed connectivity or stereochemical information on its own.
FTIR Spectroscopy	Presence of functional groups.	Rapid, non-destructive, and easy to use.	Provides limited information on the overall molecular structure.

A Senior Application Scientist’s Comparative Guide to Validated Analytical Methods for 2-Methylgramine Quantification

Introduction: The Analytical Challenge of 2-Methylgramine

2-Methylgramine, an analogue of the indole alkaloid gramine, presents a unique analytical challenge due to its chemical properties. As a tertiary amine, it is polar and basic, characteristics that demand careful consideration in method development to achieve reliable and reproducible quantification. Accurate measurement of 2-Methylgramine is critical in various research contexts, from pharmacokinetic studies to quality control in manufacturing, necessitating robust, validated analytical methods.

This guide provides a comparative analysis of three principal analytical strategies for the quantification of 2-Methylgramine: High-Performance Liquid Chromatography with UV detection following derivatization (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The discussion is grounded in the principles outlined by the International Council for Harmonisation (ICH)[1][2][3][4][5] and the U.S. Food and Drug Administration (FDA)[6][7][8][9], ensuring that the proposed methodologies are not only technically sound but also align with global regulatory expectations.

The choice of an analytical method is not arbitrary; it is a deliberate decision based on the required sensitivity, selectivity, sample matrix, available instrumentation, and the intended purpose of the analysis. This guide will explore the causality behind the experimental choices for each technique, providing you with the expertise to select and validate the optimal method for your specific application.

Logical Framework for Analytical Method Validation

The objective of any analytical method validation is to demonstrate that the procedure is fit for its intended purpose[5]. This is achieved by assessing a set of core performance characteristics. The general workflow ensures a systematic and comprehensive evaluation of the chosen method.

Caption: General workflow for analytical method validation.

Comparative Analysis of Core Methodologies

The selection of an analytical technique for 2-Methylgramine hinges on a trade-off between sensitivity, selectivity, cost, and complexity. Below, we compare three viable approaches.

Parameter	Method A: HPLC-UV (with Derivatization)	Method B: GC-MS (with Derivatization)	Method C: LC-MS/MS (Direct)
Principle	Chromatographic separation followed by UV detection of a chromophore-tagged derivative.	Separation of volatile derivatives by gas chromatography, with detection by mass spectrometry.	Chromatographic separation followed by highly selective detection using tandem mass spectrometry.
Selectivity	Moderate. Dependant on chromatographic resolution and specificity of derivatization.	High. Mass spectrometric detection provides structural confirmation.	Very High. Based on precursor/product ion transitions (MRM).[10]
Sensitivity (Typical LOQ)	Low to Moderate (e.g., 10-50 ng/mL).	Moderate (e.g., 1-10 ng/mL).	Very High (e.g., <1 ng/mL).[10][11]
Derivatization Required?	Yes. 2-Methylgramine lacks a strong native chromophore.	Yes. To increase volatility and improve peak shape.[12][13]	No. Direct analysis is typically possible.
Throughput	Moderate. Derivatization step adds time.	Low. Derivatization and longer GC run times.	High. Fast chromatography and no derivatization.
Cost (Instrument/Consumables)	Low.	Moderate.	High.
Key Advantage	Accessible, cost-effective, and robust.	High confidence in analyte identification.	Superior sensitivity and selectivity, ideal for complex matrices like plasma.[14][15]
Key Disadvantage	Indirect analysis; derivatization can be a source of variability.	Sample preparation is complex and time-consuming; potential for thermal degradation.	High initial capital investment and maintenance costs.

Method A: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method represents a classic, cost-effective approach. Its viability is entirely dependent on a successful derivatization strategy to attach a UV-absorbing molecule to 2-Methylgramine.

Causality Behind Experimental Choices

• Derivatization: 2-Methylgramine, like many simple amines, has poor UV absorbance. Derivatization with an agent like Dansyl Chloride or 4-(Methylamino)-3-nitrobenzoyl chloride introduces a highly responsive chromophore, enabling sensitive detection.[16] The reaction is typically performed under alkaline conditions to ensure the amine is deprotonated and nucleophilic.

• Chromatography: Reversed-phase chromatography (e.g., using a C18 column) is the standard choice. The non-polar stationary phase retains the now more hydrophobic derivative, and elution is controlled by varying the ratio of an organic solvent (like acetonitrile or methanol) and an aqueous buffer.

• Detection: The detection wavelength is set to the absorption maximum of the chosen derivatizing agent's chromophore (e.g., ~416 nm for some nitrobenzoyl derivatives), maximizing the signal-to-noise ratio.[17]

Detailed Experimental Protocol: HPLC-UV

• Standard Preparation: Prepare a 1 mg/mL stock solution of 2-Methylgramine in methanol. Create a series of calibration standards (e.g., 1-100 µg/mL) by diluting the stock solution.

• Sample Preparation (e.g., from Plasma):

  • To 200 µL of plasma, add an internal standard and 600 µL of acetonitrile for protein precipitation.

  • Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Derivatization:

  • Reconstitute the dried extract in 100 µL of 0.1 M Sodium Bicarbonate buffer (pH ~9).

  • Add 100 µL of a 10 mg/mL derivatizing agent solution (e.g., 4-(Methylamino)-3-nitrobenzoyl chloride in acetonitrile).[16]

  • Vortex and incubate at 60°C for 30 minutes.

  • Stop the reaction by adding 50 µL of 2 M HCl.

• HPLC Analysis:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Gradient elution with (A) 0.1% Formic Acid in Water and (B) Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection Wavelength: As per derivative's absorbance maximum.

Method B: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides excellent selectivity due to its ability to separate compounds based on their volatility and identify them by their unique mass fragmentation patterns. For polar amines, derivatization is not optional; it is essential.

Causality Behind Experimental Choices

• Derivatization: Amines are notoriously difficult to analyze by GC due to their polarity, which causes peak tailing and poor reproducibility from interactions with the column.[12] Silylation (e.g., with BSTFA) or acylation (e.g., with trifluoroacetic anhydride) masks the active amine proton, creating a less polar, more volatile derivative suitable for GC analysis.

• Injection: A splitless injection is often used for trace analysis to ensure the maximum amount of analyte reaches the column, enhancing sensitivity.

• Mass Spectrometry: Electron Ionization (EI) is standard, creating reproducible fragmentation patterns. For quantification, Selected Ion Monitoring (SIM) mode is used, where the detector only monitors specific, characteristic ions of the derivatized analyte, dramatically improving the signal-to-noise ratio compared to a full scan.

Detailed Experimental Protocol: GC-MS

• Sample Preparation (e.g., from a solid matrix):

  • Homogenize 1 g of the sample with 5 mL of an extraction solvent (e.g., 10:40:50 diethylamine:water:acetonitrile).

  • Sonicate for 30 minutes, then centrifuge.

  • Transfer an aliquot of the supernatant and evaporate to complete dryness.

• Derivatization:

  • To the dried residue, add 50 µL of pyridine and 50 µL of a silylating reagent (e.g., Sylon™ BFT).

  • Add an internal standard.

  • Cap the vial tightly and heat at 70°C for 45 minutes to form the trimethylsilyl (TMS) derivative.

• GC-MS Analysis:

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

  • MS Parameters: Electron Ionization (EI) at 70 eV. Operate in Selected Ion Monitoring (SIM) mode, monitoring at least three characteristic ions for the 2-Methylgramine derivative.

Method C: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the definitive modern technique for bioanalysis, offering unparalleled sensitivity and selectivity without the need for derivatization.

Causality Behind Experimental Choices

• Sample Preparation: A simple "dilute-and-shoot" approach may be feasible for clean samples. For complex matrices like plasma, protein precipitation or solid-phase extraction (SPE) is used to remove interferences that could cause ion suppression.[10][18]

• Chromatography: HILIC (Hydrophilic Interaction Liquid Chromatography) or reversed-phase C18 chromatography can be used. For a polar compound like 2-Methylgramine, HILIC can provide better retention than traditional C18. The mobile phase is typically acidified (e.g., with formic acid) to promote analyte ionization.

• Ionization: Electrospray Ionization (ESI) in positive mode is ideal for amines, which readily accept a proton to form a positive ion [M+H]+.

• Detection: Multiple Reaction Monitoring (MRM) is the key to LC-MS/MS selectivity. The first quadrupole (Q1) selects the parent ion (e.g., the [M+H]+ of 2-Methylgramine), which is then fragmented in the collision cell (q2). The third quadrupole (Q3) selects a specific, stable fragment ion for detection. This two-stage filtering process virtually eliminates matrix interferences.

LC-MS/MS Workflow Diagram

Caption: Typical LC-MS/MS workflow for bioanalysis.

Detailed Experimental Protocol: LC-MS/MS

• Sample Preparation:

  • Pipette 100 µL of plasma sample into a microcentrifuge tube.

  • Add 10 µL of an internal standard solution (ideally, a stable isotope-labeled 2-Methylgramine).

  • Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • LC System: UPLC or HPLC system.

  • Column: Acquity UPLC BEH HILIC, 2.1 x 50 mm, 1.7 µm.

  • Mobile Phase: (A) 10 mM Ammonium Formate with 0.1% Formic Acid in Water; (B) Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 95% B, hold for 0.5 min, decrease to 50% B over 2 min, hold for 1 min, then return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • MS System: Triple quadrupole mass spectrometer with an ESI source.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM). Specific precursor/product ion transitions for 2-Methylgramine and the internal standard must be determined via infusion and optimization.

Conclusion and Recommendations

The choice of an analytical method for 2-Methylgramine quantification is a critical decision that impacts data quality, project timelines, and budget.

• For routine quality control in a non-complex matrix where high sensitivity is not required, the HPLC-UV with derivatization method offers a reliable and economical solution. Its primary challenge lies in ensuring the derivatization reaction is consistent and reproducible.

• For applications requiring unambiguous identification, such as impurity profiling, the GC-MS with derivatization method is a strong candidate. Its high selectivity provides confidence in the results, though at the cost of higher sample preparation effort.

• For bioanalytical studies (e.g., pharmacokinetics) requiring the highest sensitivity and selectivity in complex matrices like plasma or urine, LC-MS/MS is unequivocally the gold standard.[10][14] Its ability to perform direct analysis with minimal sample cleanup and exceptional performance makes it the superior choice for demanding research and regulated environments.

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A Comparative Stability Analysis of 2-Methylgramine and Related Indole Alkaloids: A Guide for Drug Development Professionals

Introduction

Indole alkaloids represent a vast and pharmacologically significant class of natural and synthetic compounds, with the indole nucleus serving as a privileged scaffold in numerous therapeutic agents.[1][2] Gramine (N,N-dimethyl-1H-indole-3-methylamine), an alkaloid found in various plants like barley, plays a defensive role and has garnered interest for its diverse biological activities.[3][4] Its synthetic derivative, 2-Methylgramine, introduces a methyl group at the C2 position of the indole ring, a modification that can profoundly influence its physicochemical properties, metabolic fate, and, critically, its chemical stability.

For researchers in drug development, understanding a compound's intrinsic stability is paramount. It dictates formulation strategies, storage conditions, shelf-life, and ultimately, the safety and efficacy of a potential therapeutic.[5][6] A molecule prone to degradation can lead to loss of potency and the formation of potentially toxic impurities.[5]

This guide provides an in-depth framework for benchmarking the stability of 2-Methylgramine. Rather than presenting a simple dataset, we will explore the underlying chemical principles and provide a comprehensive experimental strategy. We will compare 2-Methylgramine against its parent compound, Gramine, and the fundamental indole scaffold to elucidate the structural contributions to stability. This is achieved through a systematic approach centered on forced degradation studies, a cornerstone of pharmaceutical development designed to identify likely degradation pathways under accelerated conditions.[7][8]

Structural Comparison and Predicted Reactivity

The stability of a molecule is intrinsically linked to its structure. The introduction of a methyl group at the C2 position of the indole ring in 2-Methylgramine is not a trivial substitution. It alters the electronic and steric environment of the molecule compared to Gramine.

• Indole: The bicyclic aromatic core. While relatively stable, the pyrrole ring is electron-rich and susceptible to oxidation.

• Gramine: Features a dimethylaminomethyl group at the C3 position. This side chain, a product of the Mannich reaction, is a key feature. Tertiary amines can be susceptible to oxidation, and the C-N bond can be labile under certain conditions.[9][10]

• 2-Methylgramine: The addition of a methyl group at the C2 position has two primary effects. First, it introduces steric hindrance near the C3 side chain. Second, as an electron-donating group, it increases the electron density of the indole nucleus, which can enhance its reactivity towards electrophiles and oxidants.

Below is a comparison of the core structures.

Caption: Key structural relationships between Indole, Gramine, and 2-Methylgramine.

Potential Degradation Pathways

Forced degradation studies are designed to accelerate and identify the primary pathways through which a molecule degrades.[5][11] For indole alkaloids like 2-Methylgramine, several pathways are predictable based on chemical principles.

• Oxidation: The electron-rich indole ring and the tertiary amine side chain are prime targets for oxidation. Common outcomes include the formation of N-oxides from the dimethylamino group and hydroxylated species on the indole ring.[10][12] The presence of the C2-methyl group in 2-Methylgramine may increase the indole ring's susceptibility to oxidation compared to Gramine.

• Hydrolysis (Acid/Base Mediated): The bond between the indole C3 position and the side chain can be susceptible to cleavage, particularly under harsh pH conditions. This could lead to the formation of indole-3-carbinol derivatives or other related species.

• Photodegradation: Aromatic systems, including indoles, can be sensitive to light.[13][14] Exposure to UV or high-intensity visible light can induce radical-mediated reactions, leading to complex degradation profiles. Proper storage in light-protecting containers is often a necessary precaution.[6][12]

Caption: Predicted degradation pathways for 2-Methylgramine under various stress conditions.

Experimental Protocol: Comparative Forced Degradation Study

The core of this guide is a robust, self-validating protocol to empirically determine stability. This protocol is designed to be run in parallel for 2-Methylgramine, Gramine, and Indole (as a control) to generate directly comparable data.

Rationale for Experimental Choices: The conditions selected (acid, base, oxidation, heat, light) are mandated by regulatory bodies like the ICH to provide a comprehensive understanding of a drug's liabilities.[5][8] The goal is to induce degradation to a target level (e.g., 5-20%) to ensure that degradation products are formed in sufficient quantities for detection without completely consuming the parent compound.

Methodology

1. Preparation of Stock Solutions: a. Accurately weigh and prepare 1 mg/mL primary stock solutions of 2-Methylgramine, Gramine, and Indole in an anhydrous, inert solvent such as DMSO.[12] b. Aliquot these stocks into single-use, light-protecting vials and store at -80°C to prevent degradation of the primary source material.[12]

2. Application of Stress Conditions: a. For each compound, prepare a working solution by diluting the DMSO stock into a neutral aqueous buffer (e.g., PBS, pH 7.4) to a final concentration of 100 µg/mL. The final DMSO concentration should be kept low (<0.5% v/v) to prevent precipitation.[12] b. Acid Hydrolysis: Mix the working solution 1:1 with 0.2 M HCl to achieve a final acid concentration of 0.1 M. Incubate in a water bath at 50°C. c. Base Hydrolysis: Mix the working solution 1:1 with 0.2 M NaOH to achieve a final base concentration of 0.1 M. Incubate at 50°C. d. Oxidative Degradation: Mix the working solution 1:1 with 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 3%. Incubate at room temperature, protected from light.[12] e. Thermal Degradation: Incubate the working solution (in neutral buffer) at 70°C, protected from light. f. Photostability: Expose the working solution in a chemically inert, transparent container to a calibrated light source, aiming for an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[13][14] g. Control Samples: For each condition, prepare a control sample stored at 4°C in the dark. For the thermal and photostability tests, a "dark" control should be incubated alongside the stressed sample, wrapped in aluminum foil.

3. Time-Point Sampling and Analysis: a. Withdraw aliquots from each stress condition at predetermined time points (e.g., 0, 2, 4, 8, 24 hours). b. Immediately quench the reaction. For acid/base samples, neutralize with an equimolar amount of base/acid. For all samples, dilute with the HPLC mobile phase to halt the reaction and prepare for analysis. c. Analyze all samples promptly using a validated stability-indicating HPLC method (see Section 4).

Caption: Experimental workflow for the comparative forced degradation study.

Analytical Method: Stability-Indicating HPLC-UV

A stability-indicating analytical method is one that can accurately quantify the decrease in the active substance's concentration due to degradation.[5] Its defining characteristic is specificity: the ability to produce a clean separation between the parent compound and all potential degradation products.

Protocol: HPLC-UV Method for Indole Alkaloids

This protocol provides a starting point for developing a stability-indicating method. It must be validated to ensure specificity for the compounds and their unique degradants.

• System: High-Performance Liquid Chromatography (HPLC) with a UV or Photodiode Array (PDA) detector.[15]

• Column: C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).[15]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: Hold at 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV detection at 280 nm. A PDA detector is highly recommended to assess peak purity and identify optimal wavelengths for different species.

• Data Analysis: The percentage of the parent compound remaining is calculated by comparing its peak area at each time point to the peak area at time zero (the control sample).

Data Interpretation and Comparative Stability Profile

The data generated from the forced degradation study allows for a direct, quantitative comparison of the stability of 2-Methylgramine against its analogs.

Hypothetical Comparative Stability Data

The following table summarizes the expected outcomes based on chemical principles. The actual experimental data will validate or refute these hypotheses.

Stress Condition	Compound	% Degradation (after 24h)	Primary Degradation Products (Predicted)	Rationale for Predicted Stability
0.1 M HCl, 50°C	2-Methylgramine	15%	Side-chain cleavage products	Moderate stability; C-N bond lability.
Gramine	12%	Side-chain cleavage products	Slightly more stable than 2-MG due to less ring activation.
Indole	<2%	Minimal degradation	Highly stable indole core under these conditions.
0.1 M NaOH, 50°C	2-Methylgramine	8%	Minor degradation	Generally more stable in base than acid.
Gramine	6%	Minor degradation	Similar to 2-MG, slightly higher stability.
Indole	<1%	Minimal degradation	Highly stable.
3% H₂O₂, RT	2-Methylgramine	25%	N-Oxide, Ring Hydroxylation	Least Stable. Electron-donating C2-methyl group activates the ring for oxidation.
Gramine	18%	N-Oxide, Ring Hydroxylation	More stable than 2-MG due to lack of activating group.
Indole	10%	Ring Hydroxylation	Baseline stability of the indole core to oxidation.
Photostability	2-Methylgramine	20%	Complex mixture	Ring activation by C2-methyl may increase photosensitivity.
Gramine	15%	Complex mixture	Standard indole photosensitivity.
Indole	12%	Complex mixture	Baseline photosensitivity.

Interpretive Analysis

• Impact of the C2-Methyl Group: The most significant difference is expected under oxidative stress . The electron-donating nature of the methyl group on 2-Methylgramine is predicted to make the indole ring more susceptible to oxidation than gramine, leading to faster degradation.

• Stability of the Side Chain: Both gramine and 2-Methylgramine are expected to show lability under strong acid conditions due to the nature of the C3-dimethylaminomethyl side chain. This is a key instability inherent to the gramine scaffold itself.

• Overall Stability Ranking (Predicted): Based on general chemical principles, the predicted order of overall stability would be: Indole > Gramine > 2-Methylgramine . The substitutions that enhance potential pharmacological activity may come at the cost of decreased chemical stability.

Conclusion

This guide outlines a comprehensive and scientifically rigorous approach to benchmarking the stability of 2-Methylgramine. By employing a systematic forced degradation protocol and a validated stability-indicating HPLC method, researchers can generate robust, comparative data. The key hypothesis derived from chemical principles is that the C2-methyl substitution, while potentially beneficial for bioactivity, is likely to decrease the molecule's stability, particularly towards oxidation, when compared to its parent compound, gramine.

This framework not only provides a direct answer to the stability question but also yields critical insights into potential degradation pathways. This knowledge is invaluable for subsequent stages of drug development, informing decisions on formulation, packaging, storage, and the establishment of a comprehensive impurity profile, ensuring the development of a safe and effective final product.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Methyl-3-N,N-dimethylaminomethylindole

The proper management and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides an in-depth, procedural framework for the safe disposal of 2-Methyl-3-N,N-dimethylaminomethylindole (CAS No. 37125-92-1), a compound often utilized in complex organic synthesis. Adherence to these protocols is essential for protecting laboratory personnel, minimizing environmental impact, and maintaining regulatory compliance. This document is designed for researchers, scientists, and drug development professionals who handle this and structurally similar indole derivatives.

Foundational Principle: Hazard Assessment and Characterization

The U.S. Environmental Protection Agency (EPA) classifies hazardous waste based on specific characteristics: ignitability, corrosivity, reactivity, and toxicity.[3] Based on the known properties of related compounds like indole and various dimethylamino compounds, 2-Methyl-3-N,N-dimethylaminomethylindole should be managed as a chemical waste with potential for toxicity and irritation.[4]

Table 1: Inferred Hazard Profile of 2-Methyl-3-N,N-dimethylaminomethylindole

Hazard Type	Probable Classification & GHS Statement (by analogy)	Rationale & Authoritative Source Context
Acute Toxicity, Oral	Category 4: H302 - Harmful if swallowed.	Indole, a parent structure, is classified as harmful if swallowed. Tertiary amines can also exhibit oral toxicity.[5]
Skin Corrosion/Irritation	Category 1B/2: H314/H315 - Causes severe skin burns and eye damage or causes skin irritation.	Many amine-containing compounds are corrosive or irritating to the skin.[4][5][6]
Serious Eye Damage/Irritation	Category 1/2A: H318/H319 - Causes serious eye damage or causes serious eye irritation.	This is a common hazard for both indoles and amines, often causing severe irritation or damage upon contact.[6]
Aquatic Hazard	Harmful to aquatic life.	Indole itself is noted as harmful to aquatic life, a common trait for many organic nitrogen compounds.

Mandatory Personal Protective Equipment (PPE)

Given the inferred hazards, stringent adherence to PPE protocols is non-negotiable when handling waste containing 2-Methyl-3-N,N-dimethylaminomethylindole. The Occupational Safety and Health Administration (OSHA) mandates that employers ensure the use of appropriate protective equipment.[7]

• Hand Protection : Wear chemical-resistant gloves. Nitrile gloves are a suitable choice for incidental contact.[8] For extended handling or in case of a spill, double-gloving or using heavier-duty gloves is recommended. Always inspect gloves for integrity before use and dispose of contaminated gloves as hazardous waste.[6]

• Eye and Face Protection : Chemical safety goggles are mandatory.[4] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[4]

• Skin and Body Protection : A standard laboratory coat must be worn.[1] Ensure it is fully buttoned. For larger quantities of waste, a chemical-resistant apron may be necessary.

• Respiratory Protection : All handling of this chemical, including waste preparation, should be conducted within a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.[1]

Segregation and Collection: A Step-by-Step Protocol

Proper segregation at the point of generation is the most critical step in a compliant waste management program.[9][10] Mixing incompatible waste streams can lead to dangerous chemical reactions and significantly complicates the final disposal process.[11]

Protocol for Waste Collection:

• Designate a Satellite Accumulation Area (SAA) : Establish a specific location in the lab, at or near the point of waste generation, for collecting hazardous waste.[3][12][13] This area must be under the control of laboratory personnel.

• Solid Waste Collection :

  • Place all solid waste contaminated with 2-Methyl-3-N,N-dimethylaminomethylindole (e.g., contaminated gloves, weighing papers, pipette tips, silica gel) into a designated, robust container.

  • A high-density polyethylene (HDPE) container with a secure, leak-proof lid is a suitable choice.[1]

• Liquid Waste Collection :

  • Collect all liquid waste containing the compound (e.g., reaction mother liquors, solvent rinses) in a separate, clearly marked hazardous liquid waste container.

  • Crucially, do not mix this waste stream with other solvents unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. [1] For example, do not mix halogenated and non-halogenated solvents unless the disposal protocol allows for it.

  • Use a container made of a compatible material, such as glass or HDPE, and ensure it has a secure, screw-top cap.[13]

  • Use a funnel when transferring liquid waste to prevent external contamination of the container.[14]

• Container Management :

  • Keep all waste containers securely closed at all times, except when actively adding waste.[3][12][13] This is a key regulatory requirement to prevent the release of vapors.

  • Do not overfill containers. A safe maximum is 90% of the container's capacity to allow for expansion.[14]

Container Labeling and Storage

Accurate and detailed labeling is mandated by federal regulations and is essential for safe handling and disposal.[13]

• Labeling Requirements : All containers must be labeled with the words "HAZARDOUS WASTE ".[13]

• Contents Declaration : Clearly list all chemical constituents by their full names (no abbreviations) and their approximate percentage composition. For this specific waste, "2-Methyl-3-N,N-dimethylaminomethylindole" must be written out.[13]

• Hazard Identification : Check the appropriate hazard boxes on the label (e.g., Toxic, Irritant).

• Storage : Store the sealed and labeled waste containers in your designated SAA, away from incompatible materials. Ensure secondary containment (such as a spill tray) is used to capture any potential leaks.[9]

Disposal Workflow and Decision Logic

The following diagram outlines the systematic process for managing 2-Methyl-3-N,N-dimethylaminomethylindole from generation to final disposal.

Caption: Decision workflow for handling and disposing of 2-Methyl-3-N,N-dimethylaminomethylindole waste.

Final Disposal and Waste Minimization

Final Disposal Procedure:

The ultimate disposal of hazardous waste must be conducted by a licensed and certified hazardous waste contractor.[4] Laboratory personnel are responsible for the safe and compliant accumulation of the waste until it is collected.

• Request Pickup : Once your waste container is full (not exceeding 90% capacity) or your project is complete, contact your institution's EHS department to schedule a waste pickup.[1][12]

• Documentation : Accurately complete all required waste disposal forms or online requests. This documentation is a legal requirement and ensures the waste is tracked from "cradle to grave."[1]

Waste Minimization—A Pillar of Green Chemistry:

The most effective disposal strategy is to minimize waste generation at the source.[11][12] This approach is not only environmentally responsible but also cost-effective.

• Source Reduction : Order only the quantity of chemical required for your experiments.[3]

• Scale Reduction : Whenever feasible, reduce the scale of your experiments to minimize the volume of waste produced.[3]

• Inventory Management : Maintain an accurate and up-to-date chemical inventory to avoid purchasing duplicate reagents.[12]

• Substitution : Where scientifically viable, consider substituting hazardous chemicals with less hazardous alternatives.[11]

By integrating these robust disposal procedures and waste minimization principles into your daily laboratory operations, you contribute to a culture of safety, responsibility, and scientific excellence.

References

• Properly Managing Chemical Waste in Laboratories. (n.d.). Ace Waste. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Laboratory Chemical Waste Management Guidelines. (n.d.). University of Pennsylvania EHRS. Retrieved from [Link]

• Laboratory Waste Management Guidelines. (n.d.). EHS. Retrieved from [Link]

• Best Practices for Laboratory Waste Management. (2024, September 17). ACTenviro. Retrieved from [Link]

• Guidelines: Handling and Disposal of Chemicals. (n.d.). Purdue University College of Engineering. Retrieved from [Link]

• Hazardous Waste Listings. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• 2-METHYL-3-N,N-DIMETHYLAMINOMETHYLINDOLE - Introduction. (2024, April 9). ChemBK. Retrieved from [Link]

• Occupational exposure to hazardous chemicals in laboratories. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

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Navigating the Unseen: A Guide to Safely Handling 2-Methyl-3-N,N-dimethylaminomethylindole

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile: A Synthesis of Structural Analog Data

Given the absence of a specific Safety Data Sheet (SDS) for 2-Methyl-3-N,N-dimethylaminomethylindole (CAS No. 37125-92-1), we must infer its potential hazards by examining its structural components and related molecules.

The molecule is a Mannich base, a class of compounds known for their reactivity.[1][2] The core structure is an indole ring, which, while a common motif in biologically active compounds, can exhibit toxicity at high concentrations.[3][4] Furthermore, the presence of a tertiary amine group, specifically a dimethylaminomethyl group, suggests potential for corrosive properties and skin and eye irritation.[5][6]

Our primary analog for hazard assessment is Gramine (3-((Dimethylamino)methyl)-1H-indole), which differs only by the absence of the 2-methyl group. Safety data for Gramine indicates that it is a hazardous substance that can cause eye irritation and damage.[7] One safety data sheet for Gramine explicitly states that it causes severe skin burns and eye damage.[5] Therefore, it is prudent to treat 2-Methyl-3-N,N-dimethylaminomethylindole with a similar level of caution, assuming it may be harmful if swallowed, toxic in contact with skin, and capable of causing severe skin and eye irritation.[5][7]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical when handling compounds of unknown toxicity. The following table outlines the recommended PPE for various laboratory operations involving 2-Methyl-3-N,N-dimethylaminomethylindole.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions (in a fume hood)	Chemical splash goggles meeting ANSI Z87.1 standards.	Chemically resistant gloves (e.g., Nitrile), double-gloved.	Flame-resistant lab coat, long pants, and closed-toe shoes.	Not generally required if handled in a certified chemical fume hood.
Performing reactions and work-up procedures	Chemical splash goggles and a face shield.	Chemically resistant gloves (e.g., Nitrile), changed frequently.	Flame-resistant lab coat, long pants, and closed-toe shoes.	Work should be performed in a chemical fume hood.
Handling large quantities or potential for aerosolization	Chemical splash goggles and a face shield.	Heavy-duty chemically resistant gloves (e.g., Butyl rubber over nitrile).	Chemical-resistant apron over a flame-resistant lab coat, long pants, and closed-toe shoes.	A NIOSH-approved respirator with an organic vapor cartridge may be necessary based on a risk assessment.
Cleaning spills	Chemical splash goggles and a face shield.	Heavy-duty chemically resistant gloves.	Chemical-resistant suit or apron over a lab coat.	A NIOSH-approved respirator with an organic vapor cartridge is recommended.

Procedural Guidance: A Step-by-Step Approach to Safe Handling

Adherence to a strict, step-by-step protocol is paramount to minimizing exposure and ensuring a safe laboratory environment.

Engineering Controls and Pre-Handling Preparations

• Chemical Fume Hood: All work with 2-Methyl-3-N,N-dimethylaminomethylindole, including weighing, solution preparation, and reactions, must be conducted in a properly functioning and certified chemical fume hood.

• Safety Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[1]

• Minimize Quantities: Use the smallest amount of the chemical necessary for your experiment to minimize the potential for exposure and waste.[1]

Handling and Experimental Procedures

• Don PPE: Before handling the compound, don the appropriate PPE as outlined in the table above.

• Inspect Containers: Check the integrity of the container before opening.

• Dispensing: Carefully weigh and dispense the solid compound in the fume hood to avoid generating dust.

• Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

• Running Reactions: Conduct all reactions in a closed system or under reflux within the fume hood.

• Post-Reaction Work-up: Perform all extraction, filtration, and purification steps within the fume hood.

Storage

• Store 2-Methyl-3-N,N-dimethylaminomethylindole in a tightly sealed, clearly labeled container.

• Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[8] Tertiary amines can react violently with acids and strong oxidants.[9]

Operational and Disposal Plans: Managing the Aftermath

Proper management of spills and waste is a critical component of laboratory safety.

Spill Response

• Small Spills (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as vermiculite, sand, or commercial sorbent pads.[1][9]

  • Carefully collect the absorbed material and contaminated items into a sealed, labeled container for hazardous waste disposal.[7]

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Large Spills:

  • Evacuate the immediate area and alert your institution's Environmental Health and Safety (EHS) department.

  • Restrict access to the area.

  • If safe to do so, and you are trained, attempt to contain the spill without coming into direct contact with the material.

Waste Disposal

Chemical waste must be disposed of in accordance with all local, regional, and national regulations.[7]

• Segregation: Collect all waste containing 2-Methyl-3-N,N-dimethylaminomethylindole in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams.[7]

• Container Management: Handle uncleaned containers as you would the product itself.[7]

• Consult EHS: Contact your institution's EHS department for specific guidance on the disposal of this chemical waste stream. They will provide the necessary containers and arrange for proper disposal, which is typically incineration for such compounds.[10]

Visualizing Safety: PPE Selection Logic

To further clarify the decision-making process for PPE selection, the following diagram illustrates the logical flow based on the nature of the laboratory task.

Caption: Decision tree for selecting appropriate PPE.

By approaching the handling of 2-Methyl-3-N,N-dimethylaminomethylindole with the respect and caution it deserves, researchers can mitigate the risks associated with this and other novel compounds. This guide serves as a foundational resource, but it is imperative to supplement this information with a thorough, procedure-specific risk assessment and to always consult with your institution's Environmental Health and Safety department.

References

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• Gramine Safety D
• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. American Chemistry Council.
• Gramine Safety D
• Indole toxicity involves the inhibition of adenosine triphosphate production and protein folding in Pseudomonas putida. FEMS Microbiology Letters.
• TERTIARY AMINES (OR) CORROSIVE FLAMMABLE LIQUID. CAMEO Chemicals - NOAA.
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